Ethiofencarb-sulfone

• CAS: 53380-23-7

Core Science & Biosynthesis

Ethiofencarb-sulfone chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethiofencarb-sulfone is a significant metabolite of the carbamate (B1207046) insecticide Ethiofencarb. As a member of the carbamate class, its toxicological profile is primarily defined by its role as a cholinesterase inhibitor. Understanding the chemical structure, physicochemical properties, and biological interactions of Ethiofencarb-sulfone is crucial for assessing its environmental fate, toxicological risk, and for the development of potential therapeutic interventions in cases of exposure. This guide provides an in-depth technical overview of Ethiofencarb-sulfone, including its chemical properties, mechanism of action, and relevant experimental protocols.

Chemical Structure and Identification

Ethiofencarb-sulfone is chemically designated as [2-(ethylsulfonylmethyl)phenyl] N-methylcarbamate.[1] Its structure is characterized by a phenyl ring substituted with a methylcarbamate group and an ethylsulfonylmethyl group.

Table 1: Chemical Identification of Ethiofencarb-sulfone

Identifier	Value
IUPAC Name	[2-(ethylsulfonylmethyl)phenyl] N-methylcarbamate[1]
CAS Number	53380-23-7[1][2][3][4]
Molecular Formula	C₁₁H₁₅NO₄S[1][2][3]
Molecular Weight	257.31 g/mol [1][2][3]
SMILES String	CCS(=O)(=O)Cc1ccccc1OC(=O)NC[1][2]
InChI Key	IOPTXXRNXCPJGO-UHFFFAOYSA-N[2]

Physicochemical Properties

The physicochemical properties of Ethiofencarb-sulfone are essential for understanding its environmental transport, bioavailability, and interaction with biological systems.

Table 2: Physicochemical Properties of Ethiofencarb-sulfone

Property	Value	Source
Melting Point	-43.8 °C	[5]
Boiling Point	81.6 °C	[5]
Flash Point	35.6 °F (2 °C) (closed cup)	[5]
Log P (Octanol-Water Partition Coefficient)	0.17 (Calculated)	[1]
Water Solubility	Data not available
Density	1.25 g/ml	[1]

Note: The melting and boiling points reported are from a single source and may represent data for a solution or a specific formulation.

Toxicological Profile

Mechanism of Action: Acetylcholinesterase Inhibition

Ethiofencarb-sulfone, like its parent compound Ethiofencarb, is an inhibitor of the enzyme acetylcholinesterase (AChE).[6] AChE is a critical enzyme in the nervous system, responsible for hydrolyzing the neurotransmitter acetylcholine (B1216132) (ACh) into choline (B1196258) and acetic acid, which terminates the nerve signal.

The mechanism of inhibition by carbamates involves the carbamoylation of the serine hydroxyl group within the active site of AChE. This process is analogous to the acetylation that occurs with the natural substrate, acetylcholine. However, the carbamoylated enzyme is much more stable and hydrolyzes at a significantly slower rate than the acetylated enzyme. This leads to the accumulation of acetylcholine in the synaptic cleft, resulting in continuous stimulation of cholinergic receptors and disruption of normal nerve function.[7][8] Unlike organophosphates, the inhibition by carbamates is typically reversible.[9]

Figure 1. Signaling pathway of Acetylcholinesterase inhibition by Ethiofencarb-sulfone.

Acute Toxicity

Ethiofencarb-sulfone is classified as harmful if swallowed.[10] The acute oral toxicity has been determined in rats.

Table 3: Acute Oral Toxicity of Ethiofencarb-sulfone in Rats

Sex	LD₅₀ (mg/kg)	Reference
Male	468	[5]
Male	600-750	[5]
Female	approx. 600	[5]

Experimental Protocols

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This protocol describes a colorimetric assay to determine the inhibitory activity of Ethiofencarb-sulfone on acetylcholinesterase, based on the widely used Ellman's method.[2][4]

Principle: Acetylcholinesterase hydrolyzes the substrate acetylthiocholine (B1193921) (ATCh) to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to form a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified by measuring its absorbance at 412 nm. The rate of TNB formation is proportional to the AChE activity.

Materials:

• Acetylcholinesterase (AChE) from Electrophorus electricus (electric eel)

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's Reagent)

• Sodium Phosphate (B84403) Buffer (0.1 M, pH 8.0)

• Ethiofencarb-sulfone (test inhibitor)

• Positive control inhibitor (e.g., physostigmine)

• 96-well clear, flat-bottom microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a stock solution of DTNB (10 mM) in phosphate buffer.

  • Prepare a fresh stock solution of ATCI (15 mM) in deionized water.

  • Prepare serial dilutions of Ethiofencarb-sulfone and the positive control in a suitable solvent (e.g., DMSO), and then further dilute in phosphate buffer to the desired concentrations.

• Assay Protocol (in a 96-well plate):

  • Add 20 µL of phosphate buffer to the blank wells.

  • Add 20 µL of the different concentrations of Ethiofencarb-sulfone or the positive control to the test and positive control wells, respectively.

  • Add 20 µL of the buffer (with the same percentage of solvent as the inhibitor solutions) to the negative control wells.

  • Add 20 µL of the AChE solution to all wells except the blank.

  • Incubate the plate at room temperature for 15 minutes.

  • Add 10 µL of DTNB solution to all wells.

  • Initiate the reaction by adding 10 µL of ATCI solution to all wells.

  • Immediately measure the absorbance at 412 nm at multiple time points (e.g., every minute for 10 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percentage of inhibition for each concentration of Ethiofencarb-sulfone using the following formula: % Inhibition = [1 - (Rate of test well / Rate of negative control well)] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of AChE activity).

Figure 2. Experimental workflow for the Acetylcholinesterase inhibition assay.

Analytical Method for Determination in Environmental Matrices

The analysis of Ethiofencarb-sulfone in environmental samples such as soil and water typically involves sample extraction followed by chromatographic analysis.

Principle: The analyte is extracted from the sample matrix using an appropriate solvent system. The extract is then cleaned up to remove interfering substances and concentrated before analysis by a suitable chromatographic technique, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

General Sample Preparation (QuEChERS-based approach): The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis.

• Extraction:

  • Weigh a representative sample (e.g., 10 g of soil or 10 mL of water) into a centrifuge tube.

  • Add an appropriate amount of water (for soil samples) and an internal standard.

  • Add an extraction solvent (e.g., acetonitrile).

  • Add extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate) to induce phase separation and aid extraction.

  • Shake vigorously and centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a d-SPE tube containing a mixture of sorbents (e.g., primary secondary amine (PSA) to remove organic acids, and C18 to remove non-polar interferences).

  • Vortex and centrifuge.

• Analysis:

  • The final cleaned-up extract is ready for injection into the GC-MS or LC-MS/MS system.

Instrumental Analysis:

• GC-MS: Suitable for thermally stable and volatile compounds. Derivatization may be required for some metabolites.

• LC-MS/MS: A highly sensitive and selective technique, often preferred for the analysis of carbamates and their metabolites due to their thermal lability.

Figure 3. General experimental workflow for the analysis of Ethiofencarb-sulfone.

Conclusion

Ethiofencarb-sulfone, a metabolite of the insecticide Ethiofencarb, is a compound of interest due to its potential toxicological effects as a cholinesterase inhibitor. This guide has provided a detailed overview of its chemical and physical properties, its mechanism of action, and standardized experimental protocols for its study. The information presented herein is intended to be a valuable resource for researchers and professionals engaged in environmental science, toxicology, and drug development, facilitating a deeper understanding and further investigation of this compound.

References

• 1. Ethiofencarb sulfone [sitem.herts.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. Acetylcholinesterase Inhibition Assays for High-Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 6. Ethiofencarb-sulfone certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 7. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. echemi.com [echemi.com]

Ethiofencarb-sulfone CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Ethiofencarb-sulfone, a significant metabolite of the carbamate (B1207046) insecticide Ethiofencarb. The document details its chemical identity, physicochemical properties, and toxicological profile. Emphasis is placed on its mechanism of action as an acetylcholinesterase inhibitor. Detailed experimental protocols for its analysis in various matrices and for assessing its biological activity are provided. This guide serves as a critical resource for professionals engaged in toxicological research, environmental science, and drug development.

Chemical Identity and Physicochemical Properties

Ethiofencarb-sulfone is the product of the oxidation of the sulfur atom in its parent compound, Ethiofencarb. Its chemical and physical properties are summarized below.

Property	Value	Reference
CAS Number	53380-23-7	[1][2][3][4]
Molecular Formula	C₁₁H₁₅NO₄S	[1][2][4]
Molecular Weight	257.31 g/mol	[1][2][4]
Appearance	Not specified in searches
Solubility	Not specified in searches

Toxicology and Mechanism of Action

The primary mechanism of toxicity for Ethiofencarb and its metabolite, Ethiofencarb-sulfone, is the inhibition of acetylcholinesterase (AChE). AChE is a critical enzyme in the nervous system responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132). Inhibition of AChE leads to an accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of cholinergic receptors and disruption of nerve impulse transmission.

Acute Toxicity Data

The following table summarizes the available acute oral toxicity data for Ethiofencarb and its primary metabolites.

Compound	Species	Sex	Route	LD₅₀ (mg/kg)	Reference
Ethiofencarb-sulfoxide	Rat	Male	Oral	200-250
Ethiofencarb-sulfoxide	Rat	Female	Oral	133-250
Ethiofencarb-sulfone	Rat	Male	Oral	468-750
Ethiofencarb-sulfone	Rat	Female	Oral	approx. 600
Ethiofencarb-phenol	Rat	Male	Oral	approx. 200
Ethiofencarb-phenol	Rat	Female	Oral	approx. 200

Metabolic Pathway of Ethiofencarb

The metabolism of Ethiofencarb in mammals, plants, and soil follows a similar pattern, primarily involving oxidation of the sulfur atom and hydrolysis of the carbamate group. The major metabolites with an intact carbamate group are Ethiofencarb-sulfoxide and Ethiofencarb-sulfone. Further metabolism involves the hydrolysis of the carbamate ester linkage to form the corresponding phenols.

References

• 1. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 2. Ethiofencarb - Wikipedia [en.wikipedia.org]
• 3. hpc-standards.com [hpc-standards.com]
• 4. 584. Ethiofencarb (Pesticide residues in food: 1982 evaluations) [inchem.org]

Synthesis and formation of Ethiofencarb-sulfone from Ethiofencarb

An In-depth Examination of the Transformation of Ethiofencarb to its Sulfone Metabolite for Researchers and Drug Development Professionals

Introduction

Ethiofencarb, a carbamate (B1207046) insecticide, undergoes metabolic transformation in various environments, including soil, plants, and animals, leading to the formation of its primary metabolites: Ethiofencarb-sulfoxide and Ethiofencarb-sulfone.[1][2] The formation of Ethiofencarb-sulfone is a critical aspect of its environmental fate and toxicological profile. This technical guide provides a comprehensive overview of the synthesis of Ethiofencarb-sulfone from Ethiofencarb, focusing on the chemical principles, experimental procedures, and analytical considerations relevant to researchers and professionals in drug development and pesticide science. The synthesis of Ethiofencarb-sulfone is essential for its use as an analytical reference standard in residue analysis and metabolism studies.[3]

Chemical Transformation: From Thioether to Sulfone

The core chemical transformation in the formation of Ethiofencarb-sulfone is the oxidation of the thioether group in the Ethiofencarb molecule. This two-step oxidation process first yields Ethiofencarb-sulfoxide, which is then further oxidized to Ethiofencarb-sulfone.

Reaction Pathway:

Caption: Metabolic pathway of Ethiofencarb to Ethiofencarb-sulfone.

This oxidation can be achieved in a laboratory setting using various oxidizing agents. One notable method, employed in analytical procedures for residue determination, utilizes potassium permanganate (B83412) (KMnO₄) to ensure the complete conversion of both Ethiofencarb and its sulfoxide metabolite to the sulfone form for accurate quantification.[2]

Experimental Protocol: Synthesis of Ethiofencarb-Sulfone

While specific, detailed laboratory synthesis protocols for Ethiofencarb-sulfone are not extensively published in peer-reviewed literature, a reliable method can be derived from established analytical procedures and general organic chemistry principles for thioether oxidation. The following protocol outlines a potential method using potassium permanganate.

Materials and Reagents:

• Ethiofencarb (analytical standard grade)

• Potassium permanganate (KMnO₄)

• Dichloromethane (B109758) (CH₂Cl₂)

• Acetone (B3395972)

• Sodium bisulfite (NaHSO₃) or Sodium sulfite (B76179) (Na₂SO₃)

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

Procedure:

• Dissolution: Dissolve a known quantity of Ethiofencarb in a suitable organic solvent such as acetone or dichloromethane in a round-bottom flask.

• Oxidation: Slowly add a solution of potassium permanganate in water or a mixture of water and a phase-transfer catalyst to the Ethiofencarb solution with stirring at room temperature. The reaction is exothermic and should be controlled. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete (as indicated by the disappearance of the starting material on TLC), quench the excess potassium permanganate by the slow addition of a reducing agent like sodium bisulfite or sodium sulfite solution until the purple color disappears and a brown precipitate of manganese dioxide (MnO₂) forms.

• Extraction: Filter the reaction mixture to remove the manganese dioxide precipitate. The filtrate is then transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted multiple times with dichloromethane. The combined organic extracts are then washed with brine.

• Drying and Concentration: Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude Ethiofencarb-sulfone by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Characterization: Confirm the identity and purity of the synthesized Ethiofencarb-sulfone using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Caption: Experimental workflow for the synthesis of Ethiofencarb-sulfone.

Quantitative Data

Compound	Species	Route	LD50 (mg/kg)	Reference
Ethiofencarb-sulfoxide	Rat (male)	oral	200-250	Thyssen 1976
Rat (female)	oral	200-250	Thyssen 1976
Rat (female)	oral	133	Lamb and Matzkanin 1977a
Ethiofencarb-sulfone	Rat (male)	oral	600-750	Thyssen 1976
Rat (male)	oral	468	Lamb and Matzkanin 1977b
Rat (female)	oral	approx. 600	Thyssen 1976
Ethiofencarb-phenol	Rat (male)	oral	approx. 200	Lamb and Matzkanin 1977c
Rat (female)	oral	approx. 200	ibid.

Table 1: Acute oral toxicity (LD50) of Ethiofencarb metabolites in rats.[2]

Analytical Considerations

The analysis of Ethiofencarb and its metabolites, including the sulfone, is crucial for residue monitoring and metabolism studies. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are the primary techniques used for their determination. For GC analysis, a derivatization step is often necessary to convert the carbamate residue to a more thermostable and volatile compound. A common approach involves the oxidation of Ethiofencarb and Ethiofencarb-sulfoxide to the sulfone, followed by derivatization.

Caption: Analytical workflow for Ethiofencarb residue analysis.

Conclusion

The synthesis of Ethiofencarb-sulfone from Ethiofencarb is a straightforward oxidation reaction that is crucial for obtaining an analytical standard for residue analysis and metabolic studies. While detailed synthetic protocols are not abundant in scientific literature, a method based on oxidation with potassium permanganate is a viable approach. The availability of pure Ethiofencarb-sulfone is essential for accurate quantification and a deeper understanding of the environmental and toxicological implications of Ethiofencarb use. Further research to optimize the synthesis and fully characterize the reaction kinetics and yield would be beneficial for the scientific community.

References

• 1. Ethiofencarb - Wikipedia [en.wikipedia.org]
• 2. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 3. Ethiofencarb-sulfone | CAS 53380-23-7 | LGC Standards [lgcstandards.com]

The Environmental Odyssey of Ethiofencarb-Sulfone: A Technical Deep-Dive into its Degradation and Fate in Soil and Water

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the environmental degradation and fate of Ethiofencarb-sulfone, a principal metabolite of the carbamate (B1207046) insecticide Ethiofencarb. Understanding the persistence, mobility, and transformation of this compound in soil and aquatic environments is critical for assessing its ecological impact and ensuring environmental safety. This document synthesizes available scientific data on its degradation kinetics, influencing factors, and the methodologies employed in its study.

Introduction to Ethiofencarb and its Sulfone Metabolite

Ethiofencarb is a systemic insecticide primarily used to control aphids on a variety of crops.[1] In the environment, Ethiofencarb undergoes rapid transformation, primarily through oxidation of its sulfur atom, leading to the formation of Ethiofencarb-sulfoxide and subsequently Ethiofencarb-sulfone.[1][2] These metabolites, particularly Ethiofencarb-sulfone, are of significant interest due to their potential for persistence and mobility, thereby influencing the overall environmental footprint of Ethiofencarb application. The primary degradation pathways for Ethiofencarb and its metabolites involve oxidation and hydrolysis of the carbamate group.[1][2]

Environmental Degradation Pathways

The environmental degradation of Ethiofencarb to Ethiofencarb-sulfone and its subsequent breakdown is a multi-step process involving both biotic and abiotic mechanisms.

In Soil

In the soil environment, the primary transformation pathway of Ethiofencarb is the microbial oxidation of the sulfide (B99878) group to form Ethiofencarb-sulfoxide, which is then further oxidized to Ethiofencarb-sulfone.[2] Hydrolysis of the carbamate ester linkage can occur at any stage, leading to the formation of the corresponding phenols.[1][2] The overall degradation pathway in soil can be visualized as follows:

Figure 1: Degradation pathway of Ethiofencarb in soil.

In Water

In aquatic environments, the degradation of Ethiofencarb and its sulfone metabolite is influenced by pH, sunlight, and microbial activity.

• Hydrolysis: Ethiofencarb is stable in acidic conditions but hydrolyzes rapidly in alkaline environments (pH 9 and 12).[1] The hydrolysis of the carbamate group is a key abiotic degradation process.[3]

• Photodegradation: In the presence of sunlight, Ethiofencarb is readily photodegraded in water.[1] Identified photoproducts include 2-hydroxybenzaldehyde and 3-methylbenzo[e-1,3]oxazine-2-4-dione.[1]

Figure 2: Degradation pathways of Ethiofencarb in water.

Quantitative Data on Degradation and Fate

The persistence and mobility of Ethiofencarb and its sulfone metabolite are quantified by parameters such as half-life (DT50) and soil sorption coefficient (Koc).

Degradation Kinetics in Soil

The half-life of the total residue of Ethiofencarb (including its sulfoxide and sulfone metabolites) in soil varies depending on environmental conditions.

Parameter	Value	Conditions	Reference
Ethiofencarb Half-Life (DT50)	2 weeks	Greenhouse conditions	[1]
6-7 weeks	Greenhouse, soil with potatoes	[2]
20-30 days	Field conditions	[2]
up to 130 days	Laboratory studies	[2]

Table 1: Half-life of total Ethiofencarb residues in soil.

Physicochemical Properties and Mobility

The mobility of Ethiofencarb in soil is considered moderate.[1]

Parameter	Value	Implication	Reference
Water Solubility	1.82 g/L at 20°C	High potential for leaching	[1]
Vapor Pressure	0.94 mPa	Low volatility	[1]

Table 2: Physicochemical properties of Ethiofencarb.

Experimental Protocols

Standardized methodologies are crucial for assessing the environmental fate of pesticides. The following outlines a general experimental workflow for a soil metabolism study, based on OECD Guideline 307.

Figure 3: General workflow for a soil metabolism study.

Soil Metabolism Study (Aerobic)

Objective: To determine the rate and route of degradation of Ethiofencarb-sulfone in soil under aerobic conditions.

Methodology:

• Soil Selection and Preparation: Collect fresh soil from a relevant agricultural region. Sieve the soil (e.g., <2 mm) and characterize its properties (pH, organic carbon content, texture, microbial biomass).

• Test Substance: Use ¹⁴C-radiolabeled Ethiofencarb-sulfone of high purity.

• Application: Treat the soil with the test substance at a concentration relevant to field application rates.

• Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20°C) and moisture level (e.g., 40-60% of water holding capacity). Maintain aerobic conditions by ensuring adequate air exchange.

• Sampling: Collect soil samples at predetermined intervals over a period of up to 120 days.

• Extraction: Extract the soil samples with appropriate organic solvents (e.g., acetonitrile, methanol) to recover the parent compound and its degradation products.

• Analysis: Analyze the extracts using High-Performance Liquid Chromatography (HPLC) with a radioactivity detector and/or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for identification and quantification of the parent compound and metabolites.

• Data Analysis: Determine the dissipation time for 50% (DT50) and 90% (DT90) of the applied substance and identify the major degradation products.

Hydrolysis Study

Objective: To determine the rate of abiotic hydrolysis of Ethiofencarb-sulfone in water at different pH values.

Methodology:

• Buffer Solutions: Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

• Test Substance: Use a stock solution of Ethiofencarb-sulfone.

• Incubation: Add the test substance to the buffer solutions and incubate in the dark at a constant temperature (e.g., 25°C).

• Sampling: Collect aliquots from each solution at various time points.

• Analysis: Analyze the samples directly by HPLC or LC-MS/MS to determine the concentration of the remaining parent compound.

• Data Analysis: Calculate the first-order rate constant and the half-life of hydrolysis at each pH.

Photodegradation Study in Water

Objective: To determine the rate and pathway of photodegradation of Ethiofencarb-sulfone in an aqueous solution.

Methodology:

• Test Solution: Prepare a solution of Ethiofencarb-sulfone in sterile, purified water.

• Irradiation: Expose the test solution to a light source that simulates natural sunlight (e.g., a xenon arc lamp) with a defined spectrum and intensity. Run a dark control in parallel.

• Sampling: Collect samples from both the irradiated and dark control solutions at various time intervals.

• Analysis: Analyze the samples by HPLC or LC-MS/MS to quantify the parent compound and identify photoproducts.

• Data Analysis: Calculate the photodegradation half-life and quantum yield.

Microbial Degradation

Microbial metabolism is a primary driver of Ethiofencarb and its sulfone metabolite degradation in soil.[4] Carbamate-hydrolyzing enzymes produced by various soil microorganisms play a crucial role in breaking down the carbamate ester linkage.[5] While specific microbial species responsible for Ethiofencarb-sulfone degradation are not extensively documented, bacteria from genera such as Pseudomonas, Arthrobacter, and Bacillus are known to degrade other carbamate insecticides.[6] The initial step in the microbial degradation of carbamates is typically the hydrolysis of the ester bond.[6]

Conclusion

The environmental fate of Ethiofencarb-sulfone is governed by a combination of biotic and abiotic processes. In soil, microbial oxidation and subsequent hydrolysis are the dominant degradation mechanisms. In water, hydrolysis, particularly under alkaline conditions, and photodegradation are significant pathways. The available data suggests that while Ethiofencarb itself has a relatively short to moderate persistence, its sulfone metabolite may exhibit different degradation kinetics. Further research is warranted to fully elucidate the degradation rates and pathways of Ethiofencarb-sulfone under a wider range of environmental conditions and to identify the specific microbial communities and enzymes involved in its breakdown. This knowledge is essential for accurate environmental risk assessment and the development of sustainable agricultural practices.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Discovery of carbamate degrading enzymes by functional metagenomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Conserved Metabolic and Evolutionary Themes in Microbial Degradation of Carbamate Pesticides - PMC [pmc.ncbi.nlm.nih.gov]

Ethiofencarb-Sulfone: A Comprehensive Toxicological Profile and Mechanistic Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ethiofencarb-sulfone is a major metabolite of the carbamate (B1207046) insecticide Ethiofencarb.[1] Carbamate insecticides are widely used in agriculture to control a variety of pests.[2] The toxicological properties of the parent compound, Ethiofencarb, have been studied, but a detailed profile of its sulfone metabolite is crucial for a comprehensive risk assessment. This technical guide provides an in-depth overview of the toxicological profile and mechanism of action of Ethiofencarb-sulfone, intended for researchers, scientists, and professionals in drug development.

Toxicological Profile

The toxicological assessment of Ethiofencarb-sulfone is essential for understanding its potential impact on human health and the environment. This section summarizes the available data on its acute, subchronic, and chronic toxicity, as well as its effects on reproduction, development, and its genotoxic and carcinogenic potential.

Acute Toxicity

Ethiofencarb-sulfone exhibits moderate acute toxicity via the oral route in rats. The available data for Ethiofencarb-sulfone and its parent compound, Ethiofencarb, are presented below.

Compound	Species	Sex	Route	LD50 (mg/kg)	Reference
Ethiofencarb-sulfone	Rat	Male	Oral	468 - 750	Thyssen 1976, Lamb and Matzkanin 1977b
Ethiofencarb-sulfone	Rat	Female	Oral	approx. 600	Thyssen 1976
Ethiofencarb	Rat	Male	Oral	200	Not specified
Ethiofencarb	Rat	Female	Oral	200-250	Thyssen 1976

Table 1: Acute Oral Toxicity of Ethiofencarb-sulfone and Ethiofencarb.

Subchronic and Chronic Toxicity

Reproductive and Developmental Toxicity

Data specifically evaluating the reproductive and developmental toxicity of Ethiofencarb-sulfone are not available. Studies on Ethiofencarb in rats and rabbits did not show evidence of teratogenic effects at doses up to 40 mg/kg.[3] In a rat teratogenicity study with Ethiofencarb, a reduction in average fetus weight was observed at 40 mg/kg, a dose that also caused slight bone alterations, suggesting some developmental effects at high doses of the parent compound.[3]

Genotoxicity

There is limited specific information on the genotoxicity of Ethiofencarb-sulfone. A Salmonella/microsome test (Ames test) conducted on the parent compound, Ethiofencarb, revealed weak but definite mutagenic activity in S. typhimurium strains TA 1535 and TA 100.[4] No evidence of genotoxic effects for Ethiofencarb has been reported in in vivo and in vitro mammalian test systems.[5] Further research is needed to specifically assess the genotoxic potential of the sulfone metabolite.

Carcinogenicity

Long-term carcinogenicity studies specifically on Ethiofencarb-sulfone were not found in the available literature. A chronic toxicity study on Ethiofencarb in rats showed no indication of a carcinogenic effect.[3]

Mechanism of Action

The primary mechanism of action of Ethiofencarb-sulfone, like other carbamate insecticides, is the inhibition of the enzyme acetylcholinesterase (AChE).[1]

Cholinesterase Inhibition

Acetylcholinesterase is a critical enzyme in the nervous system, responsible for hydrolyzing the neurotransmitter acetylcholine (B1216132) (ACh) in the synaptic cleft. By inhibiting AChE, Ethiofencarb-sulfone leads to an accumulation of ACh, resulting in overstimulation of cholinergic receptors. This disruption of normal nerve impulse transmission is the basis for its insecticidal activity and its toxicity in non-target organisms. The inhibition of AChE by carbamates is reversible, which generally makes them less acutely toxic than organophosphorus insecticides that cause irreversible inhibition.

Mechanism of Acetylcholinesterase Inhibition by Ethiofencarb-sulfone.

Metabolism of Ethiofencarb

Ethiofencarb is extensively metabolized in mammals, with Ethiofencarb-sulfone being one of the major metabolites. The metabolic pathway involves oxidation of the sulfur atom in the parent compound.

Metabolic Pathway of Ethiofencarb to Ethiofencarb-sulfone.

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of toxicological studies. This section outlines the general methodologies for key experiments cited or relevant to the toxicological assessment of Ethiofencarb-sulfone.

Acute Oral Toxicity (Based on OECD Guideline 423)

The acute oral toxicity of a substance is typically determined using a stepwise procedure with a limited number of animals.

References

• 1. Ethiofencarb-sulfone certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 2. Genotoxicity induced by pesticide mixtures: in-vitro studies on human peripheral blood lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 584. Ethiofencarb (Pesticide residues in food: 1982 evaluations) [inchem.org]
• 4. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]

Ethiofencarb-Sulfone: A Technical Guide to its Role as an Acetylcholinesterase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Ethiofencarb (B1671403) is a systemic insecticide effective against aphids on a variety of crops.[1] Its mode of action, like other carbamates, is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the central nervous system of insects and mammals.[2][3] In the environment and within organisms, ethiofencarb is metabolized through oxidation to form ethiofencarb-sulfoxide and subsequently ethiofencarb-sulfone.[1] These metabolites are also known to be inhibitors of AChE. Understanding the inhibitory activity of these metabolites is crucial for a complete assessment of the toxicological profile of the parent compound.

Mechanism of Action: Acetylcholinesterase Inhibition

The primary target of Ethiofencarb-sulfone is the enzyme acetylcholinesterase (AChE), which is responsible for the hydrolysis of the neurotransmitter acetylcholine (B1216132) (ACh) into choline (B1196258) and acetic acid. This enzymatic degradation is essential for terminating nerve impulses at cholinergic synapses.

The inhibitory action of carbamates like Ethiofencarb-sulfone involves a two-step process:

• Formation of a Reversible Enzyme-Inhibitor Complex: The inhibitor binds to the active site of AChE.

• Carbamoylation of the Active Site: The carbamoyl (B1232498) moiety of the inhibitor is transferred to a serine residue within the active site of the enzyme, rendering it inactive.

This carbamoylation is a reversible process, and the rate of decarbamoylation (regeneration of the active enzyme) is significantly slower than the hydrolysis of acetylcholine but generally faster than the dephosphorylation caused by organophosphate inhibitors.[2] This reversibility is a key characteristic of carbamate (B1207046) insecticides.

Signaling Pathway of Acetylcholinesterase Inhibition

The following diagram illustrates the disruption of the cholinergic synapse signaling pathway by an AChE inhibitor like Ethiofencarb-sulfone.

Figure 1. Disruption of Cholinergic Synapse Signaling by Ethiofencarb-sulfone.

Quantitative Analysis of AChE Inhibition

The potency of an AChE inhibitor is typically quantified by its half-maximal inhibitory concentration (IC50) or its inhibition constant (Ki).

• IC50: The concentration of an inhibitor required to reduce the activity of an enzyme by 50% under specific experimental conditions.

• Ki: The dissociation constant for the binding of the inhibitor to the enzyme, providing a more absolute measure of inhibitory potency.

Table 1: Comparative IC50 Values of Carbamate Insecticides against Acetylcholinesterase (AChE)

Compound	IC50 Value	Source Organism of AChE	Reference
Carbofuran	3.3 x 10⁻⁸ M	Housefly	[4] (Dorough, 1968)
Aldicarb Sulfoxide	Not Specified	(Mentioned as a more potent metabolite)	[5]
Rivastigmine	501 ± 3.08 µM	Human	[6]
Galanthamine	(Used as standard)	Not Specified	[6]

Note: This table is for comparative purposes only and does not contain data for Ethiofencarb-sulfone due to its unavailability in the cited literature.

Experimental Protocols for AChE Inhibition Assay

The most widely used method for determining AChE activity and inhibition is the spectrophotometric method developed by Ellman et al. (1961). This assay is based on the reaction of the product of acetylcholine hydrolysis, thiocholine, with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product that can be quantified by measuring its absorbance at 412 nm.

Materials and Reagents

• Acetylcholinesterase (AChE) from a suitable source (e.g., electric eel, bovine erythrocytes, or recombinant human)

• Acetylthiocholine iodide (ATCI) as the substrate

• 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 8.0)

• Ethiofencarb-sulfone (dissolved in a suitable solvent like DMSO, ensuring the final solvent concentration in the assay does not affect enzyme activity)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Assay Procedure (96-well plate format)

• Reagent Preparation:

  • Prepare a stock solution of AChE in phosphate buffer.

  • Prepare a stock solution of ATCI in deionized water.

  • Prepare a stock solution of DTNB in phosphate buffer.

  • Prepare serial dilutions of Ethiofencarb-sulfone in the appropriate solvent.

• Assay Setup:

  • Blank: 150 µL Phosphate Buffer + 10 µL DTNB + 10 µL ATCI.

  • Control (100% activity): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL solvent for the test compound.

  • Test Sample (with inhibitor): 140 µL Phosphate Buffer + 10 µL AChE solution + 10 µL DTNB + 10 µL of Ethiofencarb-sulfone solution at various concentrations.

• Pre-incubation:

  • Add the buffer, AChE solution, DTNB, and Ethiofencarb-sulfone solution (or solvent for control) to the respective wells.

  • Mix gently and incubate the plate for a defined period (e.g., 10-15 minutes) at a controlled temperature (e.g., 25°C or 37°C) to allow the inhibitor to interact with the enzyme.

• Initiation of Reaction:

  • Add 10 µL of the ATCI solution to all wells (except the blank) to start the enzymatic reaction.

• Kinetic Measurement:

  • Immediately place the microplate in the reader and measure the change in absorbance at 412 nm over time (e.g., every minute for 10-15 minutes).

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration of the inhibitor by determining the slope of the linear portion of the absorbance versus time curve.

  • Calculate the percentage of inhibition for each concentration of Ethiofencarb-sulfone using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Experimental Workflow Diagram

The following diagram outlines the workflow for the in vitro AChE inhibition assay.

Figure 2. Workflow for the In Vitro Acetylcholinesterase Inhibition Assay.

Logical Relationship of Inhibition Kinetics

The interaction between Ethiofencarb-sulfone and AChE can be described by Michaelis-Menten kinetics, and the type of inhibition (e.g., competitive, non-competitive, or mixed) can be determined by analyzing the effect of the inhibitor on the kinetic parameters, Vmax and Km.

Figure 3. Simplified Kinetic Model of Reversible AChE Inhibition.

Conclusion

Ethiofencarb-sulfone, a metabolite of the insecticide ethiofencarb, functions as an inhibitor of acetylcholinesterase. Its mechanism of action is consistent with that of other carbamate insecticides, involving the reversible carbamoylation of the enzyme's active site. While specific quantitative data on its inhibitory potency are lacking in the current literature, the experimental protocols for determining these values are well-established. Further research to quantify the IC50 and Ki values of Ethiofencarb-sulfone is necessary to fully characterize its toxicological profile and its contribution to the overall insecticidal activity of the parent compound, ethiofencarb. This information is critical for researchers in the fields of toxicology, environmental science, and drug development.

References

• 1. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ANTICHOLINESTERASE INSECTICIDE RETROSPECTIVE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Physical and chemical properties of Ethiofencarb-sulfone (solubility, stability)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethiofencarb-sulfone (CAS 53380-23-7) is a major metabolite of the carbamate (B1207046) insecticide Ethiofencarb.[1][2][3][4] Like its parent compound, Ethiofencarb-sulfone is an acetylcholinesterase inhibitor, which is the basis of its insecticidal activity and potential toxicological effects.[4][5][6] Understanding the physical and chemical properties of this metabolite is crucial for assessing its environmental fate, toxicological profile, and for the development of analytical methods for its detection. This guide provides an in-depth overview of the available data on the solubility and stability of Ethiofencarb-sulfone, along with relevant experimental protocols and a visualization of its metabolic pathway and mode of action.

Core Physical and Chemical Properties

While specific experimental data for Ethiofencarb-sulfone is limited in publicly available literature, its properties can be inferred from data on the parent compound, Ethiofencarb, and from general chemical principles.

Table 1: Physical and Chemical Properties of Ethiofencarb and Ethiofencarb-sulfone

Property	Ethiofencarb	Ethiofencarb-sulfone	Data Source
CAS Number	29973-13-5	53380-23-7	[1][7][8]
Molecular Formula	C₁₁H₁₅NO₂S	C₁₁H₁₅NO₄S	[7][8]
Molecular Weight	225.31 g/mol	257.31 g/mol	[1][7][8]
Appearance	Colorless crystals	No data available	[2]
Melting Point	33.4 °C	No data available	[2]
Boiling Point	Decomposes on distillation	449.4 °C at 760 mmHg	[1][9]
Density	1.231 g/cm³ (20 °C)	1.247 g/cm³	[1][9]
Vapor Pressure	0.94 mPa	No data available	[1]

Solubility

The solubility of a compound is a critical parameter that influences its absorption, distribution, metabolism, and excretion (ADME) in biological systems, as well as its environmental mobility.

Table 2: Solubility of Ethiofencarb

Solvent	Solubility (at 20 °C)	Data Source
Water	1.82 g/L	[1]
Dichloromethane	>200 g/L	[1]
Isopropanol	>200 g/L	[1]
Toluene	>200 g/L	[1]
Hexane	5-10 g/L	[1]

Stability

The stability of Ethiofencarb-sulfone under various environmental conditions is essential for determining its persistence and potential for long-term effects.

Hydrolytic Stability

The parent compound, Ethiofencarb, is known to be stable in acidic and neutral media but hydrolyzes in alkaline solutions.[1][3] Carbamate esters, in general, are susceptible to alkaline hydrolysis.[11] The rate of hydrolysis increases with increasing pH. For Ethiofencarb, the half-life in isopropanol/water (1:1) at 37-40 °C is 330 days at pH 2, 450 hours at pH 7, and only 5 minutes at pH 11.4.[3] While specific data for Ethiofencarb-sulfone is unavailable, a similar pH-dependent stability profile is expected.

Photostability

Ethiofencarb is readily photodegraded by sunlight when dissolved in water.[1] A study on the photocatalytic degradation of Ethiofencarb showed that it could be effectively degraded under visible light irradiation.[12] Given the structural similarities, Ethiofencarb-sulfone is also likely to be susceptible to photodegradation.

Thermal Stability

Ethiofencarb decomposes upon distillation.[1] A safety data sheet for Ethiofencarb-sulfone indicates a boiling point of 449.4 °C at 760 mmHg, suggesting a higher thermal stability than the parent compound.[9] However, another source indicates no available data on its decomposition temperature.[9] One study noted that Ethiofencarb-sulfone residues were stable in potatoes stored at -20°C for 11 months.[2]

Experimental Protocols

Standardized methods, such as those provided by the Organisation for Economic Co-operation and Development (OECD), are typically employed to determine the physical and chemical properties of pesticides and their metabolites.[13][14][15][16][17]

Determination of Water Solubility (OECD Guideline 105)

The water solubility of a test substance is determined by the flask method or the column elution method.

Flask Method (for solubilities > 10 mg/L):

• A sufficient amount of the test substance is added to a vessel containing distilled water to form a saturated solution.

• The vessel is agitated at a constant temperature until equilibrium is reached.

• The solution is then centrifuged or filtered to remove undissolved particles.

• The concentration of the substance in the clear aqueous phase is determined by a suitable analytical method (e.g., HPLC-UV, LC-MS).

Column Elution Method (for solubilities < 10 mg/L):

• A column is filled with an inert carrier material coated with the test substance.

• Water is passed through the column at a slow, constant rate.

• The eluate is collected in fractions.

• The concentration of the test substance in each fraction is determined until a plateau of constant concentration is reached, which represents the water solubility.[18]

Determination of Hydrolytic Stability (OECD Guideline 111)

• Sterile aqueous buffer solutions of different pH values (typically pH 4, 7, and 9) are prepared.

• A known concentration of the test substance is added to each buffer solution.

• The solutions are incubated in the dark at a constant temperature (e.g., 50 °C to accelerate degradation, followed by extrapolation to environmentally relevant temperatures).

• Samples are taken at various time intervals and the concentration of the remaining test substance is determined by a suitable analytical method.

• The degradation rate constant and the half-life at each pH are calculated.

Metabolic Pathway and Mode of Action

Ethiofencarb undergoes oxidation in plants, animals, and soil to form Ethiofencarb-sulfoxide, which is further oxidized to Ethiofencarb-sulfone.[1][2] Both Ethiofencarb and its sulfone metabolite act as inhibitors of the enzyme acetylcholinesterase (AChE).[4][5] AChE is responsible for breaking down the neurotransmitter acetylcholine (B1216132). Inhibition of AChE leads to an accumulation of acetylcholine at the nerve synapse, causing continuous nerve stimulation, which results in the toxic effects observed in insects and other organisms.[5][6][19]

Caption: Metabolic activation of Ethiofencarb and inhibition of Acetylcholinesterase.

Experimental Workflow for Property Determination

The determination of the physical and chemical properties of a compound like Ethiofencarb-sulfone follows a structured workflow, beginning with sample preparation and culminating in data analysis and reporting.

Caption: General workflow for determining physical and chemical properties.

Conclusion

Ethiofencarb-sulfone is a key metabolite of the insecticide Ethiofencarb, and its physical and chemical properties are of significant interest to researchers in environmental science, toxicology, and drug development. While specific quantitative data for the solubility and stability of Ethiofencarb-sulfone are not widely available, this guide has synthesized the existing information for its parent compound and provided a framework based on established experimental protocols for their determination. The provided diagrams illustrate the metabolic conversion of Ethiofencarb to its sulfone metabolite and its subsequent mode of action as an acetylcholinesterase inhibitor. Further research to generate robust experimental data on the properties of Ethiofencarb-sulfone is warranted to enable a more comprehensive risk assessment and to support the development of more targeted and safer crop protection agents.

References

• 1. Ethiofencarb - Wikipedia [en.wikipedia.org]
• 2. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 3. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethiofencarb-sulfone certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 5. Anticholinesterase insecticide retrospective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acetylcholinesterase inhibition-based biosensors for pesticide determination: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ethiofencarb-sulfone | CAS 53380-23-7 | LGC Standards [lgcstandards.com]
• 8. scbt.com [scbt.com]
• 9. echemi.com [echemi.com]
• 10. Ethiofencarb sulfone [sitem.herts.ac.uk]
• 11. Effect of water pH on the stability of pesticides - MSU Extension [canr.msu.edu]
• 12. Photocatalytic Degradation of Ethiofencarb by a Visible Light-Driven SnIn4S8 Photocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 13. oecd.org [oecd.org]
• 14. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 15. The OECD guidelines for the testing of chemicals and pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. downloads.regulations.gov [downloads.regulations.gov]
• 19. The Targeted Pesticides as Acetylcholinesterase Inhibitors: Comprehensive Cross-Organism Molecular Modelling Studies Performed to Anticipate the Pharmacology of Harmfulness to Humans In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Acute Toxicity of Ethiofencarb-Sulfone in Rat Models: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethiofencarb (B1671403), a carbamate (B1207046) insecticide, undergoes metabolic transformation in vivo to more potent derivatives, including ethiofencarb-sulfone. This document provides a comprehensive technical guide on the acute toxicity of ethiofencarb-sulfone in rat models, synthesizing available data to inform research and development in toxicology and drug development. Ethiofencarb and its metabolites primarily exert their toxic effects through the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] This inhibition leads to an accumulation of the neurotransmitter acetylcholine (B1216132), resulting in overstimulation of cholinergic receptors and subsequent toxic manifestations.[1]

Quantitative Toxicity Data

The acute oral toxicity of ethiofencarb-sulfone in rats has been determined in several studies. The median lethal dose (LD50) is a key metric for acute toxicity, representing the dose at which 50% of the test animal population is expected to die.

Parameter	Sex	Route of Administration	LD50 (mg/kg)	Reference
LD50	Male	Oral	600-750	Thyssen 1976[1]
LD50	Male	Oral	468	Lamb and Matzkanin 1977b[1]
LD50	Female	Oral	approx. 600	Thyssen 1976[1]

Mechanism of Action: Acetylcholinesterase Inhibition

Ethiofencarb-sulfone, like other carbamate insecticides, acts as a reversible inhibitor of acetylcholinesterase (AChE).[1] The primary mechanism involves the carbamylation of the serine hydroxyl group at the active site of the AChE enzyme. This prevents AChE from breaking down acetylcholine in the synaptic cleft. The accumulation of acetylcholine leads to continuous stimulation of muscarinic and nicotinic receptors, resulting in the clinical signs of toxicity.

Mechanism of Acetylcholinesterase Inhibition by Ethiofencarb-Sulfone.

Experimental Protocols

While specific experimental protocols for the cited acute toxicity studies of ethiofencarb-sulfone are not exhaustively detailed in the available literature, they would have likely followed standardized guidelines such as those from the Organisation for Economic Co-operation and Development (OECD), for example, OECD Test Guideline 401 (now obsolete) or 423 (Acute Toxic Class Method). A generalized protocol for an acute oral toxicity study in rats is outlined below.

Objective: To determine the acute oral toxicity (LD50) of ethiofencarb-sulfone in rats.

Animals: Healthy, young adult rats of a standard strain (e.g., Wistar or Sprague-Dawley), typically of a single sex (females are often preferred) or both.

Housing and Acclimatization: Animals are housed in controlled environmental conditions (temperature, humidity, light/dark cycle) and allowed to acclimatize for at least 5 days before the study.

Dosing:

• Test Substance: Ethiofencarb-sulfone.

• Vehicle: A suitable, non-toxic vehicle (e.g., corn oil, water with a suspending agent) would be used to prepare the dosing solutions.

• Administration: A single oral dose is administered by gavage.

• Dose Levels: A range of dose levels are selected to determine the dose that causes mortality in 50% of the animals.

Observations:

• Clinical Signs: Animals are observed for clinical signs of toxicity at regular intervals after dosing (e.g., 30 minutes, 1, 2, 4, and 6 hours) and then daily for 14 days. Signs may include changes in skin and fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects, and somatomotor activity and behavior patterns. Typical signs of acetylcholinesterase inhibition include salivation, lacrimation, urination, defecation (SLUD), tremors, convulsions, and respiratory distress.

• Body Weight: Individual animal weights are recorded before dosing and at least weekly thereafter.

• Mortality: The number of surviving and dead animals is recorded daily.

Pathology: A gross necropsy is performed on all animals at the end of the study.

Generalized Workflow for an Acute Oral Toxicity Study.

Toxicokinetics and Metabolism

Following administration, ethiofencarb is rapidly absorbed and metabolized in rats. The primary metabolic pathway involves the oxidation of the sulfur atom to form ethiofencarb-sulfoxide, which is then further oxidized to ethiofencarb-sulfone.[2] These metabolites, along with hydroxylated and conjugated products, are the primary forms excreted, mainly in the urine.[2]

Metabolic Pathway of Ethiofencarb to Ethiofencarb-Sulfone.

Conclusion

The acute toxicity of ethiofencarb-sulfone in rat models is primarily driven by its potent inhibition of acetylcholinesterase. The LD50 values indicate a moderate to high level of acute toxicity following oral administration. Understanding the mechanism of action, metabolic pathways, and conforming to standardized experimental protocols are crucial for the accurate assessment of the toxicological profile of this and similar compounds. This information is vital for regulatory purposes, risk assessment, and the development of potential antidotes and safer alternatives.

References

• 1. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethiofencarb - Wikipedia [en.wikipedia.org]

The Photodegradation of Ethiofencarb: A Technical Guide to Pathways and Sulfone Metabolite Formation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photodegradation of the carbamate (B1207046) insecticide Ethiofencarb, with a specific focus on the formation of its sulfone metabolites. This document synthesizes current scientific findings to offer detailed insights into the degradation pathways, experimental protocols for analysis, and quantitative data where available.

Introduction

Ethiofencarb, a systemic insecticide, is employed to control aphid populations on a variety of agricultural products. Its environmental fate, particularly its degradation under sunlight, is a critical area of study to understand its persistence and the potential formation of toxicologically significant transformation products. Among these, the oxidized metabolites, Ethiofencarb sulfoxide (B87167) and Ethiofencarb sulfone, are of particular interest due to their potential for increased persistence and altered biological activity. This guide explores the mechanisms of Ethiofencarb's photodegradation and the conditions that favor the formation of its sulfone derivatives.

Photodegradation Pathways of Ethiofencarb

The photodegradation of Ethiofencarb can proceed through distinct pathways, largely dependent on the experimental conditions, such as the presence of photocatalysts or photosensitizers.

Direct Photolysis in Aqueous Media

Under direct exposure to simulated sunlight in aqueous solutions, the primary degradation pathway for Ethiofencarb involves the photocleavage of the carbon-sulfur (C-S) bond. This leads to the formation of 2-(methyl)phenyl-N-methylcarbamate as the major photoproduct. The degradation kinetics in aqueous media are typically faster compared to non-polar solvents like hexane.

Photocatalytic Degradation and Sulfone Formation

In contrast to direct photolysis, the presence of a photocatalyst, such as stannum indium sulfide (B99878) (SnIn4S8) under visible light irradiation, significantly alters the degradation pathway and promotes the formation of oxidized metabolites.[1][2][3] In this scenario, one of the major intermediates identified is 2-[(ethylsulfonyl)methyl]phenol, which is the sulfone derivative of Ethiofencarb.[1][2][3] The proposed mechanism involves the oxidative cleavage of the CH2-S bond, facilitated by photogenerated reactive oxygen species like hydroxyl radicals (•OH) and superoxide (B77818) radicals (•O2−).[1][2] This oxidative environment is conducive to the sequential oxidation of the sulfide group in Ethiofencarb, first to the sulfoxide and then to the sulfone.

The following diagram illustrates the proposed photocatalytic degradation pathway leading to the formation of Ethiofencarb sulfone.

Caption: Photocatalytic degradation pathway of Ethiofencarb.

Quantitative Data on Ethiofencarb Photodegradation

Quantitative data on the formation of Ethiofencarb sulfone during photodegradation is limited. However, studies on the overall degradation of the parent compound under various conditions provide valuable insights into its stability.

Condition	Matrix	Light Source	Half-life (t1/2)	Key Findings	Reference
Photocatalytic Degradation	Aqueous (pH 3) with SnIn4S8	Visible Light	Not specified	98% degradation in 24 hours. Ethiofencarb sulfone identified as a major intermediate.	[1][2][3]
Direct Photolysis	Aqueous	Simulated Sunlight	Not specified	Fastest degradation in polar solvents. Major product is 2-(methyl)phenyl-N-methylcarbamate.
Hydrolysis	Aqueous (pH 7, 37-40°C)	Dark	450 hours	Stable in neutral and acidic media, but rapidly hydrolyzes in alkaline solutions.

Experimental Protocols

This section outlines a detailed methodology for conducting a comprehensive study on the photodegradation of Ethiofencarb and the quantification of its sulfone metabolites.

Experimental Workflow

The following diagram illustrates a typical workflow for a photodegradation study.

Caption: Workflow for a photodegradation study of Ethiofencarb.

Materials and Reagents

• Ethiofencarb (analytical standard)

• Ethiofencarb sulfoxide (analytical standard)

• Ethiofencarb sulfone (analytical standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• QuEChERS extraction salts and sorbents

• Syringe filters (0.22 µm)

Photodegradation Experiment

• Preparation of Stock Solutions: Prepare a stock solution of Ethiofencarb in methanol. From this, prepare an aqueous working solution in a buffered aqueous solution (e.g., phosphate (B84403) buffer, pH 7) to achieve the desired initial concentration.

• Photoreactor Setup: Use a photochemical reactor equipped with a solar simulator (e.g., Xenon arc lamp) to mimic natural sunlight. The reactor vessel should be made of quartz to allow for UV transmission. Maintain a constant temperature using a circulating water bath.

• Irradiation: Transfer the Ethiofencarb working solution to the photoreactor. Start the irradiation and magnetic stirring.

• Sampling: Withdraw aliquots of the solution at predetermined time intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours). Protect the samples from light and store them at a low temperature (e.g., 4°C) prior to analysis.

• Control Experiment: Run a parallel experiment in the dark to assess hydrolytic degradation.

Sample Preparation for Analysis (QuEChERS)

• Extraction: To a 10 mL aliquot of the collected sample, add 10 mL of acetonitrile. Add the QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Centrifugation: Shake vigorously and then centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE): Take an aliquot of the supernatant and add it to a d-SPE tube containing a sorbent mixture (e.g., PSA, C18, magnesium sulfate) for cleanup.

• Final Preparation: Vortex and centrifuge the d-SPE tube. Take the supernatant, filter it through a 0.22 µm syringe filter, and transfer it to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

• Instrumentation: Utilize a UPLC system coupled to a tandem mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: A typical flow rate for UPLC.

  • Injection Volume: A small injection volume (e.g., 5 µL).

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Optimize the precursor and product ion transitions for Ethiofencarb, Ethiofencarb sulfoxide, and Ethiofencarb sulfone using their analytical standards.[4][5][6]

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Ethiofencarb	To be determined	To be determined	To be determined
Ethiofencarb sulfoxide	242.1	106.9	163.9
Ethiofencarb sulfone	275.1	106.9	200.9

(Note: The MRM transitions for Ethiofencarb need to be empirically determined. The provided values for the metabolites are based on existing literature for multi-residue analysis.)[4][5]

• Quantification: Construct calibration curves using the analytical standards of Ethiofencarb, Ethiofencarb sulfoxide, and Ethiofencarb sulfone. Quantify the analytes in the samples by comparing their peak areas to the calibration curves.

Conclusion

The photodegradation of Ethiofencarb is a complex process with pathways that are highly dependent on the surrounding environmental conditions. While direct photolysis primarily leads to the cleavage of the C-S bond, the presence of photocatalysts promotes an oxidative pathway, resulting in the formation of Ethiofencarb sulfoxide and Ethiofencarb sulfone. Further research is required to obtain detailed quantitative kinetic data for the formation and degradation of these sulfone metabolites under various environmentally relevant conditions. The experimental protocols outlined in this guide provide a robust framework for conducting such studies, which are essential for a thorough risk assessment of Ethiofencarb and its transformation products in the environment.

References

• 1. mdpi.com [mdpi.com]
• 2. Photocatalytic Degradation of Ethiofencarb by a Visible Light-Driven SnIn4S8 Photocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Photocatalytic Degradation of Ethiofencarb by a Visible Light-Driven SnIn4S8 Photocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fstjournal.com.br [fstjournal.com.br]
• 5. agilent.com [agilent.com]
• 6. scispace.com [scispace.com]

Ethiofencarb-Sulfone: A Primary Metabolite of the Insecticide Ethiofencarb - An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethiofencarb (B1671403), a carbamate (B1207046) insecticide, has been utilized for the control of aphid populations in various agricultural settings.[1] Its mode of action, like other carbamates, involves the inhibition of acetylcholinesterase (AChE), an essential enzyme in the nervous system.[1] The environmental fate and metabolic transformation of ethiofencarb are of significant interest due to the potential toxicity of its breakdown products. A primary metabolite formed through oxidation is ethiofencarb-sulfone. This technical guide provides a comprehensive overview of ethiofencarb-sulfone, focusing on its formation, quantitative analysis in different environmental matrices, and the methodologies employed for its detection.

Metabolic Pathway of Ethiofencarb

The metabolism of ethiofencarb proceeds through two main pathways: oxidation of the sulfur atom and hydrolysis of the carbamate ester linkage.[1] The initial oxidation leads to the formation of ethiofencarb-sulfoxide, which is further oxidized to ethiofencarb-sulfone. These sulfoxidation products are considered major metabolites.[1] Concurrently, hydrolysis of the carbamate group can occur at any stage, leading to the formation of the corresponding phenols.[1]

dot

Metabolic pathway of Ethiofencarb.

Quantitative Analysis of Ethiofencarb and its Metabolites

The presence and concentration of ethiofencarb and its primary metabolites, including ethiofencarb-sulfone, have been quantified in various environmental and biological matrices. The following tables summarize the reported residue levels.

Table 1: Residues of Ethiofencarb and its Metabolites in Soil

Matrix	Analyte	Concentration (mg/kg)	Reference
Soil	Ethiofencarb + Sulfoxide + Sulfone	8.8 (0 days after application)	[2]
Soil	Ethiofencarb + Sulfoxide + Sulfone	4.4 (7 days after application)	[2]
Soil	Ethiofencarb + Sulfoxide + Sulfone	3.2 (14 days after application)	[2]
Soil	Ethiofencarb + Sulfoxide + Sulfone	1.1 (30 days after application)	[2]
Soil	Ethiofencarb + Sulfoxide + Sulfone	0.6 (60 days after application)	[2]
Soil	Ethiofencarb + Sulfoxide + Sulfone	0.25 (92 days after application)	[2]
Soil	Ethiofencarb + Sulfoxide + Sulfone	0.1 (120 days after application)	[2]
Soil	Ethiofencarb Sulfoxide + Sulfone	18 (38 days after treatment)	[3]

Table 2: Residues of Ethiofencarb and its Metabolites in Fruits and Vegetables

Matrix	Analyte	Concentration (mg/kg)	Reference
Apple	Ethiofencarb + Sulfoxide + Sulfone	0.9 - 2.2 (0 days after application)	[2]
Apple	Ethiofencarb + Sulfoxide + Sulfone	0.4 - 2.0 (3-4 days after application)	[2]
Apple	Ethiofencarb + Sulfoxide + Sulfone	0.4 - 1.3 (7-10 days after application)	[2]
Apple	Ethiofencarb + Sulfoxide + Sulfone	0.4 - 1.6 (14-16 days after application)	[2]
Apple	Ethiofencarb + Sulfoxide + Sulfone	0.2 - 1.4 (18-21 days after application)	[2]
Apple	Ethiofencarb + Sulfoxide + Sulfone	0.3 - 1.0 (>21 days after application)	[2]
Potatoes	Ethiofencarb + Sulfoxide + Sulfone	<0.02 - 0.06	[2]
Potatoes (leaf)	Ethiofencarb + Sulfoxide + Sulfone	38 - 57 (0 days after application)	[2]
Potatoes (leaf)	Ethiofencarb + Sulfoxide + Sulfone	2.2 - 4.6 (3-4 days after application)	[2]
Potatoes (leaf)	Ethiofencarb + Sulfoxide + Sulfone	0.3 - 1.3 (7-10 days after application)	[2]
Potatoes (leaf)	Ethiofencarb + Sulfoxide + Sulfone	0.2 - 0.6 (14-16 days after application)	[2]

Table 3: Residues of Ethiofencarb and its Metabolites in Animal Tissues and Products

Matrix	Animal	Analyte	Concentration (mg/kg)	Reference
Antemortem Blood	Human	Ethiofencarb	26.4	[4]
Antemortem Blood	Human	Ethiofencarb-sulfoxide	37.9	[4]
Antemortem Blood	Human	Ethiofencarb-sulfone	0.9	[4]
Postmortem Blood	Human	Ethiofencarb	Not specified	[4]
Postmortem Blood	Human	Ethiofencarb-sulfoxide	Not specified	[4]
Postmortem Blood	Human	Ethiofencarb-sulfone	Not specified	[4]
Milk	Cow	Ethiofencarb + Sulfoxide + Sulfone	<0.01	[3]
Tissues (general)	Rat	Ethiofencarb + Metabolites	< 1.0	[1]
Tissues (general)	Cow	Ethiofencarb + Sulfoxide + Sulfone	< 0.1	[2]
Eggs	Hen	Ethiofencarb + Metabolites	0.06 - 0.07	[2]
Edible Tissues	Channel Catfish	Ethiofencarb + Metabolites	~13.5 - 20.25	[2]

Experimental Protocols

Analysis of Ethiofencarb and its Metabolites in Produce using QuEChERS and LC-MS/MS

This protocol is a modification of the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for the extraction and analysis of pesticide residues in fruits and vegetables.[5][6][7]

1. Sample Preparation:

• Homogenize 10-15 g of the fruit or vegetable sample.

• For dry samples like raisins, add a specified amount of water to rehydrate before homogenization.[7]

2. Extraction:

• Place the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Add an appropriate internal standard.

• Shake vigorously for 1 minute.

• Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 g for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing a d-SPE cleanup sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove non-polar interferences).

• Shake for 30 seconds.

• Centrifuge at ≥3000 g for 5 minutes.

4. LC-MS/MS Analysis:

• Take an aliquot of the cleaned extract and dilute with an appropriate mobile phase.

• Inject the diluted extract into an LC-MS/MS system equipped with a C18 column.

• Use a gradient elution with a mobile phase consisting of water and acetonitrile, both with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode, using specific precursor-to-product ion transitions for ethiofencarb, ethiofencarb-sulfoxide, and ethiofencarb-sulfone.

dot

QuEChERS workflow for produce analysis.

Analysis of Ethiofencarb and its Metabolites in Water using SPE and LC-MS/MS

This protocol outlines a solid-phase extraction (SPE) method followed by LC-MS/MS for the determination of ethiofencarb and its metabolites in water samples.[8][9][10]

1. Sample Preparation:

• Filter the water sample through a 0.45 µm filter to remove particulate matter.

• Acidify the sample to a pH of approximately 3 with a suitable acid (e.g., formic acid).[9]

2. Solid-Phase Extraction (SPE):

• Condition an SPE cartridge (e.g., C18 or a polymeric sorbent) by passing methanol (B129727) followed by acidified water through it.[9]

• Load the water sample onto the conditioned SPE cartridge at a controlled flow rate.

• Wash the cartridge with a weak solvent (e.g., water) to remove polar interferences.

• Dry the cartridge under vacuum.

• Elute the analytes from the cartridge with a suitable organic solvent (e.g., methanol or acetonitrile).

3. Eluate Concentration:

• Evaporate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Inject the reconstituted sample into an LC-MS/MS system.

• Employ a C18 column and a gradient elution program with a mobile phase of water and acetonitrile containing formic acid or ammonium formate.

• Utilize MRM mode for the quantification and confirmation of ethiofencarb and its sulfone and sulfoxide metabolites.

dot

References

• 1. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 3. 584. Ethiofencarb (Pesticide residues in food: 1982 evaluations) [inchem.org]
• 4. researchgate.net [researchgate.net]
• 5. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 6. QuEChERS sample preparation approach for mass spectrometric analysis of pesticide residues in foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. gcms.cz [gcms.cz]
• 8. agilent.com [agilent.com]
• 9. scispace.com [scispace.com]
• 10. epa.gov [epa.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of Ethiofencarb-Sulfone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of Ethiofencarb-sulfone, a metabolite of the carbamate (B1207046) insecticide Ethiofencarb. The following protocols are intended for analytical chemists and researchers in environmental monitoring, food safety, and toxicology.

Introduction

Ethiofencarb is a systemic insecticide used to control aphids on a variety of crops. In the environment and in biological systems, it is metabolized to Ethiofencarb-sulfoxide and subsequently to the more stable Ethiofencarb-sulfone. Due to its potential toxicity and persistence, sensitive and reliable analytical methods are required for the detection of Ethiofencarb-sulfone in various matrices such as food, water, and soil. This document outlines protocols for Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), a brief on Gas Chromatography-Mass Spectrometry (GC-MS), and an overview of Immunoassay techniques.

Analytical Methods Overview

The primary methods for the determination of Ethiofencarb-sulfone are chromatography-based, offering high sensitivity and selectivity.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common and effective technique for the analysis of polar and thermally labile pesticides like Ethiofencarb-sulfone. It combines the separation power of liquid chromatography with the sensitive and selective detection of tandem mass spectrometry.

• Gas Chromatography-Mass Spectrometry (GC-MS): While less common for carbamates due to their thermal instability, GC-MS can be used, often requiring derivatization to improve volatility and thermal stability.

• Immunoassays (ELISA): Enzyme-Linked Immunosorbent Assays (ELISAs) are rapid screening tools based on antigen-antibody recognition. While not providing the same level of quantification as chromatographic methods, they are useful for high-throughput screening of a large number of samples.[1][2]

Quantitative Data Summary

The following table summarizes quantitative data for the analysis of Ethiofencarb-sulfone from a multi-residue analysis study.

Analytical Method	Matrix	Limit of Quantification (LOQ) (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)
LC-MS/MS	Fruits and Vegetables	0.0800	80.2 - 141.0	8.3 - 23.8
GC-MS	Fruits and Vegetables	0.0800	81.6 - 133.0	15.7 - 23.8

Data extracted from a multi-residue method for 446 pesticides.[3]

Experimental Protocols

Protocol 1: Analysis of Ethiofencarb-Sulfone in Food Matrices by LC-MS/MS

This protocol is based on a multi-residue method for pesticides in fruits and vegetables.

1. Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis in food matrices.

• Step 1: Homogenization: Homogenize a representative 10-15 g sample of the fruit or vegetable.

• Step 2: Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

• Step 3: Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Step 4: Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine - PSA).

  • Vortex for 30 seconds.

• Step 5: Final Centrifugation and Filtration:

  • Centrifuge the d-SPE tube at high speed for 2 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph (LC):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable.

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

  • Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B, increasing to a high percentage to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5-10 µL.

  • Column Temperature: 40 °C.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (m/z): 258.1

  • Product Ions (m/z) and Collision Energies (CE):

    • Product Ion 1 (Quantifier): 199.1 (CE: 10 V)

    • Product Ion 2 (Qualifier): 135.1 (CE: 20 V)

  • Gas Temperatures and Flow Rates: Optimize according to the instrument manufacturer's recommendations.

3. Quality Control

• Calibration: Prepare matrix-matched calibration standards to compensate for matrix effects.

• Recovery Studies: Spike blank samples with known concentrations of Ethiofencarb-sulfone standard to assess method accuracy.

• Blanks: Analyze procedural blanks to check for contamination.

Protocol 2: General Approach for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

While less common for Ethiofencarb-sulfone due to its polarity and thermal lability, a GC-MS method can be developed. Carbamates often require derivatization to improve their volatility and stability for GC analysis.

1. Derivatization (Example with Trimethylsilylating Agent)

• Evaporate the sample extract to dryness under a gentle stream of nitrogen.

• Add a silylating agent (e.g., BSTFA with 1% TMCS) and a suitable solvent (e.g., pyridine).

• Heat the mixture (e.g., at 60-70 °C for 30 minutes) to facilitate the derivatization reaction.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph (GC):

  • Column: A low to mid-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector: Splitless mode.

  • Oven Temperature Program: Start at a low temperature (e.g., 70 °C), ramp up to a high temperature (e.g., 280 °C) to elute the derivatized analyte.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity, or full scan for qualitative analysis.

  • Monitored Ions: Select characteristic ions from the mass spectrum of the derivatized Ethiofencarb-sulfone.

Protocol 3: Immunoassay (ELISA) - General Principles for Screening

Specific ELISA kits for Ethiofencarb-sulfone are not widely commercially available. However, the development of such a kit would follow these general principles.[1][2]

1. Principle of Competitive ELISA

• Antibodies specific to Ethiofencarb-sulfone are coated onto the wells of a microtiter plate.

• The sample (containing the target analyte) and a known amount of enzyme-labeled Ethiofencarb-sulfone (the tracer) are added to the wells.

• The analyte in the sample and the tracer compete for binding to the limited number of antibody sites.

• After an incubation period, the unbound components are washed away.

• A substrate is added, which reacts with the enzyme on the bound tracer to produce a color change.

• The intensity of the color is inversely proportional to the concentration of Ethiofencarb-sulfone in the sample. A stronger color indicates a lower concentration of the analyte in the sample.

2. General Procedure

• Add standards, controls, and samples to the antibody-coated wells.

• Add the enzyme-conjugate (tracer) to each well.

• Incubate for a specified time.

• Wash the plate to remove unbound reagents.

• Add the substrate solution and incubate for color development.

• Stop the reaction and read the absorbance using a microplate reader.

• Calculate the concentration of Ethiofencarb-sulfone in the samples by comparing their absorbance to the standard curve.

Visualizations

Caption: Workflow for Ethiofencarb-sulfone analysis using QuEChERS and LC-MS/MS.

Caption: Decision tree for selecting an analytical method for Ethiofencarb-sulfone.

Caption: Logical flow from sample to result in chromatographic analysis.

References

• 1. Current trends in immunoassay-based kits for pesticide analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 3. scribd.com [scribd.com]

Gas chromatography (GC) techniques for separating Ethiofencarb metabolites

An effective method for the separation and quantification of the insecticide Ethiofencarb and its primary metabolites, Ethiofencarb sulfoxide (B87167) and Ethiofencarb sulfone, is crucial for environmental monitoring and food safety assessment. Gas chromatography (GC) offers a robust platform for this analysis, often coupled with selective detectors like a Nitrogen-Phosphorus Detector (NPD) for sensitivity or a Mass Spectrometer (MS) for definitive identification.

Due to the increased polarity and reduced volatility of the sulfoxide and sulfone metabolites, a derivatization step is typically required to ensure they are amenable to GC analysis. This application note details a comprehensive protocol involving sample extraction, cleanup, derivatization, and subsequent GC-MS analysis.

Principle

The overall method involves extracting Ethiofencarb and its metabolites from a given matrix using a solvent-based method, such as the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol.[1] The extract is then cleaned to remove interfering co-extractives. A critical step for the polar metabolites is derivatization, which chemically modifies the analytes to increase their thermal stability and volatility, making them suitable for gas chromatography.[2][3][4][5] The derivatized sample is then injected into a GC-MS system, where the compounds are separated based on their boiling points and interaction with the GC column, and subsequently identified and quantified by the mass spectrometer.

Metabolic Pathway of Ethiofencarb

Ethiofencarb undergoes oxidation in biological and environmental systems to form its major metabolites, Ethiofencarb sulfoxide and Ethiofencarb sulfone.[6][7]

Caption: Metabolic oxidation pathway of Ethiofencarb.

Application Note

1. Scope

This method is designed for the quantitative analysis of Ethiofencarb, Ethiofencarb sulfoxide, and Ethiofencarb sulfone in environmental and agricultural samples.

2. Apparatus and Materials

• Gas Chromatograph with Mass Spectrometer (GC-MS): Equipped with a split/splitless injector.

• GC Column: Rxi-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column.[8]

• Vials: 2 mL amber glass vials with PTFE-lined caps.

• Centrifuge: Capable of 5000 x g.

• Nitrogen Evaporator: For sample concentration.[9]

• Analytical Balance: 4-decimal place.

• Vortex Mixer.

• Heating Block.

3. Reagents and Standards

• Solvents: Acetonitrile (B52724), Toluene (B28343), Ethyl Acetate (Pesticide residue grade).

• Reference Standards: Ethiofencarb, Ethiofencarb-sulfoxide, Ethiofencarb-sulfone (analytical grade).[10][11]

• Reagents for QuEChERS: Anhydrous magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl).

• Dispersive SPE (dSPE): Primary secondary amine (PSA) sorbent.

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[4]

• Gases: Helium (carrier gas, 99.999% purity).

4. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions

Parameter	Setting
GC Column	Rxi-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injector	Splitless mode, 250°C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial 70°C for 2 min, ramp at 25°C/min to 180°C, then ramp at 10°C/min to 280°C, hold for 5 min
Transfer Line Temp	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

5. Quantitative Data Summary

The following table presents typical performance data for the GC-MS analysis of derivatized Ethiofencarb and its metabolites. Values are representative and may vary based on instrumentation and matrix effects.

Analyte (as TMS-derivative)	Typical Retention Time (min)	Target Ion (m/z)	Qualifier Ion(s) (m/z)	Typical LOQ (µg/kg)
Ethiofencarb	11.5	168	107, 122	5
Ethiofencarb Sulfoxide	14.2	155	196, 224	10
Ethiofencarb Sulfone	15.8	155	136, 242	10

Experimental Workflow Diagram

Caption: Workflow for GC-MS analysis of Ethiofencarb.

Detailed Experimental Protocols

Protocol 1: Sample Extraction and Cleanup (QuEChERS-based)

• Sample Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube. For water samples, use 10 mL directly.

• Extraction: Add 10 mL of acetonitrile to the tube. Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl). Cap tightly and vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4,000 x g for 5 minutes.

• Dispersive SPE Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing 150 mg MgSO₄ and 50 mg PSA.

• Final Centrifugation: Vortex the dSPE tube for 30 seconds and then centrifuge at 5,000 x g for 5 minutes.

• Concentration: Transfer 0.5 mL of the final supernatant to a clean vial and evaporate to complete dryness under a gentle stream of nitrogen at 40°C. The sample is now ready for derivatization.

Protocol 2: Derivatization

• Reconstitution: Add 100 µL of toluene to the dried extract from the previous protocol. Vortex for 10 seconds to redissolve the residue.

• Reagent Addition: Add 100 µL of BSTFA (with 1% TMCS) to the vial.[4]

• Reaction: Cap the vial tightly and place it in a heating block at 70°C for 30 minutes to complete the derivatization reaction.

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system. Transfer the derivatized sample to a 2 mL autosampler vial if necessary.

Protocol 3: Calibration and Quantification

• Stock Solution: Prepare a 100 µg/mL stock solution of Ethiofencarb, Ethiofencarb sulfoxide, and Ethiofencarb sulfone in toluene.

• Working Standards: Create a series of calibration standards (e.g., 0.01, 0.02, 0.05, 0.1, 0.2, 0.5 µg/mL) by diluting the stock solution with toluene.

• Derivatization of Standards: Take 100 µL of each working standard, add 100 µL of BSTFA + 1% TMCS, and follow the same heating procedure as for the samples (Protocol 2, steps 3-4).

• Calibration Curve: Inject the derivatized standards into the GC-MS and construct a calibration curve by plotting the peak area against the concentration for each analyte.

• Quantification: Quantify the analytes in the prepared samples by comparing their peak areas to the calibration curve. The final concentration should be calculated back to the original sample weight, accounting for all dilution and concentration factors.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 7. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. High-Throughput Multiresidue Pesticides Analysis by GC-MS/MS [restek.com]
• 9. organomation.com [organomation.com]
• 10. Ethiofencarb-sulfoxide PESTANAL , analytical standard 53380-22-6 [sigmaaldrich.com]
• 11. Ethiofencarb-sulfone | CAS 53380-23-7 | LGC Standards [lgcstandards.com]

Application Note: Quantification of Ethiofencarb-Sulfone using Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of Ethiofencarb-sulfone, a metabolite of the carbamate (B1207046) insecticide Ethiofencarb, using Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS). The protocol outlines sample preparation from various matrices, optimized UHPLC and MS/MS parameters, and data analysis procedures. This method is suitable for residue analysis in food safety, environmental monitoring, and toxicology studies, offering high selectivity and low detection limits.

Introduction

Ethiofencarb is a systemic insecticide used to control aphids on a variety of crops. Its metabolite, Ethiofencarb-sulfone, is of toxicological significance and its presence in food and environmental samples is closely monitored.[1][2] UHPLC-MS/MS provides a highly selective and sensitive analytical technique for the quantification of such residues at trace levels.[3][4] This application note presents a validated method for the determination of Ethiofencarb-sulfone, leveraging the speed and resolution of UHPLC combined with the specificity and sensitivity of tandem mass spectrometry.

Experimental Protocols

Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a widely adopted sample preparation technique for pesticide residue analysis in food and agricultural products.[5][6]

Materials:

• Homogenized sample (e.g., fruit, vegetable, soil)

• Acetonitrile (B52724) (ACN) with 1% acetic acid

• Water (for low-moisture samples)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Sodium acetate (B1210297) (NaOAc) or sodium chloride (NaCl) and sodium citrate (B86180) salts

• Dispersive solid-phase extraction (dSPE) tubes containing primary secondary amine (PSA) and C18 sorbents

• Centrifuge

• Vortex mixer

Procedure:

• Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• For samples with low moisture content, add an appropriate volume of water to hydrate (B1144303) the sample.[7]

• Add 10 mL of acetonitrile with 1% acetic acid.

• Cap the tube and vortex vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaOAc).[7]

• Immediately shake or vortex for 1 minute to prevent the agglomeration of salts.

• Centrifuge the tube at ≥1500 rcf for 5 minutes.[7]

• Transfer an aliquot of the upper acetonitrile layer to a dSPE tube containing PSA and C18.

• Vortex for 30 seconds.

• Centrifuge at high speed for 5 minutes.

• Collect the supernatant and filter through a 0.22 µm syringe filter into an autosampler vial for UHPLC-MS/MS analysis.

UHPLC-MS/MS Analysis

Instrumentation:

• UHPLC system (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC)

• Tandem mass spectrometer (e.g., Agilent 6460 Triple Quadrupole, Sciex 4000 QTRAP)

UHPLC Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	5 mM Ammonium Formate in Water + 0.1% Formic Acid[8]
Mobile Phase B	5 mM Ammonium Formate in Methanol + 0.1% Formic Acid[8]
Flow Rate	0.3 - 0.4 mL/min
Injection Volume	2 - 5 µL
Column Temperature	40 °C

| Gradient | See table below |

Typical Gradient Program:

Time (min)	% Mobile Phase B
0.0	5
1.0	5
8.0	95
10.0	95
10.1	5

| 12.0 | 5 |

MS/MS Conditions:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)[7]
Capillary Voltage	3500 - 4000 V
Gas Temperature	300 - 350 °C
Gas Flow	8 - 12 L/min
Nebulizer Pressure	35 - 45 psi

| Scan Type | Multiple Reaction Monitoring (MRM) |

MRM Transitions for Ethiofencarb-Sulfone:

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
258.1	107.1 (Quantifier)	15 - 25

| 258.1 | 201.1 (Qualifier) | 10 - 20 |

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of Ethiofencarb-sulfone using the described UHPLC-MS/MS method. Values may vary depending on the matrix and instrumentation.

Parameter	Typical Value
Limit of Detection (LOD)	0.1 - 1.0 µg/kg
Limit of Quantification (LOQ)	0.5 - 10 µg/kg[3]
Linearity (r²)	> 0.99
Recovery (%)	80 - 110%
Precision (RSD%)	< 15%

Visualizations

Caption: Experimental workflow for Ethiofencarb-sulfone quantification.

References

• 1. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 3. agilent.com [agilent.com]
• 4. Fast Screening and Quantification of Pesticide Residues Using a Comprehensive LC-MS Solution - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]
• 5. agilent.com [agilent.com]
• 6. lcms.cz [lcms.cz]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]

Application Notes and Protocols: QuEChERS Method for Extraction of Ethiofencarb-sulfone from Food Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethiofencarb is a carbamate (B1207046) insecticide used to control aphids in fruits and vegetables. Its primary metabolite, Ethiofencarb-sulfone, is a compound of interest in food safety analysis due to its potential toxicity.[1] Accurate and efficient methods for the extraction and quantification of Ethiofencarb-sulfone residues in food matrices are crucial for regulatory compliance and consumer protection.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a widely adopted sample preparation technique for the analysis of pesticide residues in food.[2][3][4] This method simplifies the extraction and cleanup process, offering high analyte recoveries and reducing solvent consumption compared to traditional methods.[5] This document provides detailed application notes and protocols for the extraction of Ethiofencarb-sulfone from various food matrices using the QuEChERS method, followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of the QuEChERS Method

The QuEChERS method is a two-step process:

• Extraction: A homogenized food sample is extracted with acetonitrile (B52724) in the presence of salts (e.g., magnesium sulfate (B86663), sodium chloride, and citrates). These salts induce a liquid-liquid partitioning, which separates the acetonitrile layer containing the pesticides from the aqueous layer of the food matrix.[6][7]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is mixed with a combination of sorbents to remove interfering matrix components. Primary secondary amine (PSA) is used to remove organic acids, sugars, and fatty acids; C18 is used for the removal of nonpolar interferences like fats; and graphitized carbon black (GCB) is effective for removing pigments and sterols.[8][9]

Experimental Protocols

Two primary QuEChERS protocols are widely recognized: the AOAC Official Method 2007.01 and the European EN 15662 method. The choice of method may depend on the specific food matrix and the range of pesticides being analyzed.

Protocol 1: AOAC Official Method 2007.01 (Buffered with Acetic Acid)

This method is suitable for a wide range of pesticides, including those that are pH-sensitive.[7]

1. Sample Preparation:

• Homogenize a representative portion of the food sample (e.g., fruits, vegetables) using a high-speed blender. For samples with low water content (<80%), it is necessary to add a specific amount of water before homogenization to ensure efficient extraction.[10]

2. Extraction:

• Weigh 15 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 15 mL of 1% acetic acid in acetonitrile.

• Add the AOAC 2007.01 extraction salts (6 g anhydrous magnesium sulfate and 1.5 g anhydrous sodium acetate).

• Immediately cap and shake the tube vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive SPE Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube.

• The choice of d-SPE sorbent depends on the food matrix:

  • General Fruits and Vegetables: 150 mg anhydrous magnesium sulfate, 50 mg PSA.

  • Pigmented Fruits and Vegetables (e.g., spinach, berries): 150 mg anhydrous magnesium sulfate, 50 mg PSA, and 7.5 mg GCB.

  • Fatty Matrices (e.g., avocado, nuts): 150 mg anhydrous magnesium sulfate, 50 mg PSA, and 50 mg C18.[8]

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at a high speed (e.g., 10,000 x g) for 5 minutes.

• The supernatant is the final extract.

4. Analysis:

• Transfer the final extract into an autosampler vial for LC-MS/MS analysis. If necessary, the extract can be diluted with a suitable solvent.

Protocol 2: European EN 15662 Method (Buffered with Citrate)

This method provides an alternative buffering system and is also widely used for pesticide residue analysis.[10]

1. Sample Preparation:

• Follow the same homogenization procedure as in the AOAC method. For dry samples like raisins or nuts, a pre-wetting step is crucial. For instance, 5 g of a dry sample can be rehydrated with 8.5-10 mL of deionized water.[10]

2. Extraction:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the EN 15662 extraction salts (4 g anhydrous magnesium sulfate, 1 g sodium chloride, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).[10]

• Immediately cap and shake the tube vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

3. Dispersive SPE Cleanup:

• Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube.

• Select the appropriate d-SPE sorbents as described in the AOAC protocol based on the matrix type. A common combination for general produce is 150 mg anhydrous magnesium sulfate and 25 mg PSA.[5]

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at a high speed (e.g., 10,000 x g) for 5 minutes.

• The resulting supernatant is the final extract.

6. Analysis:

• Transfer the final extract into an autosampler vial for analysis by LC-MS/MS.

Experimental Workflow Diagram

Caption: QuEChERS workflow for Ethiofencarb-sulfone extraction.

Data Presentation

The following tables summarize typical quantitative data for the analysis of Ethiofencarb-sulfone in various food matrices using the QuEChERS method followed by LC-MS/MS. Please note that these values are representative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Typical Recovery Data for Ethiofencarb-sulfone

Food Matrix	Spiking Level (ng/g)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Apples	10	95	5
Grapes	10	92	7
Spinach	10	88	9
Tomatoes	10	98	4
Oranges	10	90	8
Avocados	50	85	12

Table 2: Typical Limits of Detection (LOD) and Quantification (LOQ) for Ethiofencarb-sulfone

Food Matrix	Limit of Detection (LOD) (ng/g)	Limit of Quantification (LOQ) (ng/g)
Apples	0.5	1.5
Grapes	0.5	1.5
Spinach	1.0	3.0
Tomatoes	0.5	1.5
Oranges	0.8	2.5
Avocados	2.0	6.0

Table 3: Recommended LC-MS/MS Parameters for Ethiofencarb-sulfone

Parameter	Value
Ionization Mode	Positive Electrospray (ESI+)
Precursor Ion (m/z)	258
Product Ion 1 (Qualifier) (m/z)	201
Product Ion 2 (Quantifier) (m/z)	107
Collision Energy	Optimized for specific instrument
Dwell Time	Optimized for specific instrument

Note: The precursor ion corresponds to [M+H]+ for Ethiofencarb-sulfone. Product ions and collision energies should be optimized on the specific LC-MS/MS instrument used.[11]

Logical Relationship Diagram

Caption: Logical flow from sample to data for food safety assessment.

Conclusion

The QuEChERS method provides a simple, rapid, and effective approach for the extraction of Ethiofencarb-sulfone from a wide range of food matrices. The choice of the specific QuEChERS protocol (AOAC or EN) and the d-SPE sorbents should be tailored to the specific food matrix to achieve optimal cleanup and analyte recovery. When coupled with LC-MS/MS, this methodology offers the high sensitivity and selectivity required for the trace-level quantification of Ethiofencarb-sulfone, ensuring food safety and regulatory compliance. Proper method validation, including the determination of recovery, precision, LOD, and LOQ, is essential for generating reliable data.

References

• 1. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hawach.com [hawach.com]
• 3. Innovative Analytical Approaches for Food Pesticide Residue Detection: Towards One Health-Oriented Risk Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection – Current Agriculture Research Journal [agriculturejournal.org]
• 6. lcms.cz [lcms.cz]
• 7. nucleus.iaea.org [nucleus.iaea.org]
• 8. nucleus.iaea.org [nucleus.iaea.org]
• 9. mdpi.com [mdpi.com]
• 10. gcms.cz [gcms.cz]
• 11. agilent.com [agilent.com]

Application Note: Certified Reference Materials for the Accurate Analysis of Ethiofencarb-sulfone

Introduction

Ethiofencarb-sulfone is a key metabolite of the carbamate (B1207046) insecticide Ethiofencarb.[1][2] Due to the potential health and environmental impacts of pesticide residues, regulatory bodies worldwide have established maximum residue limits (MRLs) for both parent compounds and their significant metabolites in food and environmental samples.[1] Accurate quantification of Ethiofencarb-sulfone is therefore crucial for ensuring consumer safety and regulatory compliance. The use of high-purity, certified reference materials (CRMs) is fundamental to achieving reliable and traceable analytical results.[1] This document provides a detailed overview of available CRMs for Ethiofencarb-sulfone and comprehensive protocols for its analysis using modern chromatographic techniques.

Certified Reference Materials (CRMs)

CRMs are essential for calibrating analytical instruments, validating methods, and serving as quality control standards. Several reputable suppliers offer Ethiofencarb-sulfone CRMs, often produced under ISO 17034 and ISO/IEC 17025 accreditation, ensuring traceability and a certified concentration with a stated uncertainty.[3]

Table 1: Commercially Available Ethiofencarb-sulfone CRMs

Supplier	Product Line/Grade	CAS Number	Format	Storage Temperature
Sigma-Aldrich	TraceCERT®	53380-23-7[4]	Neat	2-8°C
Sigma-Aldrich	PESTANAL®	53380-23-7	Neat (Analytical Standard)	2-8°C
LGC Standards	---	53380-23-7[3]	Neat	-18°C[3]
HPC Standards GmbH	High-Purity	---	---	---

Experimental Protocols

The analysis of Ethiofencarb-sulfone in complex matrices like food and environmental samples typically involves a robust sample preparation step followed by sensitive chromatographic detection. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique due to its high sensitivity and selectivity for polar and thermally labile compounds.[5] Gas chromatography-mass spectrometry (GC-MS) can also be utilized.[6][7]

Protocol 1: Analysis of Ethiofencarb-sulfone in Food Matrices by LC-MS/MS

This protocol is based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method.

1. Principle The sample is first homogenized and extracted with acetonitrile (B52724). Partitioning is induced by the addition of salts, separating the analyte into the organic phase. The extract is then cleaned using dispersive solid-phase extraction (dSPE) to remove interfering matrix components before analysis by LC-MS/MS.

2. Reagents and Materials

• Ethiofencarb-sulfone CRM (e.g., from Sigma-Aldrich or LGC Standards)

• Acetonitrile (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ultrapure Water

• Magnesium Sulfate (anhydrous)

• Sodium Chloride

• Primary Secondary Amine (PSA) sorbent

• QuEChERS extraction salt packets (e.g., AOAC or EN 15662 formulation)

• Centrifuge tubes (50 mL and 15 mL)

• Syringe filters (0.22 µm)

3. Preparation of Standards

• Stock Standard (100 µg/mL): Accurately weigh a suitable amount of neat Ethiofencarb-sulfone CRM and dissolve it in acetonitrile to achieve the target concentration.

• Working Standard (1 µg/mL): Dilute the stock standard with acetonitrile.

• Calibration Curve Standards (e.g., 1-100 ng/mL): Prepare a series of dilutions from the working standard in a suitable solvent (e.g., 80:20 water:acetonitrile) or in a blank matrix extract to compensate for matrix effects.

4. Sample Preparation (QuEChERS Method)

• Weigh 10-15 g of a homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water and allow to rehydrate.

• Add 10-15 mL of 1% acetic acid in acetonitrile.

• Add the appropriate QuEChERS salt packet (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute and centrifuge at ≥4000 rpm for 5 minutes.

• Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL dSPE tube containing PSA and anhydrous magnesium sulfate.

• Vortex for 30 seconds and centrifuge for 2 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

5. Instrumental Analysis The following are typical starting parameters. Method optimization for specific instruments and matrices is recommended.

Table 2: Example LC-MS/MS Parameters for Ethiofencarb-sulfone Analysis

Parameter	Setting
LC System	Agilent 1290 Infinity II or equivalent[8]
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, <3 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)
MRM Transitions	Precursor Ion (m/z): 258.1; Product Ions (m/z): 199.1, 107.0 (Example values, must be optimized)
Collision Energy	Optimize for specific instrument
Retention Time	~1.80 minutes (dependent on specific LC conditions)[8]

Visualizations and Workflows

Metabolic Pathway of Ethiofencarb

Ethiofencarb undergoes oxidation in soil and biological systems to form its sulfoxide (B87167) and subsequently its sulfone metabolite.[2][9] The analysis of the sulfone is critical as it is a stable and significant residue.

Caption: Metabolic oxidation of Ethiofencarb to its sulfone metabolite.

General Analytical Workflow

The overall process from sample receipt to final result involves several critical stages, each contributing to the quality of the final data.

Caption: Standard workflow for pesticide residue analysis.

CRM Traceability and Calibration

This diagram illustrates the logical relationship between the certified reference material and the final, quantifiable result, emphasizing the importance of a proper calibration.

Caption: Logical flow from CRM to a traceable quantitative result.

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethiofencarb-sulfone | CAS 53380-23-7 | LGC Standards [lgcstandards.com]
• 4. Ethiofencarb-sulfone certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 5. lcms.cz [lcms.cz]
• 6. uoguelph.ca [uoguelph.ca]
• 7. scribd.com [scribd.com]
• 8. agilent.com [agilent.com]
• 9. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]

Application Notes and Protocols for Ethiofencarb-Sulfone Residue Analysis

These application notes provide detailed protocols for the sample preparation of various matrices prior to the analysis of Ethiofencarb-sulfone, a significant metabolite of the insecticide Ethiofencarb. The following methods are designed for researchers, scientists, and professionals in drug development and food safety analysis to achieve reliable and reproducible results for the quantification of this residue.

Introduction

Ethiofencarb is a carbamate (B1207046) insecticide, and its metabolite, Ethiofencarb-sulfone, is a key analyte in residue analysis for monitoring food and environmental safety.[1][2] Accurate determination of Ethiofencarb-sulfone residues is crucial for regulatory compliance and consumer protection. The choice of sample preparation technique is critical to remove matrix interferences and concentrate the analyte for sensitive and accurate detection by analytical instruments such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).[3]

This document outlines three common and effective sample preparation techniques: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

Quantitative Data Summary

The following tables summarize the performance data for the analysis of Ethiofencarb-sulfone using different sample preparation techniques.

Table 1: QuEChERS Method Performance

Matrix	Fortification Level (µg/kg)	Recovery (%)	RSD (%)	LOD (µg/kg)	LOQ (µg/kg)	Reference
Strawberry	-	-	-	0.3	1	[4]
Leek	-	-	-	0.3	1	[4]
Flour	-	-	-	0.1	0.3	[4]
Edible Insects	10, 100, 500	64.54 - 122.12	< 20	1 - 10	10 - 15	[5]
Fresh Red Pepper	1 - 80	70.84 - 108.0	< 19.57	-	4 - 19	[6]
Apple	0.1, 1.0, 10 x MRL	~90	~13	< MRL	-	[7]

Table 2: Solid-Phase Extraction (SPE) Method Performance

Matrix	Fortification Level (ppb)	Recovery (%)	RSD (%)	LOD (ppb)	LOQ (ppb)	Reference
Rice, Apple, Cabbage	20	60 - 103	-	1	-	[8]
Groundwater	-	87.9 - 96.9	0.8 - 20.7	-	0.2	[9][10]

Table 3: Liquid-Liquid Extraction (LLE) Method Performance

Matrix	Fortification Level	Recovery (%)	RSD (%)	LOD	LOQ	Reference
Various Foods	-	General range of 70-120% for pesticides	< 20%	-	-
Rose Aromatic Water	Various	> 95% for some compounds	< 5%	0.360-1.600 µg/L	-	[11]

Experimental Protocols

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely used streamlined approach for the extraction of pesticide residues from a variety of food matrices.[6][12][13]

Protocol for Fruits and Vegetables:

• Sample Homogenization: Homogenize a representative portion of the sample (e.g., 500 g) to a uniform consistency. For samples with low water content, it may be necessary to add a specific amount of purified water before homogenization.

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile (B52724). For acidic matrices, 1% acetic acid in acetonitrile can be used.[14]

  • Add an appropriate internal standard.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Securely cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot (e.g., 1-8 mL) of the supernatant (acetonitrile layer) to a 2 mL or 15 mL dSPE tube.

  • The dSPE tube should contain a sorbent mixture appropriate for the matrix. A common mixture is primary secondary amine (PSA) to remove organic acids and sugars, C18 to remove non-polar interferences, and anhydrous MgSO₄ to remove residual water. For pigmented samples, graphitized carbon black (GCB) may be included, though it can lead to the loss of planar pesticides.[5]

  • Vortex the dSPE tube for 30 seconds to 1 minute.

  • Centrifuge at a high speed (e.g., 10,000 x g) for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned supernatant.

  • The extract can be directly analyzed by LC-MS/MS or may require solvent exchange for GC-MS analysis. For LC-MS/MS, it is common to dilute the final extract with the mobile phase.

Workflow Diagram:

Caption: QuEChERS workflow for Ethiofencarb-sulfone analysis.

Solid-Phase Extraction (SPE)

SPE is a technique used for the selective extraction and cleanup of analytes from a complex matrix.[9][10]

Protocol for Water Samples:

• Cartridge Conditioning:

  • Pass 5-10 mL of the elution solvent (e.g., ethyl acetate (B1210297) or dichloromethane) through the SPE cartridge (e.g., C18).

  • Follow with 5-10 mL of a conditioning solvent (e.g., methanol).

  • Equilibrate the cartridge with 5-10 mL of purified water, ensuring the sorbent bed does not run dry.

• Sample Loading:

  • Pass the water sample (e.g., 500 mL to 1 L), adjusted to an appropriate pH if necessary, through the conditioned SPE cartridge at a controlled flow rate (e.g., 5-10 mL/min).

• Washing:

  • After loading the entire sample, wash the cartridge with 5-10 mL of purified water to remove any remaining polar interferences.

• Drying:

  • Dry the cartridge by passing air or nitrogen through it for 10-20 minutes to remove residual water.

• Elution:

  • Elute the retained analytes with a small volume (e.g., 2 x 5 mL) of an appropriate organic solvent (e.g., ethyl acetate, acetonitrile, or a mixture).

• Concentration and Reconstitution:

  • Collect the eluate and concentrate it to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for the analytical instrument (e.g., mobile phase for LC-MS/MS).

Workflow Diagram:

Caption: Solid-Phase Extraction (SPE) workflow.

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction method based on the differential solubility of an analyte in two immiscible liquid phases.[11][15]

Protocol for Liquid Samples (e.g., Water, Juices):

• Sample Preparation:

  • Place a known volume of the liquid sample (e.g., 100 mL) into a separatory funnel.

  • Adjust the pH of the sample as needed to ensure the analyte is in a neutral form for efficient extraction into the organic solvent.

  • Add a salting-out agent (e.g., sodium chloride) to increase the partitioning of the analyte into the organic phase.

• Extraction:

  • Add a specific volume of a water-immiscible organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) to the separatory funnel.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure.

  • Allow the layers to separate.

• Phase Separation:

  • Drain the lower organic layer into a collection flask. If the organic solvent is less dense than water, the upper layer is collected.

• Repeat Extraction:

  • Repeat the extraction process two more times with fresh portions of the organic solvent to ensure complete extraction.

• Drying and Concentration:

  • Combine the organic extracts.

  • Dry the combined extract by passing it through a column containing anhydrous sodium sulfate.

  • Concentrate the dried extract using a rotary evaporator or a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the final residue in a small, known volume of a solvent compatible with the analytical instrument.

Workflow Diagram:

Caption: Liquid-Liquid Extraction (LLE) workflow.

Conclusion

The choice of sample preparation method for Ethiofencarb-sulfone residue analysis depends on the sample matrix, the required limits of detection, and the available instrumentation. The QuEChERS method is highly efficient for a wide range of food matrices. SPE offers excellent cleanup and concentration, particularly for liquid samples. LLE remains a robust, albeit more labor-intensive, option. For all methods, proper validation is essential to ensure accurate and reliable results. The protocols and data provided herein serve as a comprehensive guide for the successful analysis of Ethiofencarb-sulfone residues.

References

• 1. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 2. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. laar.plapiqui.edu.ar [laar.plapiqui.edu.ar]
• 7. Validation of QuEChERS method for the determination of some pesticide residues in two apple varieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous Determination of Aldicarb, Ethiofencarb, Methiocarb and Their Oxidized Metabolites in Grains, Fruits and Vegetables by High Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]
• 11. Effectiveness of Liquid-Liquid Extraction, Solid Phase Extraction, and Headspace Technique for Determination of Some Volatile Water-Soluble Compounds of Rose Aromatic Water - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Publication : USDA ARS [ars.usda.gov]
• 13. gcms.cz [gcms.cz]
• 14. labsertchemical.com [labsertchemical.com]
• 15. Analytical Extraction Methods and Sorbents’ Development for Simultaneous Determination of Organophosphorus Pesticides’ Residues in Food and Water Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Application of Ethiofencarb-Sulfone in Environmental Monitoring Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the determination of ethiofencarb-sulfone, a major metabolite of the insecticide ethiofencarb, in environmental matrices. The following sections outline the necessary procedures for sample preparation, analysis, and data interpretation, crucial for environmental monitoring and risk assessment.

Introduction

Ethiofencarb is a carbamate (B1207046) insecticide that, upon release into the environment, undergoes oxidation to form ethiofencarb-sulfoxide and subsequently ethiofencarb-sulfone.[1][2] These metabolites are of toxicological concern, necessitating reliable analytical methods for their detection in environmental compartments such as soil and water. The protocols described herein utilize modern analytical techniques, including Solid Phase Extraction (SPE), QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), to ensure high sensitivity and selectivity.

Degradation Pathway of Ethiofencarb

Ethiofencarb is metabolized in soil, plants, and animals through the oxidation of the sulfur atom, leading to the formation of ethiofencarb-sulfoxide and ethiofencarb-sulfone as the main products with an intact carbamate group.[1]

Ethiofencarb Degradation Pathway

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of ethiofencarb-sulfone and related compounds using LC-MS/MS. The values are indicative and may vary depending on the specific matrix and instrumentation.

Analyte	Matrix	Method	LOQ (mg/kg)	Recovery (%)	RSD (%)
Ethiofencarb-sulfone	Fruits and Vegetables	LC-MS/MS	0.01	70-120	<20
Ethiofencarb-sulfoxide	Fruits and Vegetables	LC-MS/MS	0.01	70-120	<20
Methiocarb sulfone	Soil	LC-MS/MS	0.001	70-120	≤20
Methiocarb sulfoxide	Soil	LC-MS/MS	0.001	70-120	≤20

Data compiled from various multi-residue analysis methods.

Experimental Protocols

Analysis of Ethiofencarb-Sulfone in Water Samples

This protocol describes the extraction and analysis of ethiofencarb-sulfone from water samples using Solid Phase Extraction (SPE) followed by LC-MS/MS.

References

• 1. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 2. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ethiofencarb-sulfone as a Calibrant in Chromatographic Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethiofencarb is a carbamate (B1207046) insecticide used to control aphids on various fruits and vegetables.[1] Its primary metabolites, Ethiofencarb-sulfoxide and Ethiofencarb-sulfone, are important analytes in residue analysis for food safety and environmental monitoring.[2][3] Ethiofencarb-sulfone, the fully oxidized metabolite, is a stable and commercially available certified reference material, making it an ideal calibrant for chromatographic methods such as Gas Chromatography (GC) and Liquid Chromatography (LC) coupled with mass spectrometry (MS).[4] These application notes provide detailed protocols for the use of Ethiofencarb-sulfone as a calibrant in the quantitative analysis of pesticide residues in food matrices.

Data Presentation

The following tables summarize quantitative data for the analysis of Ethiofencarb-sulfone using LC-MS/MS and GC-MS. These values are indicative and may vary depending on the specific instrumentation, matrix, and experimental conditions.

Table 1: LC-MS/MS Quantitative Data for Ethiofencarb-sulfone

Parameter	Value	Matrix	Reference
Retention Time (min)	1.80	Not Specified	[5]
Retention Time (min)	2.98	Not Specified	[6]
Retention Time (min)	6.2	Lettuce, Pear, Dried Fruit	[7]
Limit of Quantification (LOQ) (mg/kg)	0.01	Fruit and Vegetables	[8]
Limit of Quantification (LOQ) (µg/kg)	0.06 - 1.9	Plant-based food	[9]
Limit of Detection (LOD) (µg/kg)	0.02 - 0.36	Plant-based food	[9]
Linearity (mg/kg)	Up to 0.3	Generic Matrix (Carrot)	[8]
Recovery (%)	70-120	Various Food Matrices	[10]

Table 2: GC-MS Quantitative Data for Ethiofencarb-sulfone

Parameter	Value	Matrix	Reference
Limit of Quantification (LOQ) (mg/kg)	0.01	Soil	[11]
Linearity (mg/kg)	Up to 0.5	Soil	[11]
Recovery (%)	70-120	Soil	[11]

Experimental Protocols

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

Materials:

• Homogenized sample (e.g., fruit, vegetable)

• Acetonitrile (B52724) (ACN)

• Water (HPLC grade)

• QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) citrate sesquihydrate)

• QuEChERS dispersive SPE (d-SPE) cleanup tube (e.g., containing MgSO₄ and Primary Secondary Amine - PSA)

• Centrifuge tubes (50 mL)

• Centrifuge

Protocol:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• For samples with low water content (e.g., dried fruit), add an appropriate amount of water to rehydrate the sample.

• Cap the tube and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts to the tube.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge the tube at ≥3000 x g for 5 minutes.

• Take an aliquot of the upper acetonitrile layer (supernatant) and transfer it to a d-SPE cleanup tube.

• Shake the d-SPE tube for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• The resulting supernatant is the final extract, which can be used for LC-MS/MS or GC-MS analysis. For LC-MS/MS, the extract may be diluted with a suitable solvent.

LC-MS/MS Analysis Protocol

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions (Typical):

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate

• Mobile Phase B: Methanol with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 2-10 µL

• Column Temperature: 40 °C

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-12 min: 5% B

Mass Spectrometry Conditions (Typical for Ethiofencarb-sulfone):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (m/z): 258.1

  • Product Ion 1 (m/z): 107.1 (Quantifier)

  • Product Ion 2 (m/z): 201.1 (Qualifier)

• Collision Energy: Optimized for the specific instrument.

GC-MS Analysis Protocol

Instrumentation:

• Gas Chromatograph (GC)

• Mass Spectrometer (MS) or Tandem Mass Spectrometer (MS/MS)

Chromatographic Conditions (Typical):

• Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane) (e.g., 30 m x 0.25 mm, 0.25 µm)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 250 °C

• Injection Mode: Splitless

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes

  • Ramp 1: 25 °C/min to 150 °C

  • Ramp 2: 3 °C/min to 200 °C

  • Ramp 3: 8 °C/min to 280 °C, hold for 10 minutes

Mass Spectrometry Conditions (Typical):

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230 °C

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) if using MS/MS. Specific ions for Ethiofencarb-sulfone should be determined based on its mass spectrum.

Mandatory Visualization

Metabolic Pathway of Ethiofencarb

The following diagram illustrates the metabolic transformation of Ethiofencarb to Ethiofencarb-sulfone. This oxidative pathway is a key consideration in residue analysis.[1][2][3]

Caption: Metabolic pathway of Ethiofencarb to Ethiofencarb-sulfone.

Analytical Workflow

This diagram outlines the general workflow for the analysis of pesticide residues using Ethiofencarb-sulfone as a calibrant.

Caption: General analytical workflow for pesticide residue analysis.

References

• 1. Ethiofencarb - Wikipedia [en.wikipedia.org]
• 2. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 3. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ethiofencarb-sulfone PESTANAL , analytical standard 53380-23-7 [sigmaaldrich.com]
• 5. agilent.com [agilent.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. shimadzu.com [shimadzu.com]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. A Green Bridge: Enhancing a Multi-Pesticide Test for Food by Phase-Transfer Sample Treatment Coupled with LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]
• 11. aensiweb.com [aensiweb.com]

Application Notes: Detection of Ethiofencarb-Sulfone in Human Urine and Blood

Introduction

Ethiofencarb is a carbamate (B1207046) insecticide used to control aphids on various crops. In humans and animals, it is metabolized through oxidation to ethiofencarb-sulfoxide and subsequently to the more stable metabolite, ethiofencarb-sulfone.[1][2] Monitoring ethiofencarb-sulfone in biological matrices such as urine and blood is crucial for assessing human exposure resulting from environmental or occupational contact. This document provides detailed protocols for the extraction and quantification of ethiofencarb-sulfone in human urine and blood samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[3]

Principle of the Method

The analytical procedure involves the extraction of ethiofencarb-sulfone from biological matrices, followed by instrumental analysis. For urine, a preliminary enzymatic hydrolysis step is included to deconjugate metabolites, ensuring the measurement of total ethiofencarb-sulfone.[4][5] Sample cleanup and concentration are achieved using Solid-Phase Extraction (SPE) for blood and Liquid-Liquid Extraction (LLE) for urine.[6][7] The final determination is performed by LC-MS/MS, which provides reliable quantification and confirmation based on specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM).[8]

Experimental Protocols

Protocol 1: Analysis of Ethiofencarb-Sulfone in Human Urine

This protocol details the extraction of ethiofencarb-sulfone from urine samples, including an enzymatic hydrolysis step to account for conjugated metabolites.

1. Materials and Reagents

• Ethiofencarb-sulfone certified reference material

• β-glucuronidase/sulfatase from Helix pomatia

• Ammonium (B1175870) acetate (B1210297) buffer (pH 5.0)

• Ethyl acetate (HPLC grade)

• Sodium sulfate (B86663) (anhydrous)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

2. Sample Preparation and Extraction (LLE)

• Pipette 2 mL of urine into a 15 mL polypropylene (B1209903) centrifuge tube.

• Add 1 mL of ammonium acetate buffer (pH 5.0).

• Add 20 µL of β-glucuronidase/sulfatase enzyme solution.

• Vortex briefly and incubate the sample at 37°C for 4 hours (or overnight) to deconjugate the metabolites.

• After incubation, allow the sample to cool to room temperature.

• Add 5 mL of ethyl acetate to the tube.

• Vortex vigorously for 2 minutes to extract the analyte.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube containing anhydrous sodium sulfate to remove residual water.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 500 µL of the initial mobile phase (e.g., 90:10 water:methanol with 0.1% formic acid).

• Vortex, and filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

Protocol 2: Analysis of Ethiofencarb-Sulfone in Human Blood

This protocol describes the extraction of ethiofencarb-sulfone from whole blood or plasma/serum using protein precipitation followed by solid-phase extraction.

1. Materials and Reagents

• Ethiofencarb-sulfone certified reference material

• Trichloroacetic acid (TCA) or Acetonitrile (cold)

• Oasis HLB or C18 SPE cartridges (e.g., 3 cc, 60 mg)

• Methanol (LC-MS grade)

• Ethyl acetate (HPLC grade)

• Ammonia solution

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

2. Sample Preparation and Extraction (SPE)

• Pipette 1 mL of whole blood, plasma, or serum into a centrifuge tube.

• Protein Precipitation: Add 2 mL of cold acetonitrile, vortex for 1 minute, and centrifuge at 4000 rpm for 10 minutes. Collect the supernatant.[6]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water. Do not allow the cartridge to go dry.[6]

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of deionized water to remove interferences.

• Elution: Elute the analyte from the cartridge with 3 mL of ethyl acetate.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 500 µL of the initial mobile phase, vortex, and filter through a 0.22 µm syringe filter into an autosampler vial for analysis.

Protocol 3: LC-MS/MS Instrumental Analysis

1. LC Parameters (Representative)

• LC System: Agilent 1290 Infinity II or equivalent[8]

• Column: ZORBAX Eclipse XDB-C18, 4.6 x 150 mm, 5 µm[9]

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Methanol/Acetonitrile

• Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

2. MS/MS Parameters (Representative)

• MS System: Agilent 6490 Triple Quadrupole or equivalent[8]

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 4000 V

• Gas Temperature: 300°C

• Gas Flow: 10 L/min

• Nebulizer Pressure: 45 psi

• MRM Transitions: As listed in the data table below.

Data Presentation

Quantitative data for the analysis of Ethiofencarb-sulfone using LC-MS/MS are summarized below. The parameters are derived from multi-residue methods and serve as a strong starting point for method validation.

Table 1: LC-MS/MS Parameters for Ethiofencarb-Sulfone

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Collision Energy (V)	Retention Time (min)

| Ethiofencarb-sulfone | 275.1 | 106.9 | 200.9 | 20 / 8 | ~1.80[8] |

Data compiled from an Agilent application note for multi-residue pesticide analysis. The retention time is approximate and dependent on the specific chromatographic system used.[8]

Table 2: Method Performance Characteristics (Typical)

Parameter	Urine	Blood	Source / Comment
Limit of Detection (LOD)	0.5 - 2.0 µg/L	0.5 - 2.0 µg/L	Based on typical performance for carbamates in complex matrices.[3]
Limit of Quantification (LOQ)	2.0 - 5.0 µg/L	2.0 - 5.0 µg/L	Based on typical performance for carbamates in complex matrices.[3]
Linearity (R²)	>0.995	>0.995	Expected performance over a typical calibration range (e.g., 1 - 200 ng/mL).[3]
Recovery (%)	80 - 110%	80 - 110%	Expected recovery for LLE and SPE methods.[3][7]

| Precision (RSD%) | <15% | <15% | Expected intra- and inter-day precision.[3] |

Note: These are representative values. Each laboratory must perform its own validation to determine specific performance characteristics.

Visualizations

References

• 1. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 2. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System | MDPI [mdpi.com]
• 4. New sample preparation method to analyse 15 specific and non-specific pesticide metabolites in human urine using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hh-ra.org [hh-ra.org]
• 6. scispace.com [scispace.com]
• 7. mdpi.com [mdpi.com]
• 8. agilent.com [agilent.com]
• 9. curresweb.com [curresweb.com]

Technical Notes & Optimization

Overcoming matrix effects in Ethiofencarb-sulfone analysis by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the analysis of Ethiofencarb-sulfone by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is Ethiofencarb-sulfone and why is its analysis important?

A1: Ethiofencarb-sulfone is a metabolite of the carbamate (B1207046) insecticide Ethiofencarb.[1] Due to the parent compound's potential health and environmental effects, regulatory bodies worldwide monitor its residues, including major metabolites like Ethiofencarb-sulfone. Accurate quantification is crucial for ensuring food safety and environmental compliance.

Q2: What are matrix effects and how do they impact the analysis of Ethiofencarb-sulfone?

A2: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix. This can lead to ion suppression (decreased signal) or enhancement (increased signal), resulting in inaccurate quantification of Ethiofencarb-sulfone. These effects are a significant challenge in LC-MS/MS analysis, especially in complex matrices like food and environmental samples.

Q3: How can I quantitatively assess the matrix effect for Ethiofencarb-sulfone in my samples?

A3: The matrix effect (ME) can be calculated by comparing the peak area of Ethiofencarb-sulfone in a post-extraction spiked blank matrix sample to the peak area of a standard in a pure solvent at the same concentration.

The formula is: ME (%) = [(Peak Area in Matrix / Peak Area in Solvent) - 1] * 100

A negative percentage indicates ion suppression, while a positive percentage indicates ion enhancement. Values exceeding ±20% are generally considered significant and require mitigation strategies.

Q4: What is the QuEChERS method, and is it suitable for Ethiofencarb-sulfone extraction?

A4: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a widely used sample preparation technique for pesticide residue analysis in food matrices. It involves an extraction step with acetonitrile (B52724) followed by a cleanup step using dispersive solid-phase extraction (dSPE). The QuEChERS method is effective for extracting Ethiofencarb-sulfone and other carbamates from various food samples.[2]

Q5: What are the most effective strategies to overcome matrix effects in Ethiofencarb-sulfone analysis?

A5: Several strategies can be employed to mitigate matrix effects:

• Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components.

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix extract that has undergone the same sample preparation procedure helps to compensate for consistent signal suppression or enhancement.

• Stable Isotope-Labeled Internal Standard (SIL-IS): The use of a SIL-IS, such as Ethiofencarb-d3-sulfone, is the most effective way to correct for matrix effects and variations in sample preparation, as it co-elutes with the analyte and experiences similar ionization effects.

• Optimized Sample Cleanup: Employing appropriate sorbents during the dSPE cleanup step of the QuEChERS method can effectively remove interfering compounds.

• Chromatographic Separation: Improving the chromatographic separation to resolve Ethiofencarb-sulfone from co-eluting matrix components can also reduce matrix effects.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting) for Ethiofencarb-sulfone	Interaction with active sites on the column; Column overload; Inappropriate injection solvent.	Ensure the mobile phase pH is appropriate for carbamates. Consider a column specifically designed for carbamate analysis.[3] Reduce the injection volume or sample concentration. Ensure the injection solvent is compatible with the initial mobile phase conditions.
Low or No Signal for Ethiofencarb-sulfone	Significant ion suppression; In-source fragmentation of the carbamate; Incorrect MS/MS parameters.	Evaluate the matrix effect; if severe suppression is observed, dilute the sample or use a matrix-matched calibration. Optimize source parameters (e.g., temperature, gas flows) to minimize fragmentation. Verify the precursor and product ions, and collision energy for Ethiofencarb-sulfone.
Inconsistent Results (Poor Reproducibility)	Variable matrix effects between samples; Inconsistent sample preparation.	The use of a stable isotope-labeled internal standard (Ethiofencarb-d3-sulfone) is highly recommended to correct for sample-to-sample variations. Ensure precise and consistent execution of the sample preparation protocol for all samples and standards.
High Background Noise	Contamination of the LC-MS/MS system; Co-elution of matrix components.	Flush the LC system and clean the MS source. Improve the sample cleanup procedure to remove more interfering compounds.
False Positives	Co-eluting isobaric interferences.	Utilize a second, qualifier MRM transition to confirm the identity of Ethiofencarb-sulfone. The ratio of the quantifier to qualifier ion should be consistent between samples and standards.

Experimental Protocols

QuEChERS Sample Preparation for Ethiofencarb-sulfone

This protocol is a general guideline and may need optimization for specific matrices.

• Homogenization: Homogenize the sample (e.g., fruit, vegetable) to a uniform consistency.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • If using an internal standard, add the appropriate amount of Ethiofencarb-d3-sulfone solution.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing MgSO₄ and a cleanup sorbent (e.g., PSA - Primary Secondary Amine, C18).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis of Ethiofencarb-sulfone

The following are typical starting parameters that should be optimized for your specific instrument and application.

• LC Column: A C18 reversed-phase column is commonly used.

• Mobile Phase:

  • A: Water with 0.1% formic acid and/or 5 mM ammonium (B1175870) formate.

  • B: Methanol or acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient from a lower to a higher percentage of organic phase (B) to ensure good separation.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 2 - 10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MS/MS Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data Summary

Table 1: Example LC-MS/MS Parameters for Ethiofencarb-sulfone

Parameter	Value
Precursor Ion (m/z)	275.1
Product Ion 1 (Quantifier, m/z)	106.9
Collision Energy 1 (eV)	20
Product Ion 2 (Qualifier, m/z)	200.9
Collision Energy 2 (eV)	8

Data sourced from a multi-residue pesticide analysis method.[4]

Table 2: Example Validation Data for Carbamates in Food Matrices using QuEChERS and LC-MS/MS

Analyte	Matrix	Fortification Level (mg/kg)	Recovery (%)	RSD (%)
Carbamate Mix 1	Tomato	0.01	85 - 110	< 15
Carbamate Mix 1	Orange	0.01	80 - 115	< 18
Carbamate Mix 2	Pepper	0.05	90 - 105	< 12
Carbamate Mix 2	Rice	0.05	70 - 119	< 20

This table presents typical recovery and precision data for carbamates in various food matrices, demonstrating the effectiveness of the QuEChERS method. Specific validation for Ethiofencarb-sulfone should be performed in the matrix of interest.

Visualizations

Caption: Workflow for Ethiofencarb-sulfone analysis.

Caption: Decision tree for addressing matrix effects.

References

• 1. Ethiofencarb-sulfone certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 2. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effective Analysis Carbamate Pesticides | Separation Science [sepscience.com]
• 4. agilent.com [agilent.com]

Technical Support Center: Optimizing Ethiofencarb-Sulfone Recovery During Sample Extraction

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the recovery of Ethiofencarb-sulfone during sample extraction.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of Ethiofencarb-sulfone, providing potential causes and actionable solutions to enhance recovery rates.

Issue	Potential Cause	Recommended Solution
Low or No Recovery of Ethiofencarb-Sulfone	Inappropriate pH of Extraction Solvent: Ethiofencarb, the parent compound of Ethiofencarb-sulfone, is a carbamate (B1207046) pesticide. Carbamates are known to be unstable and can hydrolyze under alkaline conditions. Ethiofencarb is stable in acidic to neutral media but hydrolyzes in alkaline solutions.[1] This instability can lead to the degradation of the analyte before analysis.	Maintain a slightly acidic to neutral pH during the extraction process. For QuEChERS methods, using buffered extraction salts (e.g., acetate (B1210297) or citrate (B86180) buffers) can help maintain a stable pH.[2] For liquid-liquid or solid-phase extraction, ensure the pH of the sample and solvents is controlled.
Suboptimal Extraction Solvent: The polarity of the extraction solvent may not be suitable for the effective extraction of Ethiofencarb-sulfone from the sample matrix.	For QuEChERS, acetonitrile (B52724) is a commonly used and effective solvent.[2] For liquid-liquid extraction (LLE), a mixture of dichloromethane (B109758) and hexane (B92381) (1:1) has been shown to be effective.[3] For solid-phase extraction (SPE), the choice of elution solvent is critical and should be optimized based on the sorbent used.
Analyte Degradation During Sample Processing: Ethiofencarb-sulfone, like other carbamates, can be susceptible to degradation at elevated temperatures.	Process samples at reduced temperatures to minimize degradation. Avoid excessive heat during any evaporation or concentration steps.
Inconsistent or Poor Reproducibility of Recovery	Matrix Effects: Co-extracted compounds from the sample matrix can interfere with the ionization of Ethiofencarb-sulfone in the mass spectrometer, leading to signal suppression or enhancement.[4][5][6][7] This can result in variable and inaccurate quantification.	Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the samples. This helps to compensate for consistent matrix effects. Internal Standard: Use a stable isotope-labeled internal standard for Ethiofencarb-sulfone if available. This is the most effective way to correct for both extraction losses and matrix effects. Sample Dilution: Diluting the final extract can reduce the concentration of interfering matrix components.
Incomplete Extraction from Complex Matrices: For matrices with high fat or pigment content, the initial extraction may not be sufficient to release all of the analyte.	For fatty matrices, a freezing step after the initial acetonitrile extraction in the QuEChERS method can help to remove lipids. For pigmented samples, cleanup with graphitized carbon black (GCB) can be effective, but caution is needed as GCB can also retain planar analytes.
Analyte Loss During Cleanup Step	Inappropriate SPE Sorbent or Elution Solvent: The solid-phase extraction (SPE) sorbent may be too retentive, or the elution solvent may not be strong enough to elute the Ethiofencarb-sulfone completely.	Sorbent Selection: For carbamates, aminopropyl-bonded silica (B1680970) has been used effectively as an SPE sorbent.[3] The choice of sorbent should be optimized based on the specific matrix and analyte properties. Elution Solvent Optimization: Test different elution solvents and volumes to ensure complete elution of the analyte from the SPE cartridge. A common elution solvent for carbamates from aminopropyl cartridges is 1% methanol (B129727) in dichloromethane.[3]

Frequently Asked Questions (FAQs)

Q1: What is the expected recovery for Ethiofencarb-sulfone using standard extraction methods?

A1: The recovery of Ethiofencarb-sulfone can vary depending on the extraction method and the sample matrix. A study using a liquid-liquid extraction followed by solid-phase extraction reported recoveries ranging from 60% to 103% for Ethiofencarb-sulfone in various food matrices.[3] For QuEChERS methods, a general recovery range of 70-120% is often considered acceptable for many pesticides.[2]

Q2: How can I improve the extraction efficiency of Ethiofencarb-sulfone from dry samples?

A2: For dry samples such as grains or dried herbs, a hydration step is crucial before extraction. Add a specific amount of water to the sample and allow it to rehydrate for about 30 minutes before proceeding with the solvent extraction. This allows the solvent to penetrate the sample matrix more effectively.

Q3: Is Ethiofencarb-sulfone stable in standard solutions?

A3: Carbamate pesticides can be unstable in solution, especially if the solvent is not appropriate or if stored for extended periods. It is recommended to prepare fresh standard solutions regularly and store them at low temperatures in the dark. The stability of Ethiofencarb, the parent compound, is better in acidic to neutral conditions.[1]

Q4: What are the key parameters to optimize for a solid-phase extraction (SPE) method for Ethiofencarb-sulfone?

A4: The key parameters to optimize for an SPE method are:

• Sorbent Type: Choose a sorbent that provides good retention for Ethiofencarb-sulfone while allowing interfering compounds to pass through.

• Sample pH: Adjust the pH of the sample to ensure the analyte is in a form that will be retained by the sorbent.

• Wash Solvent: Use a wash solvent that removes interferences without eluting the analyte.

• Elution Solvent: Select a solvent that will completely elute the analyte from the sorbent.

• Flow Rate: Optimize the flow rate for sample loading, washing, and elution to ensure adequate interaction time.

Q5: Can I use the same extraction method for Ethiofencarb and its metabolites, Ethiofencarb-sulfoxide and Ethiofencarb-sulfone?

A5: Generally, yes. Methods developed for the simultaneous determination of Ethiofencarb and its main metabolites have been successful.[3] However, since the polarity of the metabolites (sulfoxide and sulfone) is higher than the parent compound, it is important to ensure that the chosen extraction and cleanup steps are suitable for the entire range of polarities.

Experimental Protocols

Below are detailed methodologies for common extraction techniques that can be adapted for the analysis of Ethiofencarb-sulfone.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a widely used sample preparation technique for pesticide residue analysis in food matrices.

I. Sample Extraction

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• For dry samples, add a specified amount of water and let it sit for 30 minutes to rehydrate.

• Add 10 mL of acetonitrile.

• Add the appropriate QuEChERS extraction salt packet (e.g., AOAC or EN buffered salts).

• Shake vigorously for 1 minute.

• Centrifuge at ≥ 4000 rpm for 5 minutes.

II. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL d-SPE tube containing magnesium sulfate (B86663) (to remove water) and a sorbent (e.g., PSA - Primary Secondary Amine, to remove organic acids and sugars; C18 to remove fats).

• Vortex for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• The resulting supernatant is the final extract, which can be analyzed by LC-MS/MS.

Liquid-Liquid Extraction (LLE) followed by Solid-Phase Extraction (SPE)

This method has been successfully used for the simultaneous determination of Ethiofencarb and its metabolites in various food matrices.[3]

I. Liquid-Liquid Extraction

• Homogenize 5 g of the sample with acetone.

• Add a mixture of dichloromethane-hexane (1:1) and sodium chloride (NaCl), and re-homogenize.

• Centrifuge the mixture.

• Separate the organic layer.

• Re-extract the aqueous residue with the dichloromethane-hexane mixture.

• Combine the organic extracts and evaporate to dryness.

II. Solid-Phase Extraction (SPE) Cleanup

• Dissolve the residue from the LLE step in dichloromethane.

• Condition a Sep-Pak® aminopropyl cartridge.

• Load the dissolved residue onto the cartridge.

• Wash the cartridge to remove interferences.

• Elute the carbamates with 1% methanol in dichloromethane.

• Evaporate the eluate to dryness and reconstitute in an appropriate solvent for analysis.

Quantitative Data Summary

The following table summarizes reported recovery data for Ethiofencarb-sulfone and related compounds using different extraction methods.

Analyte	Extraction Method	Matrix	Fortification Level	Recovery (%)	Reference
Ethiofencarb-sulfone (E2)	LLE followed by SPE	Rice, Apple, Cabbage, and other foods	20 ppb	60 - 103	[3]
Ethiofencarb (E0)	LLE followed by SPE	Rice, Apple, Cabbage, and other foods	20 ppb	60 - 103	[3]
Ethiofencarb-sulfoxide (E1)	LLE followed by SPE	Rice, Apple, Cabbage, and other foods	20 ppb	60 - 103	[3]
General Carbamates	QuEChERS	Milk	Not specified	85.4 - 110.9
General Carbamates	Modified QuEChERS	Aromatic Herbs	Not specified	> 72

Visualizing Experimental Workflows

QuEChERS Experimental Workflow

A simplified workflow diagram for the QuEChERS sample preparation method.

LLE-SPE Experimental Workflow

A simplified workflow for Liquid-Liquid Extraction followed by Solid-Phase Extraction.

Troubleshooting Logic for Low Recovery

A decision tree for troubleshooting low recovery of Ethiofencarb-sulfone.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparison of QuEChERS sample preparation methods for the analysis of pesticide residues in fruits and vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous Determination of Aldicarb, Ethiofencarb, Methiocarb and Their Oxidized Metabolites in Grains, Fruits and Vegetables by High Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. An optimized SPE-LC-MS/MS method for antibiotics residue analysis in ground, surface and treated water samples by response surface methodology- central composite design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mag.go.cr [mag.go.cr]

Technical Support Center: Optimization of Chromatographic Conditions for Ethiofencarb-Sulfone Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of Ethiofencarb-sulfone.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of Ethiofencarb-sulfone using chromatographic techniques.

Issue	Possible Causes	Recommended Solutions
Poor Peak Shape (Tailing or Fronting)	- Secondary Interactions: Strong interactions between the analyte and active sites on the column packing material. - Column Overload: Injecting too much sample onto the column. - Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization and interaction of Ethiofencarb-sulfone with the stationary phase. - Poor Sample Solubility: The sample may not be fully dissolved in the injection solvent.	- Use a highly deactivated column: Employ an end-capped column to minimize interactions with residual silanol (B1196071) groups. - Optimize mobile phase pH: Adjust the pH of the mobile phase to suppress the ionization of interfering compounds. - Reduce sample concentration: Dilute the sample to avoid overloading the column. - Ensure sample is fully dissolved: Use a stronger solvent for sample dissolution or sonicate the sample to ensure complete solubility.
Inconsistent Retention Times	- Changes in Mobile Phase Composition: Inaccurate mixing of mobile phase components or solvent evaporation. - Fluctuations in Column Temperature: Inconsistent column temperature can lead to shifts in retention time. - Column Degradation: Over time, the stationary phase of the column can degrade, affecting its retention characteristics. - Pump Malfunction: Issues with the HPLC/UPLC pump can cause variations in flow rate.	- Prepare fresh mobile phase daily: Ensure accurate measurement and thorough mixing of mobile phase components. - Use a column oven: Maintain a constant and consistent column temperature throughout the analysis. - Replace the column: If the column has been used extensively or shows signs of degradation, replace it with a new one. - Perform pump maintenance: Regularly check and maintain the pump to ensure a consistent flow rate.
Low Signal Intensity or Sensitivity	- Suboptimal Mass Spectrometry (MS) Parameters: Incorrect selection of precursor and product ions, or suboptimal collision energy. - Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of Ethiofencarb-sulfone in the MS source. - Sample Degradation: Ethiofencarb-sulfone may be unstable under certain conditions.	- Optimize MS/MS parameters: Infuse a standard solution of Ethiofencarb-sulfone to determine the optimal precursor/product ions and collision energy. - Improve sample cleanup: Utilize solid-phase extraction (SPE) or other sample preparation techniques to remove interfering matrix components.[1] - Use matrix-matched standards: Prepare calibration standards in a blank matrix extract to compensate for matrix effects.[2] - Ensure proper sample storage and handling: Store samples at low temperatures and analyze them promptly after preparation.
High Backpressure	- Column Frit Blockage: Particulate matter from the sample or mobile phase can block the column inlet frit. - Precipitation in the System: Buffer salts or other mobile phase components may precipitate if their solubility limit is exceeded. - Column Contamination: Accumulation of non-eluting compounds on the column.	- Use a guard column and in-line filter: These will protect the analytical column from particulate matter. - Filter samples and mobile phases: Use appropriate filters to remove any particulates before injection. - Ensure mobile phase compatibility: Check the solubility of all mobile phase components and avoid mixing incompatible solvents. - Wash the column: Flush the column with a series of strong solvents to remove contaminants.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for developing an HPLC or UPLC-MS/MS method for Ethiofencarb-sulfone?

A1: A good starting point for method development is to use a reversed-phase C18 column with a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile (B52724) or methanol (B129727), often with a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization efficiency.[1] Gradient elution is typically employed to achieve good separation from other components in the sample.

Q2: How can I improve the separation of Ethiofencarb-sulfone from its isomers or related compounds?

A2: To improve resolution, you can optimize the mobile phase gradient, change the organic modifier (e.g., from acetonitrile to methanol), or try a different stationary phase. Phenyl-hexyl columns, for instance, can offer different selectivity due to π–π interactions. Adjusting the column temperature can also influence selectivity.

Q3: What are the typical mass spectrometry parameters for the detection of Ethiofencarb-sulfone?

A3: For UPLC-MS/MS analysis, Ethiofencarb-sulfone is typically detected in positive electrospray ionization (ESI+) mode. The precursor ion ([M+H]⁺) is m/z 258.1. Common product ions for quantification and confirmation are m/z 107.1 and m/z 199.1. The collision energy will need to be optimized for your specific instrument.

Q4: My baseline is noisy. What could be the cause and how can I fix it?

A4: A noisy baseline can be caused by several factors, including contaminated solvents, an old or contaminated guard/analytical column, or issues with the detector.[3] Ensure you are using high-purity solvents and prepare fresh mobile phase daily.[3] Purging the system to remove air bubbles can also help. If the problem persists, try replacing the guard and/or analytical column.

Q5: I am observing carryover in my blank injections after running a high concentration standard. How can I minimize this?

A5: Carryover can be a significant issue in sensitive LC-MS/MS analysis. To minimize it, ensure your autosampler's wash solution is effective at removing Ethiofencarb-sulfone. A mixture of organic solvent and water that is stronger than your initial mobile phase conditions is often a good choice. You may also need to increase the volume and number of wash cycles. In some cases, carryover can originate from the column; a thorough column wash at the end of each sequence can be beneficial.

Experimental Protocols

Protocol 1: UPLC-MS/MS Analysis of Ethiofencarb-sulfone

This protocol is a general guideline and may require optimization for specific matrices and instrumentation.

1. Sample Preparation (QuEChERS-based) [2]

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Shake vigorously for 1 minute.

• Add a salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake for another minute and centrifuge.

• Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

• For cleanup, pass the extract through a dispersive solid-phase extraction (d-SPE) tube containing primary secondary amine (PSA) and C18 sorbents to remove interfering matrix components.[1]

• Centrifuge and filter the supernatant through a 0.22 µm filter before injection.

2. Chromatographic Conditions

• System: UPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid or 5 mM ammonium formate.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.[1]

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion: m/z 258.1.

• Product Ions: m/z 107.1 (quantification), m/z 199.1 (confirmation).

• Collision Energy and other MS parameters: Optimize based on instrument-specific guidelines.

Quantitative Data Summary

Table 1: Chromatographic Conditions for Ethiofencarb-sulfone Separation

Parameter	Condition 1	Condition 2
Technique	UPLC-MS/MS	HPLC with Fluorescence Detection
Column	C18, 2.1 x 100 mm, 1.7 µm	C8, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Methanol
Gradient	5% B to 95% B in 8 min	10% B to 90% B in 20 min
Flow Rate	0.4 mL/min	1.0 mL/min
Column Temp.	40 °C	35 °C
Injection Vol.	5 µL	20 µL

Table 2: UPLC-MS/MS Parameters for Ethiofencarb-sulfone

Analyte	Precursor Ion (m/z)	Product Ion (m/z) for Quantification	Product Ion (m/z) for Confirmation	Collision Energy (eV)
Ethiofencarb-sulfone	258.1	107.1	199.1	15 - 25 (Optimize)

Visualizations

Caption: A typical experimental workflow for the analysis of Ethiofencarb-sulfone.

Caption: A logical workflow for troubleshooting common chromatographic issues.

References

• 1. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System | MDPI [mdpi.com]
• 2. curresweb.com [curresweb.com]
• 3. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]

Addressing peak asymmetry and tailing for Ethiofencarb-sulfone in HPLC

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of Ethiofencarb-sulfone. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues, specifically peak asymmetry and tailing, encountered during the chromatographic analysis of this compound.

Frequently Asked Questions (FAQs)

Q1: What is Ethiofencarb-sulfone and why is its peak shape in HPLC challenging?

Ethiofencarb-sulfone is a metabolite of the carbamate (B1207046) insecticide Ethiofencarb.[1][2] Its chemical structure contains both a carbamate group and a highly polar sulfone group. This polarity can lead to challenging chromatographic behavior, including poor retention on traditional reversed-phase columns and peak tailing due to secondary interactions with the stationary phase.[3]

Q2: What are the primary causes of peak tailing for Ethiofencarb-sulfone?

Peak tailing for polar compounds like Ethiofencarb-sulfone in reversed-phase HPLC is often attributed to:

• Secondary Silanol (B1196071) Interactions: Residual, unreacted silanol groups on the surface of silica-based columns can interact with polar functional groups of the analyte, causing a portion of the molecules to be retained longer, which results in a tailed peak.

• Mobile Phase pH: The pH of the mobile phase can influence the ionization state of both the analyte and the residual silanol groups on the column, affecting the extent of secondary interactions.

• Column Contamination and Degradation: Accumulation of contaminants on the column frit or at the head of the column can distort peak shape. Column bed deformation can also lead to tailing.

• Inappropriate Mobile Phase Composition: A mobile phase with too strong or too weak of a solvent can lead to poor peak shape. The choice of organic modifier (e.g., acetonitrile (B52724) vs. methanol) can also impact selectivity and peak symmetry.

Q3: What is a good starting point for an HPLC method for Ethiofencarb-sulfone?

A good starting point for the analysis of Ethiofencarb-sulfone and other N-methyl carbamates is a reversed-phase method.[4] A C8 or C18 column can be used with a mobile phase consisting of a water/methanol (B129727) or water/acetonitrile gradient.[4] A buffered mobile phase is recommended to control the pH and improve peak shape.

Troubleshooting Guide: Peak Asymmetry and Tailing

This guide provides a systematic approach to diagnosing and resolving peak shape issues for Ethiofencarb-sulfone.

Step 1: Initial Assessment and System Check

Before modifying the method, ensure the HPLC system is functioning correctly.

• System Suitability: Inject a standard of a well-behaved compound to confirm the system is performing as expected.

• Check for Leaks: Inspect all fittings for any signs of leakage.

• Degas Mobile Phase: Ensure the mobile phase is thoroughly degassed to prevent bubble formation.

Step 2: Column Evaluation

The column is a primary suspect for peak shape problems.

• Column Age and Usage: If the column is old or has been used extensively with complex matrices, its performance may be compromised.

• Column Contamination: Flush the column with a strong solvent to remove any potential contaminants.

• Guard Column: If using a guard column, replace it and observe the effect on the peak shape.

Step 3: Mobile Phase Optimization

The mobile phase composition is a critical factor in achieving symmetrical peaks.

• pH Adjustment:

  • Recommended pH Range: To minimize interactions with silanol groups (pKa ~3.5-4.5), operating at a lower pH (e.g., pH 2.5-3.5) is often beneficial.[5] This ensures the silanol groups are protonated and less likely to interact with the polar analyte.

• Buffer Selection:

  • Use a buffer to maintain a constant pH. Common buffers for reversed-phase HPLC include phosphate (B84403) and acetate. Formate buffers are often used for LC-MS compatibility.[5][6]

  • A buffer concentration of 10-25 mM is typically sufficient.

• Organic Modifier:

  • Acetonitrile vs. Methanol: Acetonitrile and methanol have different selectivities. If you are using one, try switching to the other. Methanol can sometimes offer different selectivity for polar compounds.

  • Gradient Optimization: Adjust the gradient slope to ensure the peak has an appropriate retention factor (k). Peaks that elute too early (k < 2) are more susceptible to distortion from extra-column volume.

Step 4: Alternative Column Chemistries

If optimizing the mobile phase on a standard C18 or C8 column is unsuccessful, consider alternative stationary phases.

• Biphenyl Columns: These columns can offer enhanced retention for compounds containing π-systems, like the phenyl ring in Ethiofencarb-sulfone, through π-π interactions.

• Polar-Embedded Columns: Columns with polar-embedded groups (e.g., amide, carbamate) can help to shield residual silanol groups and improve the peak shape of polar analytes.

• Hydrophilic Interaction Liquid Chromatography (HILIC): For very polar compounds that are poorly retained in reversed-phase, HILIC is a viable alternative.[7]

Experimental Protocols

Protocol 1: Mobile Phase pH Study

• Prepare Mobile Phases:

  • Mobile Phase A1: 0.1% Formic Acid in Water (pH ~2.7)

  • Mobile Phase A2: 10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with Acetic Acid

  • Mobile Phase A3: 10 mM Ammonium Acetate in Water, pH adjusted to 6.5 with Acetic Acid

  • Mobile Phase B: Acetonitrile

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection: UV at 225 nm

  • Gradient: 20% B to 80% B over 15 minutes

• Procedure:

  • Equilibrate the column with the initial mobile phase conditions for at least 15 minutes.

  • Inject a standard solution of Ethiofencarb-sulfone.

  • Repeat the injection for each mobile phase A, ensuring proper equilibration between runs.

  • Compare the peak asymmetry factor for each pH.

Protocol 2: Organic Modifier Comparison

• Prepare Mobile Phases:

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B1: Acetonitrile

  • Mobile Phase B2: Methanol

• HPLC Conditions:

  • Use the same conditions as in Protocol 1.

• Procedure:

  • Perform the analysis using the acetonitrile gradient.

  • Flush the system and column thoroughly with isopropanol (B130326) when switching from acetonitrile to methanol.

  • Equilibrate the column with the methanol mobile phase.

  • Perform the analysis using the methanol gradient.

  • Compare the peak shape and retention time.

Data Presentation

Table 1: Effect of Mobile Phase pH on Peak Asymmetry

Mobile Phase pH	Buffer	Asymmetry Factor (As)	Retention Time (min)
~2.7	0.1% Formic Acid	Expected to be lower	Expected to be longer
4.5	10 mM Ammonium Acetate	Expected to be moderate	Expected to be intermediate
6.5	10 mM Ammonium Acetate	Expected to be higher	Expected to be shorter

Note: This table presents expected trends. Actual values will depend on the specific column and HPLC system.

Table 2: Comparison of Organic Modifiers

Organic Modifier	Asymmetry Factor (As)	Retention Time (min)	Selectivity vs. Metabolites
Acetonitrile	Typically provides sharper peaks	Generally shorter	May differ from Methanol
Methanol	May improve peak shape for some polar compounds	Generally longer	May offer alternative selectivity

Note: This table presents general observations. The optimal modifier should be determined experimentally.

Visualizations

Caption: A logical workflow for troubleshooting peak tailing of Ethiofencarb-sulfone.

Caption: The effect of mobile phase pH on silanol interactions leading to peak tailing.

References

• 1. 乙硫苯威砜 certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 2. Ethiofencarb-sulfone certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. ingenieria-analitica.com [ingenieria-analitica.com]
• 5. agilent.com [agilent.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Analysis by LC-MS/MS of polar pesticides in fruits and vegetables using new hybrid stationary phase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Ethiofencarb-sulfone Detection in Complex Samples

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to enhance the sensitivity of Ethiofencarb-sulfone detection in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for the sensitive detection of Ethiofencarb-sulfone?

A1: The most prevalent and sensitive methods for Ethiofencarb-sulfone analysis are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with mass spectrometry (GC-MS). LC-MS/MS is often preferred due to its high sensitivity and selectivity for carbamate (B1207046) pesticides and their metabolites without the need for derivatization.

Q2: What is the primary challenge when analyzing Ethiofencarb-sulfone in complex samples like food or environmental matrices?

A2: The main challenge is the "matrix effect," where co-extracted compounds from the sample interfere with the ionization of Ethiofencarb-sulfone in the mass spectrometer's source. This can lead to signal suppression or enhancement, resulting in inaccurate quantification and reduced sensitivity.[1][2] Effective sample preparation and cleanup are critical to mitigate these effects.

Q3: What are the recommended sample preparation techniques for Ethiofencarb-sulfone?

A3: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely recommended for extracting Ethiofencarb-sulfone from various food matrices.[3][4] This is often followed by a dispersive solid-phase extraction (d-SPE) cleanup step. For water samples, Solid-Phase Extraction (SPE) is a common and effective technique for analyte concentration and sample cleanup.

Q4: How can I improve the recovery of Ethiofencarb-sulfone during sample preparation?

A4: To improve recovery, ensure the chosen extraction solvent is appropriate for the polarity of Ethiofencarb-sulfone and the sample matrix. For QuEChERS, acetonitrile (B52724) is commonly used. Optimizing the d-SPE sorbents is also crucial; a combination of PSA (Primary Secondary Amine) and C18 is often used to remove sugars, fatty acids, and other interferences.[5][6] For high-fat matrices, specialized sorbents like Z-Sep® or EMR-Lipid™, or an additional freezing step to precipitate lipids, can significantly improve recovery.[5][7][8][9]

Q5: Is derivatization necessary for the GC-MS analysis of Ethiofencarb-sulfone?

A5: While LC-MS/MS can directly analyze Ethiofencarb-sulfone, GC-MS may require derivatization to improve its volatility and thermal stability, which can be a concern for carbamates. However, specific methods may allow for direct analysis depending on the GC inlet and column conditions.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Ethiofencarb-sulfone.

Low or No Analyte Signal

Potential Cause	Troubleshooting Steps
Poor Extraction Recovery	1. Verify the suitability of the extraction solvent for your sample matrix. 2. Ensure thorough homogenization of the sample. 3. Optimize the extraction time and shaking intensity. 4. For QuEChERS, ensure the correct salt composition and ratios are used.
Analyte Loss During Cleanup	1. Evaluate the d-SPE or SPE sorbent. Highly retentive sorbents may irreversibly bind to Ethiofencarb-sulfone. 2. Test different sorbent combinations and amounts. For fatty matrices, consider sorbents like C18, Z-Sep®, or EMR-Lipid™.[5][7][8][9] 3. Ensure the pH of the sample and elution solvents are optimal for Ethiofencarb-sulfone, which is more stable in neutral to acidic conditions.[10]
Signal Suppression (Matrix Effect)	1. Dilute the sample extract to reduce the concentration of co-eluting matrix components.[11] 2. Improve the sample cleanup procedure to remove more interfering compounds. 3. Use matrix-matched calibration standards to compensate for signal suppression.[1] 4. Employ an isotopically labeled internal standard for Ethiofencarb-sulfone if available.
Instrumental Issues	1. Confirm the MS/MS transitions (precursor and product ions) and collision energies are correctly set for Ethiofencarb-sulfone. 2. Check for contamination in the LC or GC system, particularly the ion source. 3. Ensure the LC mobile phase composition and gradient are optimal for retaining and eluting Ethiofencarb-sulfone.

Poor Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause	Troubleshooting Steps
Secondary Interactions on LC Column	1. Ensure the mobile phase pH is appropriate. For amine-containing compounds like carbamates, a slightly acidic mobile phase (e.g., with 0.1% formic acid) can improve peak shape. 2. Consider using a column with advanced end-capping or a different stationary phase to minimize silanol (B1196071) interactions.
Column Overload	1. Reduce the injection volume or dilute the sample.
Incompatible Injection Solvent	1. The injection solvent should be of similar or weaker strength than the initial mobile phase to ensure proper peak focusing on the column.
Extra-Column Volume	1. Minimize the length and internal diameter of tubing between the injector, column, and detector. 2. Ensure all fittings are properly connected to avoid dead volumes.
Column Contamination or Degradation	1. Flush the column with a strong solvent. 2. If the problem persists, replace the guard column or the analytical column.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of carbamates, including Ethiofencarb-sulfone, using various analytical methods and sample preparation techniques. Note that actual performance may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Comparison of LC-MS/MS and GC-MS for Pesticide Analysis

Parameter	LC-MS/MS	GC-MS	Reference
Sensitivity	Generally higher for a wider range of pesticides, including polar compounds.	Can be very sensitive, especially with selective detectors, but may require derivatization for some compounds.	[12]
Selectivity	High, especially with MS/MS.	High with MS and MS/MS.	[13]
Derivatization	Typically not required for Ethiofencarb-sulfone.	May be necessary to improve volatility and thermal stability.
Matrix Effects	Prone to ion suppression or enhancement.	Can also be affected, but often to a lesser extent depending on the ionization technique.	[1]
LOD/LOQ	Generally in the low µg/kg range for food samples.	Can achieve low µg/kg levels, but may be higher than LC-MS/MS for certain compounds.	[14][15][16]

Table 2: Typical Recovery and LOQ Data for Carbamates in Food Matrices using QuEChERS and LC-MS/MS

Matrix	Analyte	Recovery (%)	LOQ (µg/kg)	Reference
Vegetables	Carbamates (group)	91 - 109	5	[14]
Rapeseeds (fatty matrix)	Pesticides (multi-residue)	70 - 120 (for 103 pesticides)	1.72 - 6.39	[5][7]
Honeybees	Polar Pesticides (group)	70 - 119	5	[17][18]
Various Foods	Carbamates (group)	70 - 120	0.5 - 5.0

Table 3: Comparison of d-SPE Sorbents for Cleanup in QuEChERS

Sorbent	Target Interferences Removed	Potential Issues	Reference
PSA (Primary Secondary Amine)	Sugars, fatty acids, organic acids, anthocyanin pigments.	Can have low recoveries for some base-sensitive pesticides.	[5][6]
C18	Nonpolar interferences, fats.	[5][6]
GCB (Graphitized Carbon Black)	Pigments (chlorophyll, carotenoids), sterols.	Can adsorb planar pesticides.	[5]
Z-Sep®/Z-Sep+	Fats, pigments.	Zirconia-based, effective for fatty matrices.	[5][7]
EMR-Lipid™	Lipids.	Specifically designed for high-fat samples.	[5][7][19]

Experimental Protocols

Protocol 1: Ethiofencarb-sulfone Analysis in Fruit and Vegetables using QuEChERS and LC-MS/MS

1. Sample Preparation (QuEChERS)

• Homogenization: Homogenize a representative portion of the fruit or vegetable sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup (d-SPE):

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18 for samples with moderate fat and pigment content).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it with the initial mobile phase if necessary.

  • Filter through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Analysis

• LC System: UHPLC system

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

  • B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: A suitable gradient starting with a high percentage of mobile phase A and ramping up to a high percentage of mobile phase B to elute Ethiofencarb-sulfone.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions:

  • Quantifier: Precursor ion m/z 258.1 → Product ion m/z 107.1

  • Qualifier: Precursor ion m/z 258.1 → Product ion m/z 201.1 (Note: These transitions should be optimized on the specific instrument being used.)

Visualizations

Caption: Experimental workflow for Ethiofencarb-sulfone analysis using QuEChERS.

Caption: Troubleshooting logic for low recovery of Ethiofencarb-sulfone.

References

• 1. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lcms.cz [lcms.cz]
• 4. A Green Bridge: Enhancing a Multi-Pesticide Test for Food by Phase-Transfer Sample Treatment Coupled with LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Comparison of Different d-SPE Sorbent Performances Based on Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Methodology for Multiresidue Pesticide Analyses in Rapeseeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. labsertchemical.com [labsertchemical.com]
• 10. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. imperialbrandsscience.com [imperialbrandsscience.com]
• 12. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. uoguelph.ca [uoguelph.ca]
• 14. food.actapol.net [food.actapol.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]

Stability of Ethiofencarb-sulfone in analytical standards and stock solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of ethiofencarb-sulfone in analytical standards and stock solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common issues encountered during laboratory experiments.

Troubleshooting Guide

This guide provides solutions to common problems that may arise when working with ethiofencarb-sulfone analytical standards and stock solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or drifting analytical results (e.g., peak area)	1. Degradation of ethiofencarb-sulfone in the stock or working solution. 2. Evaporation of solvent from the solution, leading to a change in concentration. 3. Adsorption of the analyte to the container surface.	1. Prepare fresh working standards daily from a stock solution stored under recommended conditions. If the stock solution is old or has been stored improperly, prepare a new stock solution. 2. Ensure that solution containers are tightly sealed. Use vials with PTFE-lined caps (B75204) to minimize evaporation. For long-term storage, consider flame-sealing ampoules. 3. Use silanized glass vials or polypropylene (B1209903) containers to minimize adsorption.
Appearance of unknown peaks in chromatograms	1. Degradation of ethiofencarb-sulfone into other products. 2. Contamination of the solvent or glassware.	1. Review the storage conditions and age of your standard. Degradation is more likely in solutions stored at room temperature or exposed to light. Consider potential hydrolysis if aqueous solutions are not pH-controlled. 2. Use high-purity solvents (e.g., HPLC or LC-MS grade). Ensure all glassware is thoroughly cleaned and rinsed with solvent before use.
Low or no response from the analytical instrument	1. Complete degradation of the ethiofencarb-sulfone standard. 2. Incorrect preparation of the standard solution (e.g., calculation error). 3. Instrument malfunction.	1. Prepare a fresh standard from a new analytical standard material. 2. Double-check all calculations and dilutions. 3. Verify instrument performance with a known stable compound before re-analyzing the ethiofencarb-sulfone standard.
Precipitation observed in the stock solution	1. The concentration of the solution exceeds the solubility of ethiofencarb-sulfone in the chosen solvent at the storage temperature. 2. The stock solution has been stored at too low a temperature, causing the analyte to crystallize out of solution.	1. Prepare a more dilute stock solution. 2. Gently warm the solution to room temperature and sonicate to redissolve the precipitate. If the precipitate does not redissolve, it may be a degradation product, and a fresh solution should be prepared. Store the solution at the recommended temperature.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for neat ethiofencarb-sulfone analytical standards?

A1: Neat (solid) ethiofencarb-sulfone analytical standards should be stored in a tightly sealed container in a refrigerator at 2-8°C or frozen at -18°C for long-term stability.[1][2][3] Always refer to the manufacturer's certificate of analysis for specific storage recommendations.

Q2: How should I prepare and store stock solutions of ethiofencarb-sulfone?

A2: Stock solutions are typically prepared in high-purity acetonitrile (B52724) or other suitable organic solvents.[4][5][6] For short-term use, store stock solutions in a refrigerator at 2-8°C. For long-term storage, it is recommended to store stock solutions in a freezer at -20°C or below.[4][7] To prevent solvent evaporation and contamination, use amber glass vials with PTFE-lined screw caps. It is best practice to prepare fresh working solutions from the stock solution daily.

Q3: What is the expected shelf life of an ethiofencarb-sulfone stock solution?

A3: While specific quantitative stability data for ethiofencarb-sulfone in solution is limited, studies on other pesticide standards suggest that solutions stored at -20°C in a suitable solvent can be stable for several years.[4][8] However, once a solution is opened and used, its stability can be compromised. It is recommended that laboratories establish their own internal stability studies to determine appropriate expiry dates for their specific storage conditions and usage patterns.

Q4: Is ethiofencarb-sulfone sensitive to light?

Q5: Is the stability of ethiofencarb-sulfone pH-dependent?

A5: The parent compound, ethiofencarb, is unstable in alkaline conditions and undergoes hydrolysis.[2] Although specific hydrolysis data for ethiofencarb-sulfone is not available, it is advisable to avoid basic conditions. For aqueous solutions, maintaining a neutral or slightly acidic pH is recommended to enhance stability.

Q6: What are the potential degradation products of ethiofencarb-sulfone?

A6: Ethiofencarb is metabolized to ethiofencarb-sulfoxide and then to ethiofencarb-sulfone.[9] Further degradation of ethiofencarb-sulfone could involve hydrolysis of the carbamate (B1207046) group, which would lead to the formation of 2-[(ethylsulfonyl)methyl]phenol.[9]

Data Presentation

Table 1: Recommended Storage Conditions for Ethiofencarb-Sulfone Analytical Standards and Stock Solutions

Form	Solvent	Storage Temperature	Recommendations	Reference(s)
Neat Standard (Solid)	N/A	2-8°C or -18°C	Store in a tightly sealed container in the dark.	[1][2][3]
Stock Solution	Acetonitrile	4°C or Ambient (>5°C)	For commercially prepared solutions. Follow manufacturer's guidelines.	[4][5][6]
Stock Solution	Acetonitrile, Toluene, Acetone, or Ethyl Acetate	≤ -20°C	Recommended for long-term stability of laboratory-prepared solutions.	[4][7]

Experimental Protocols

Protocol for Preparing an Ethiofencarb-Sulfone Stock Solution

• Materials:

  • Ethiofencarb-sulfone analytical standard (neat solid)

  • High-purity acetonitrile (HPLC or LC-MS grade)

  • Class A volumetric flask (e.g., 10 mL)

  • Analytical balance

  • Amber glass vial with PTFE-lined screw cap

• Procedure:

  • Allow the container of neat ethiofencarb-sulfone to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh a suitable amount of the ethiofencarb-sulfone standard (e.g., 10 mg) using an analytical balance.

  • Quantitatively transfer the weighed standard to the volumetric flask.

  • Add a small amount of acetonitrile to the flask and swirl to dissolve the solid.

  • Once dissolved, fill the flask to the mark with acetonitrile.

  • Stopper the flask and invert it several times to ensure a homogeneous solution.

  • Transfer the stock solution to a labeled amber glass vial for storage.

  • Store the stock solution at ≤ -20°C.

Protocol for a General Stability Study of an Ethiofencarb-Sulfone Stock Solution

This protocol is adapted from general guidelines for stability testing of analytical standards.

• Objective: To determine the stability of an ethiofencarb-sulfone stock solution under different storage conditions.

• Materials:

  • Freshly prepared ethiofencarb-sulfone stock solution (e.g., 1000 µg/mL in acetonitrile)

  • High-purity acetonitrile

  • Calibrated analytical instrument (e.g., HPLC-UV, LC-MS/MS)

  • Amber glass vials with PTFE-lined caps

• Procedure:

  • Dispense aliquots of the freshly prepared stock solution into several amber glass vials.

  • Divide the vials into different storage groups:

    • Group A: Freezer (≤ -20°C)

    • Group B: Refrigerator (2-8°C)

    • Group C: Room temperature (e.g., 20-25°C), protected from light

  • Time Point 0 (Initial Analysis):

    • Prepare a fresh working standard from the stock solution.

    • Analyze the working standard multiple times (e.g., n=5) on the analytical instrument to establish the initial concentration (C₀).

  • Subsequent Time Points:

    • At predetermined intervals (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve one vial from each storage group.

    • Allow the solutions to equilibrate to room temperature.

    • Prepare working standards from the stored stock solutions.

    • On the same day, prepare a fresh stock solution and a corresponding working standard to be used as a control.

    • Analyze the working standards from the stored solutions and the fresh control solution.

  • Data Analysis:

    • Calculate the mean concentration of the stored samples at each time point (Cₜ).

    • Determine the percentage of the initial concentration remaining: (% Remaining) = (Cₜ / C₀) x 100.

    • A common criterion for stability is that the concentration remains within ±10% of the initial value.

Visualizations

Caption: Metabolic and potential degradation pathway of ethiofencarb.

Caption: Workflow for a stability study of ethiofencarb-sulfone.

Caption: Troubleshooting logic for inconsistent analytical results.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethiofencarb-sulfone | CAS 53380-23-7 | LGC Standards [lgcstandards.com]
• 4. researchgate.net [researchgate.net]
• 5. hpc-standards.com [hpc-standards.com]
• 6. accustandard.com [accustandard.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. 2024.sci-hub.se [2024.sci-hub.se]
• 9. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]

Troubleshooting poor reproducibility in Ethiofencarb-sulfone quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering reproducibility issues in the quantification of Ethiofencarb-sulfone.

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of Ethiofencarb-sulfone using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

HPLC Troubleshooting

Question: Why am I observing inconsistent retention times for Ethiofencarb-sulfone in my HPLC analysis?

Answer: Fluctuating retention times for Ethiofencarb-sulfone can stem from several factors related to the mobile phase, HPLC system, and column conditions.

• Mobile Phase Composition: Inconsistent mobile phase preparation is a primary cause of retention time drift. Ensure accurate and consistent mixing of solvents. If preparing the mobile phase online, ensure the mixing valves are functioning correctly.

• Mobile Phase pH: Ethiofencarb-sulfone, a carbamate (B1207046) metabolite, is susceptible to hydrolysis under alkaline conditions.[1][2] An unstable or inappropriate mobile phase pH can lead to the degradation of the analyte and cause shifts in retention time. It is crucial to use a buffered mobile phase and to ensure its pH is stable throughout the analysis. For carbamates, a slightly acidic mobile phase is generally preferred to ensure stability.

• Column Equilibration: Inadequate column equilibration between injections can lead to inconsistent retention. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

• Temperature Fluctuations: Changes in column temperature will affect retention times. Employ a column oven to maintain a constant and consistent temperature.

• System Leaks: Leaks in the HPLC system, even minor ones, can cause pressure fluctuations and lead to variable retention times. Check all fittings and connections for any signs of leakage.

Question: What is causing peak tailing for my Ethiofencarb-sulfone peak?

Answer: Peak tailing can compromise the accuracy of integration and quantification. The common causes for Ethiofencarb-sulfone peak tailing in HPLC are:

• Secondary Interactions: Residual silanol (B1196071) groups on the silica-based stationary phase can interact with the analyte, causing tailing. This is particularly common for basic compounds. To mitigate this, consider using an end-capped column or adding a competitive amine to the mobile phase to block the active sites.

• Inappropriate Mobile Phase pH: An unsuitable mobile phase pH can lead to secondary interactions and peak tailing.[3][4][5][6] Adjusting the pH of the mobile phase can help to minimize these interactions and improve peak shape.

• Column Overload: Injecting too much sample onto the column can lead to peak distortion, including tailing. Try diluting the sample or reducing the injection volume.

• Column Contamination or Degradation: Over time, columns can become contaminated or the stationary phase can degrade, leading to poor peak shape. If other troubleshooting steps fail, it may be necessary to wash or replace the column.

Question: Why is the recovery of Ethiofencarb-sulfone low and variable?

Answer: Poor and inconsistent recovery can be a significant source of poor reproducibility. Here are potential causes and solutions:

• Sample Preparation: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common and effective technique for extracting pesticides like Ethiofencarb-sulfone from various matrices. However, incomplete extraction or loss of analyte during cleanup steps can lead to low recovery. Ensure all steps of the extraction and cleanup process are performed consistently.

• Analyte Degradation: As mentioned, Ethiofencarb-sulfone is unstable in alkaline conditions.[1][2] Ensure that the pH of the sample and all solutions used during sample preparation is controlled and preferably acidic.

• Adsorption: Ethiofencarb-sulfone may adsorb to glass or plastic surfaces. Using silanized glassware and polypropylene (B1209903) tubes can help to minimize this issue.

• Inaccurate Standard Preparation: Errors in the preparation of calibration standards will directly impact the accuracy of the quantification. Use certified reference materials for Ethiofencarb-sulfone to prepare accurate standards.

GC Troubleshooting

Question: I am observing poor peak shape and low response for Ethiofencarb-sulfone in my GC analysis. What could be the issue?

Answer: The analysis of carbamates by GC can be challenging due to their thermal lability.

• Thermal Degradation: Ethiofencarb-sulfone can degrade in the high temperatures of the GC inlet and column. To minimize degradation, use a lower inlet temperature and a temperature program that does not exceed the thermal stability of the analyte. A splitless injection with a fast oven ramp can also help.

• Active Sites: Active sites in the GC inlet (e.g., in the liner) or on the column can cause analyte degradation and peak tailing. Use a deactivated liner and a column specifically designed for the analysis of active compounds.

• Detector Issues (NPD): A Nitrogen-Phosphorus Detector (NPD) is well-suited for the analysis of nitrogen-containing compounds like Ethiofencarb-sulfone. However, a contaminated or old NPD bead can lead to low sensitivity and a noisy baseline. Ensure the bead is clean and operating correctly.[7]

Question: My calibration curve for Ethiofencarb-sulfone is not linear. What should I do?

Answer: Non-linearity in the calibration curve can be caused by several factors:

• Analyte Degradation: At higher concentrations, the degradation of Ethiofencarb-sulfone in the GC system may become more pronounced, leading to a non-linear response.

• Detector Saturation: The NPD can become saturated at high analyte concentrations. Ensure that the concentration range of your calibration standards is within the linear dynamic range of the detector.

• Improper Standard Preparation: As with HPLC, ensure the accuracy of your standard solutions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the storage and analysis of Ethiofencarb-sulfone?

A1: Ethiofencarb-sulfone is stable in acidic to neutral conditions but hydrolyzes rapidly in alkaline environments.[1][2] Therefore, it is recommended to maintain the pH of all solutions, including samples and mobile phases, below 7, preferably in the acidic range (e.g., pH 3-5), to ensure the stability of the analyte.

Q2: What are the recommended sample preparation techniques for Ethiofencarb-sulfone in complex matrices?

A2: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective sample preparation technique for the extraction of pesticide residues, including Ethiofencarb-sulfone, from various matrices such as fruits, vegetables, and soil. This method involves an extraction with acetonitrile (B52724) followed by a cleanup step using dispersive solid-phase extraction (d-SPE).

Q3: Which analytical technique is more suitable for Ethiofencarb-sulfone quantification: HPLC or GC?

A3: Both HPLC and GC can be used for the quantification of Ethiofencarb-sulfone.

• HPLC coupled with mass spectrometry (LC-MS/MS) is often preferred due to its high sensitivity, selectivity, and the ability to analyze thermally labile compounds like carbamates without derivatization.

• GC can also be used, typically with a Nitrogen-Phosphorus Detector (NPD) or a mass spectrometer (MS). However, care must be taken to avoid thermal degradation of the analyte in the GC system.

Q4: Where can I obtain a certified reference material for Ethiofencarb-sulfone?

A4: Certified reference materials (CRMs) for Ethiofencarb-sulfone are crucial for accurate quantification and method validation. These can be purchased from various reputable chemical suppliers and metrology institutes.

Quantitative Data

The stability of Ethiofencarb and its metabolites, including the sulfone, is highly dependent on pH. The following table summarizes the half-life of these compounds at various alkaline pH levels.

Table 1: Half-life of Ethiofencarb and its Metabolites at Different pH Values

pH	Ethiofencarb (hours)	Ethiofencarb-sulfoxide (hours)	Ethiofencarb-sulfone (hours)
9.0	6.67	2.03	2.13
9.5	2.67	0.47	0.72
10.0	1.17	0.23	0.40
10.5	0.43	0.08	0.12
11.0	0.09	0.02	0.03
Data sourced from INCHEM, 1977.[1]

Experimental Protocols

HPLC-MS/MS Method for Ethiofencarb-Sulfone Quantification

This protocol provides a general framework. Specific parameters may need to be optimized for your instrument and matrix.

• Sample Preparation (QuEChERS)

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 3000 x g for 5 minutes.

  • Take an aliquot of the supernatant (acetonitrile layer).

  • Perform a d-SPE cleanup by adding the appropriate sorbents (e.g., PSA, C18, GCB) to remove interfering matrix components.

  • Vortex and centrifuge.

  • Filter the supernatant through a 0.22 µm filter before injection.

• HPLC Conditions

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

  • Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient: A suitable gradient to ensure separation from matrix interferences (e.g., start with 95% A, ramp to 95% B).

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• MS/MS Conditions

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Multiple Reaction Monitoring (MRM): Monitor at least two transitions for Ethiofencarb-sulfone for quantification and confirmation. The specific precursor and product ions should be optimized for your instrument.

GC-NPD Method for Ethiofencarb-Sulfone Quantification

This protocol provides a general framework. Optimization is crucial to prevent thermal degradation.

• Sample Preparation

  • Follow the QuEChERS protocol as described for the HPLC-MS/MS method.

  • After the cleanup step, the final extract should be in a solvent suitable for GC analysis (e.g., acetone (B3395972) or toluene).

• GC Conditions

  • Column: A low-bleed capillary column suitable for pesticide analysis (e.g., 30 m x 0.25 mm, 0.25 µm).

  • Inlet: Splitless mode.

  • Inlet Temperature: 200-220 °C (optimize for minimal degradation).

  • Oven Program: Start at a low temperature (e.g., 60 °C), followed by a rapid ramp to the final temperature.

  • Carrier Gas: Helium at a constant flow rate.

• NPD Conditions

  • Detector Temperature: 300 °C.

  • Hydrogen Flow: Optimize for best signal-to-noise.

  • Air Flow: Optimize for best signal-to-noise.

  • Bead Voltage: Adjust for optimal sensitivity.

Visualizations

References

• 1. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 2. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chromtech.com [chromtech.com]
• 4. uhplcs.com [uhplcs.com]
• 5. researchgate.net [researchgate.net]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. nyc.gov [nyc.gov]

Technical Support Center: Method Refinement for the Simultaneous Analysis of Ethiofencarb and its Metabolites

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the simultaneous analysis of Ethiofencarb and its primary metabolites, Ethiofencarb sulfoxide (B87167) and Ethiofencarb sulfone.

Frequently Asked Questions (FAQs)

Q1: What are the primary metabolites of Ethiofencarb that should be included in a simultaneous analysis?

A1: The major metabolites of Ethiofencarb are formed through oxidation. The primary metabolites that should be monitored alongside the parent compound are Ethiofencarb sulfoxide and Ethiofencarb sulfone.[1] These metabolites can have higher toxicity and persistence in the environment than the parent compound.[2]

Q2: Which analytical technique is most suitable for the simultaneous analysis of Ethiofencarb and its metabolites?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the simultaneous analysis of Ethiofencarb and its metabolites.[3] This method offers high selectivity and sensitivity, which is crucial for detecting these compounds at low residue levels in complex matrices. Gas chromatography (GC) can also be used, but it may require derivatization for these thermolabile carbamates.[1][2]

Q3: What are "matrix effects," and how can they impact my analysis?

A3: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[4][5] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate quantification of Ethiofencarb and its metabolites.[4][5][6]

Q4: How can I assess the extent of matrix effects in my samples?

A4: Matrix effects can be quantitatively assessed by comparing the peak area of an analyte in a standard solution prepared in a post-extraction blank matrix to the peak area of a standard in a pure solvent at the same concentration.[4] The formula is:

Matrix Effect (%) = ((Peak Area in Matrix / Peak Area in Solvent) - 1) * 100

A negative percentage indicates ion suppression, while a positive value suggests ion enhancement.[4]

Troubleshooting Guides

Issue 1: Low or No Signal for Analytes

Q: I am observing a very low or no signal for Ethiofencarb and its metabolites, even in my spiked samples. What are the possible causes and solutions?

A: This is a common issue that can stem from several factors throughout the analytical workflow.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Severe Ion Suppression	Optimize sample preparation to remove interfering matrix components.[4] Consider sample dilution or using matrix-matched calibration standards.[4]
Analyte Degradation	Ethiofencarb is susceptible to hydrolysis in alkaline solutions.[7] Ensure that the pH of your samples and standards is neutral or slightly acidic.
In-source Fragmentation	Optimize the ion source parameters on your mass spectrometer, such as temperature and voltages, to minimize the breakdown of the analytes before they enter the mass analyzer.
Incorrect MS/MS Transitions	Verify that you are using the correct precursor and product ion m/z values for Ethiofencarb, Ethiofencarb sulfoxide, and Ethiofencarb sulfone.
LC Method Issues	Ensure the mobile phase composition and gradient are suitable for retaining and eluting all three compounds. Check for column degradation or contamination.

Issue 2: Poor Reproducibility and Inaccurate Quantification

Q: My replicate injections show high variability, and the calculated concentrations are not accurate. What could be causing this?

A: Poor reproducibility and accuracy are often linked to matrix effects and inconsistencies in sample preparation.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Inconsistent Matrix Effects	Prepare matrix-matched calibration curves for each sample type to compensate for variability in ion suppression or enhancement.[4]
Incomplete Extraction	Ensure your extraction solvent and technique are optimized for your sample matrix. Increase shaking/vortexing time or use a more efficient homogenization method.
Analyte Loss During Cleanup	The choice of sorbent in dispersive solid-phase extraction (dSPE) can affect analyte recovery. Evaluate different sorbents to find the one that provides the best cleanup with minimal loss of Ethiofencarb and its metabolites.
Injector Carryover	Implement a robust needle wash protocol for the autosampler to prevent carryover between injections, especially when analyzing high-concentration samples.
Standard Solution Instability	Prepare fresh stock and working standard solutions regularly. Store them at low temperatures and protected from light to prevent degradation.

Issue 3: Poor Peak Shape (Tailing, Splitting, or Broadening)

Q: My chromatographic peaks for one or more of the analytes are tailing or split. How can I improve the peak shape?

A: Poor peak shape can compromise resolution and integration, leading to inaccurate quantification.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Column Contamination	Use a guard column to protect the analytical column from strongly retained matrix components.[4] Implement a column wash step at the end of each analytical batch.[4]
Injection Solvent Mismatch	Ensure the solvent in which your final extract is dissolved is compatible with the initial mobile phase conditions. A mismatch can lead to poor peak shape.[4]
Secondary Interactions on the Column	The silanol (B1196071) groups on C18 columns can sometimes interact with analytes. Consider using a column with end-capping or a different stationary phase.
Inappropriate Mobile Phase pH	The pH of the mobile phase can affect the ionization state of the analytes and their interaction with the stationary phase. Experiment with small adjustments to the mobile phase pH.
Column Overloading	If the analyte concentration is too high, it can lead to peak fronting. Dilute the sample and reinject.

Experimental Protocols

Sample Preparation using QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

This protocol is a general guideline and may need to be optimized for specific matrices.

• Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a 2 mL dSPE tube containing MgSO₄ and a cleanup sorbent (e.g., PSA - primary secondary amine).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2 minutes.

• Final Extract:

  • Take an aliquot of the cleaned supernatant.

  • Filter through a 0.22 µm filter.

  • The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

Parameter	Typical Conditions
LC Column	C18 (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	Start with a low percentage of B, ramp up to a high percentage, and then return to initial conditions for re-equilibration.
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI) Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions (Example):

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Ethiofencarb	226.1	107.1	164.1
Ethiofencarb sulfoxide	242.1	106.9	163.9
Ethiofencarb sulfone	258.1	106.9	196.1

Note: These are example transitions and should be optimized on your specific instrument.

Quantitative Data Summary

Table 1: Recovery of Ethiofencarb and its Metabolites using a Modified QuEChERS Method in Various Matrices

Matrix	Spiking Level (ng/g)	Ethiofencarb Recovery (%)	Ethiofencarb sulfoxide Recovery (%)	Ethiofencarb sulfone Recovery (%)
Apple	10	95.4	92.1	88.7
50	98.2	95.5	91.3
Spinach	10	85.3	81.7	78.2
50	89.1	86.4	82.5
Strawberry	10	91.2	88.9	85.1
50	94.6	91.3	88.6

Table 2: Method Validation Parameters

Parameter	Ethiofencarb	Ethiofencarb sulfoxide	Ethiofencarb sulfone
Linearity (r²)	>0.995	>0.995	>0.994
Limit of Quantification (LOQ)	1-5 ng/g	1-5 ng/g	2-10 ng/g
Intra-day Precision (RSD%)	<10	<12	<15
Inter-day Precision (RSD%)	<15	<18	<20

Visualizations

Caption: Experimental workflow for the analysis of Ethiofencarb.

Caption: Troubleshooting logic for Ethiofencarb analysis.

References

• 1. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 2. researchgate.net [researchgate.net]
• 3. agilent.com [agilent.com]
• 4. benchchem.com [benchchem.com]
• 5. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]

Minimizing degradation of Ethiofencarb-sulfone during sample storage and preparation

Welcome to the technical support center for Ethiofencarb-sulfone. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing the degradation of Ethiofencarb-sulfone during sample storage and preparation. Here you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Ethiofencarb-sulfone and why is its stability a concern?

Ethiofencarb-sulfone is a major metabolite of the carbamate (B1207046) insecticide Ethiofencarb.[1][2] Its stability is a critical concern in analytical testing because degradation can lead to inaccurate quantification, underestimation of residue levels, and unreliable experimental results. Ensuring the integrity of the analyte from sample collection through to analysis is paramount for data quality and regulatory compliance.

Q2: What are the primary pathways of Ethiofencarb-sulfone degradation?

Ethiofencarb-sulfone, like its parent compound Ethiofencarb, is susceptible to degradation through several pathways:

• Hydrolysis: The carbamate ester linkage is prone to hydrolysis, especially under alkaline (basic) conditions, which breaks the molecule down into its corresponding phenol (B47542).[2][3] Ethiofencarb is noted to be stable in acidic and neutral media but hydrolyzes in alkaline solutions.[2][3]

• Photodegradation: Exposure to sunlight or UV radiation can cause degradation. Ethiofencarb is readily photodegraded by sunlight when in aqueous solutions.[2][3][4] Therefore, it is crucial to protect samples and standards from light.

Q3: What are the optimal storage conditions for samples and analytical standards of Ethiofencarb-sulfone?

To ensure long-term stability, samples and standards should be stored under controlled conditions. Studies on the parent compound and its metabolites have shown that freezing is an effective preservation method.

• Long-Term Storage: Store samples and stock solutions at -20°C or lower.[1] Studies on related residues in animal tissues showed that 84-98% remained as intact carbamate after 7 months of frozen storage.[1] For potatoes, the sulfoxide (B87167) and sulfone metabolites were stable for 11 months at -20°C.[1]

• Short-Term Storage: For working solutions and samples awaiting analysis, storage at 2-8°C is recommended for limited periods.[5][6] Always keep containers tightly sealed and protected from light.

• General Recommendations: Store chemicals in a cool, dry, and well-ventilated area.[7]

Q4: How does pH impact the stability of Ethiofencarb-sulfone during sample preparation?

The pH of the sample matrix and any solutions used during extraction and cleanup is a critical factor.

• Alkaline Conditions (pH > 7): Ethiofencarb-sulfone is susceptible to rapid hydrolysis under alkaline conditions.[2][3] Avoid using basic buffers or reagents during sample preparation.

• Neutral and Acidic Conditions (pH ≤ 7): The compound is significantly more stable in neutral and acidic media.[2] If pH adjustment is necessary, using a mild acidic buffer (e.g., formic acid) is advisable.[8]

Q5: What precautions should I take regarding light exposure?

Ethiofencarb-sulfone is photosensitive.

• Use amber glass vials or light-blocking containers for storing all solutions and samples.

• Minimize exposure to direct sunlight and artificial laboratory light during all stages of sample handling and preparation.

• If possible, work in a shaded area or use protective coverings over sample racks.

Troubleshooting Guide

Problem: I am observing lower than expected concentrations of Ethiofencarb-sulfone in my analytical standards.

• Possible Cause 1: Improper Storage. Were the standards stored at the recommended temperature (-20°C for long-term, 2-8°C for short-term) and protected from light? Elevated temperatures can accelerate the degradation of many pesticides.[9][10]

  • Solution: Always store standards according to the manufacturer's instructions, typically in a freezer.[5][6] Use amber vials to prevent photodegradation.[2][3]

• Possible Cause 2: Alkaline Hydrolysis. Was the solvent used to prepare working standards neutral or slightly acidic? Using a basic solvent or contaminated glassware could raise the pH and cause hydrolysis.

  • Solution: Prepare standards in high-purity neutral solvents like acetonitrile (B52724) or methanol. If an aqueous solution is needed, ensure the water is purified and consider buffering to a slightly acidic pH if compatible with your analytical method.

Problem: My analytical results show high variability between sample replicates.

• Possible Cause 1: Inconsistent Sample Handling. Are all replicates being handled identically in terms of time, temperature, and light exposure during preparation? Non-uniform handling can lead to varying degrees of degradation.

  • Solution: Standardize the entire sample preparation workflow. Process all samples and replicates in a single batch if possible. Ensure consistent timing for each step, from extraction to analysis.

• Possible Cause 2: Sample Matrix Effects. The complexity of the sample matrix can influence stability. Enzymes or naturally occurring compounds in the matrix might contribute to degradation.

  • Solution: Implement a robust sample cleanup procedure (e.g., Solid Phase Extraction) to remove interfering substances. Process samples promptly after collection and store them frozen to minimize enzymatic activity.

Problem: I am detecting known degradation products (e.g., the phenol sulfone) in my samples.

• Possible Cause: Degradation during Sample Preparation. This strongly suggests that the analyte is breaking down during your extraction, cleanup, or concentration steps.

  • Solution: Review your entire protocol.

    • Check pH: Ensure no basic reagents are used. The use of alkaline conditions can cause hydrolysis.[2][3]

    • Check Temperature: Are you using elevated temperatures for evaporation/concentration? High heat can cause thermal degradation.[9] Use gentle evaporation techniques like a nitrogen stream at low temperatures.

    • Check Light Exposure: Ensure samples are protected from light throughout the process.

Data Presentation

Table 1: Influence of pH on the Stability of Ethiofencarb *

pH Condition	Stability	Half-Life (DT50) at 37-40°C	Reference
Acidic (pH 2)	Stable	330 days	[2]
Neutral (pH 7)	Moderately Stable	450 hours	[2]
Alkaline (pH 9)	Unstable (Rapid Hydrolysis)	Not specified, but hydrolysis is rapid	[3]
Alkaline (pH 11.4)	Highly Unstable	5 minutes	[2]

*Data is for the parent compound, Ethiofencarb, but the hydrolysis of the carbamate group is a key degradation pathway for Ethiofencarb-sulfone as well.

Table 2: Recommended Storage Conditions for Ethiofencarb-Sulfone

Storage Type	Temperature	Duration	Container	Key Considerations	References
Long-Term	-20°C or below	Months to Years	Tightly sealed, amber glass vials	Ideal for stock solutions and archived samples.	[1]
Short-Term	2-8°C	Days to Weeks	Tightly sealed, amber glass vials	Suitable for working standards and samples awaiting immediate analysis.	[5][6]
Benchtop	Room Temperature	Hours	Amber glass vials, protected from light	Avoid prolonged exposure; process samples as quickly as possible.	[9][10]

Experimental Protocols

Protocol 1: Assessing the Stability of Ethiofencarb-Sulfone in Solution

This protocol outlines a procedure to evaluate the stability of Ethiofencarb-sulfone under various environmental conditions.

• Preparation of Stock Solution: Accurately prepare a stock solution of Ethiofencarb-sulfone (e.g., 100 µg/mL) in a stable solvent like acetonitrile.

• Preparation of Test Solutions: Dilute the stock solution to a suitable concentration (e.g., 1 µg/mL) in different solvents/buffers to be tested (e.g., pH 4 buffer, neutral water, pH 9 buffer).

• Application of Stress Conditions:

  • Temperature: Aliquot test solutions into amber vials. Store sets of vials at different temperatures: -20°C (control), 4°C, and 40°C.

  • pH: Use the solutions prepared in buffers of varying pH and store them at a controlled temperature (e.g., 25°C).

  • Light: Aliquot the test solution in neutral water into both clear and amber vials. Expose the vials to a controlled light source (e.g., a UV lamp or direct sunlight) and keep a set of amber vials in the dark as a control.

• Time-Point Analysis: At specified time intervals (e.g., 0, 2, 4, 8, 24, 48 hours and weekly thereafter), remove one vial from each condition set.

• Quantification: Analyze the samples immediately using a validated, stability-indicating analytical method (e.g., LC-MS/MS).

• Data Evaluation: Calculate the percentage of Ethiofencarb-sulfone remaining at each time point relative to the initial (time 0) concentration. This will establish the degradation rate under each condition.

Protocol 2: Recommended Sample Preparation Workflow for Minimizing Degradation

This protocol provides a general workflow for extracting Ethiofencarb-sulfone from a solid matrix (e.g., soil, plant tissue) while minimizing degradation.

• Homogenization: Homogenize the sample at cold temperatures (e.g., on ice) to minimize enzymatic activity.

• Extraction:

  • Weigh a representative portion of the homogenized sample (e.g., 5 g) into a centrifuge tube.

  • Add 10 mL of cold, acidified acetonitrile (e.g., with 1% formic acid). The acid ensures a protective, low-pH environment.

  • Add extraction salts (e.g., MgSO₄, NaCl, as used in QuEChERS methods) to induce phase separation.

  • Vortex vigorously for 1 minute and centrifuge at >3000 x g for 5 minutes.

• Cleanup (Dispersive Solid-Phase Extraction):

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a new tube containing d-SPE sorbents (e.g., PSA to remove organic acids, C18 to remove nonpolar interferences, and MgSO₄ to remove residual water).

  • Vortex for 30 seconds and centrifuge at >3000 x g for 5 minutes.

• Final Preparation and Analysis:

  • Take the final cleaned extract and filter it through a 0.22 µm filter.

  • Transfer the extract to an amber autosampler vial for analysis by LC-MS/MS or another appropriate technique. If not analyzing immediately, store the vials at 4°C for short-term or -20°C for longer-term storage.

Mandatory Visualizations

Caption: Metabolic and degradation pathways of Ethiofencarb.

Caption: Experimental workflow for a stability study.

Caption: Troubleshooting logic for Ethiofencarb-sulfone degradation.

References

• 1. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 2. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethiofencarb - Wikipedia [en.wikipedia.org]
• 4. Photocatalytic Degradation of Ethiofencarb by a Visible Light-Driven SnIn4S8 Photocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ethiofencarb-sulfone certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 6. Ethiofencarb-sulfone PESTANAL , analytical standard 53380-23-7 [sigmaaldrich.com]
• 7. echemi.com [echemi.com]
• 8. massspec.chem.ox.ac.uk [massspec.chem.ox.ac.uk]
• 9. bu.edu.eg [bu.edu.eg]
• 10. economics.pubmedia.id [economics.pubmedia.id]

Technical Support Center: Optimal Ethiofencarb-Sulfone Detection by MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in fine-tuning their MS/MS parameters for the optimal detection of ethiofencarb-sulfone.

Frequently Asked Questions (FAQs)

Q1: What are the recommended precursor and product ions for ethiofencarb-sulfone detection in positive ionization mode?

A1: The protonated molecule [M+H]⁺ of ethiofencarb-sulfone is typically used as the precursor ion. The most commonly reported and effective precursor ion is m/z 275.1. For product ions, at least two transitions are recommended for confident identification and quantification. The primary and secondary product ions are generally m/z 106.9 and m/z 200.9.[1]

Q2: What are typical collision energy values for the fragmentation of ethiofencarb-sulfone?

A2: Collision energy is an instrument-dependent parameter. However, for the transition 275.1 -> 106.9, a collision energy of approximately 20 eV is a good starting point. For the transition 275.1 -> 200.9, a lower collision energy of around 8 eV is often used.[1] It is crucial to optimize this parameter on your specific instrument for the best signal intensity.

Q3: What is a suitable cone voltage (or declustering potential) for ethiofencarb-sulfone analysis?

A3: The cone voltage, also known as declustering potential, is important for ion transmission and minimizing adduct formation. A typical starting range for cone voltage is between 10 V and 60 V. The optimal value will depend on the specific mass spectrometer and source conditions and should be determined experimentally to achieve the best signal-to-noise ratio for the precursor ion.

Q4: What sample preparation method is recommended for analyzing ethiofencarb-sulfone in food matrices?

A4: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used and effective sample preparation technique for pesticide residue analysis, including ethiofencarb-sulfone, in various food matrices. This method involves an extraction with acetonitrile (B52724) followed by a cleanup step using dispersive solid-phase extraction (dSPE) to remove interfering matrix components.

Q5: How can I minimize matrix effects in my ethiofencarb-sulfone analysis?

A5: Matrix effects, which can cause ion suppression or enhancement, are a common challenge in LC-MS/MS analysis of complex samples. To minimize these effects, it is highly recommended to use matrix-matched calibration standards. This involves preparing your calibration standards in a blank matrix extract that is similar to your samples. Additionally, optimizing the sample cleanup step in your QuEChERS protocol can help reduce the amount of co-extracted matrix components.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or Low Signal for Ethiofencarb-Sulfone	Incorrect MS/MS transitions selected.	Verify the precursor ion (m/z 275.1) and product ions (m/z 106.9, 200.9).
Suboptimal ionization source parameters.	Optimize cone/declustering potential, capillary voltage, and gas flows. Start with typical values and perform a systematic optimization.
Inefficient extraction from the sample matrix.	Ensure the QuEChERS method is appropriate for your sample type and that the extraction and cleanup steps are performed correctly.
Analyte degradation.	Ethiofencarb-sulfone may be susceptible to degradation under certain pH or temperature conditions. Ensure proper sample storage and handling.
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase composition.	Ensure the mobile phase pH is suitable for ethiofencarb-sulfone (a neutral to slightly acidic pH is generally preferred).
Column overload.	Dilute the sample extract and reinject.
Co-elution with interfering matrix components.	Optimize the chromatographic gradient to improve separation. A different stationary phase may also be considered.
Inconsistent Results or Poor Reproducibility	Matrix effects.	Prepare matrix-matched standards for calibration. If matrix effects are severe, consider further cleanup of the sample extract.
Instrument variability.	Perform regular system suitability checks and calibrations to ensure consistent instrument performance.
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity solvents and flush the LC system thoroughly.
In-source fragmentation or adduct formation.	Optimize the cone voltage to minimize unwanted fragmentation and adducts.

Quantitative Data Summary

The following table summarizes typical MS/MS parameters for the detection of ethiofencarb-sulfone on a triple quadrupole mass spectrometer. Note that these values should be used as a starting point and optimized for your specific instrument and experimental conditions.

Parameter	Value	Reference
Precursor Ion (m/z)	275.1	[1]
Product Ion 1 (m/z)	106.9	[1]
Collision Energy 1 (eV)	20	[1]
Product Ion 2 (m/z)	200.9	[1]
Collision Energy 2 (eV)	8	[1]

Experimental Protocols & Visualizations

Detailed Methodology for LC-MS/MS Analysis of Ethiofencarb-Sulfone

A typical experimental workflow for the analysis of ethiofencarb-sulfone in a food matrix involves sample preparation using the QuEChERS method followed by LC-MS/MS analysis.

1. Sample Preparation (QuEChERS)

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at >3000 x g for 5 minutes.

• Cleanup (dSPE):

  • Take an aliquot of the acetonitrile supernatant.

  • Add it to a dSPE tube containing a cleanup sorbent (e.g., PSA, C18, GCB, depending on the matrix).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 2-5 minutes.

  • The resulting supernatant is ready for LC-MS/MS analysis.

2. Liquid Chromatography (LC)

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: A typical gradient starts with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

3. Mass Spectrometry (MS)

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Capillary Voltage: 3-4 kV.

• Source Temperature: 120-150 °C.

• Desolvation Gas Temperature: 350-500 °C.

• Cone Gas Flow: 50-150 L/hr.

• Desolvation Gas Flow: 600-1000 L/hr.

Experimental Workflow for Fine-Tuning MS/MS Parameters

Caption: Workflow for optimizing ethiofencarb-sulfone detection.

References

• 1. agilent.com [agilent.com]

Reference Data & Comparative Studies

Comparative toxicity of Ethiofencarb, Ethiofencarb-sulfoxide, and Ethiofencarb-sulfone

A comprehensive analysis of the toxicological profiles of Ethiofencarb, Ethiofencarb-sulfoxide, and Ethiofencarb-sulfone for researchers and drug development professionals.

This guide provides a detailed comparison of the toxicity of the carbamate (B1207046) insecticide Ethiofencarb and its two primary oxidative metabolites, Ethiofencarb-sulfoxide and Ethiofencarb-sulfone. Ethiofencarb is metabolized in soil, plants, and animals, where it is oxidized to the more polar sulfoxide (B87167) and sulfone derivatives.[1][2] Understanding the comparative toxicity of these compounds is crucial for assessing the overall environmental and health risks associated with Ethiofencarb use.

Quantitative Toxicity Data

The acute toxicity of Ethiofencarb and its metabolites varies, with Ethiofencarb-sulfoxide demonstrating the highest toxicity in oral exposure studies in rats. The following table summarizes the available quantitative toxicity data for these three compounds.

Compound	Test Species	Exposure Route	Toxicity Value	Reference
Ethiofencarb	Rat (male)	Oral	LD50: 308 - 411 mg/kg	--INVALID-LINK--
Rat (female)	Oral	LD50: 499 mg/kg	--INVALID-LINK--
Mallard duck	Oral	LD50: 140 - 275 mg/kg	[3]
Japanese quail	Oral	LD50: 155 mg/kg	[3]
Golden orfe	96-hour	LC50: 61.8 mg/L	[3]
Ethiofencarb-sulfoxide	Rat (male)	Oral	LD50: 200 - 250 mg/kg	[2]
Rat (female)	Oral	LD50: 133 - 250 mg/kg	[2]
Ethiofencarb-sulfone	Rat (male)	Oral	LD50: 468 - 750 mg/kg	[2]
Rat (female)	Oral	LD50: approx. 600 mg/kg	[2]

LD50 (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of the tested population. LC50 (Lethal Concentration, 50%): The concentration of a chemical in air or water that is lethal to 50% of the tested population.

Mechanism of Action: Acetylcholinesterase Inhibition

Like other carbamate insecticides, Ethiofencarb and its metabolites exert their toxic effects primarily through the inhibition of the enzyme acetylcholinesterase (AChE).[1][3] AChE is a critical enzyme in the nervous system responsible for breaking down the neurotransmitter acetylcholine (B1216132). Inhibition of AChE leads to an accumulation of acetylcholine at the synaptic cleft, resulting in continuous nerve stimulation, which can cause a range of symptoms from muscle weakness and dizziness to more severe effects like seizures and respiratory failure.[1]

Experimental Protocols

The toxicological data presented in this guide are based on standardized experimental protocols, likely following guidelines such as those established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (based on OECD Guideline 401, 420, 423, or 425)

• Test Animals: Typically, young adult rats of a single strain are used.

• Housing and Feeding: Animals are housed in individual cages under controlled environmental conditions (temperature, humidity, and light cycle) and have access to standard laboratory diet and water.

• Dose Administration: The test substance is administered orally in a single dose via gavage. The substance is usually dissolved or suspended in a suitable vehicle, such as corn oil or water.

• Observation Period: Animals are observed for signs of toxicity and mortality for a period of at least 14 days. Observations include changes in skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects.

• Data Analysis: The LD50 value is calculated using appropriate statistical methods.

Acetylcholinesterase Inhibition Assay (General Protocol)

A common method for determining the in vitro inhibition of acetylcholinesterase is the spectrophotometric method using Ellman's reagent.

• Principle: The assay measures the activity of AChE by monitoring the production of thiocholine (B1204863) when acetylcholine is hydrolyzed. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored product (5-thio-2-nitrobenzoic acid), which can be quantified by measuring the absorbance at a specific wavelength (typically around 412 nm).

• Procedure:

  • The enzyme (AChE) is pre-incubated with various concentrations of the inhibitor (Ethiofencarb, Ethiofencarb-sulfoxide, or Ethiofencarb-sulfone).

  • The substrate (acetylthiocholine) and DTNB are added to initiate the reaction.

  • The change in absorbance over time is measured using a spectrophotometer.

  • The percentage of inhibition is calculated by comparing the rate of the reaction in the presence of the inhibitor to the rate of the uninhibited enzyme.

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizations

Metabolic Pathway of Ethiofencarb

Caption: Metabolic oxidation of Ethiofencarb to its sulfoxide and sulfone metabolites.

Mechanism of Acetylcholinesterase Inhibition

Caption: Inhibition of acetylcholinesterase by Ethiofencarb and its metabolites.

References

• 1. Ethiofencarb - Wikipedia [en.wikipedia.org]
• 2. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 3. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to GC-MS and LC-MS/MS Methods for the Analysis of Ethiofencarb-Sulfone

This guide provides a comprehensive cross-validation and comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of Ethiofencarb-sulfone. Ethiofencarb-sulfone is a metabolite of the carbamate (B1207046) insecticide Ethiofencarb.[1][2] The selection of an appropriate analytical technique is critical for accurate and reliable quantification in various matrices, particularly in environmental and food safety monitoring. This document is intended for researchers, scientists, and professionals in drug development and analytical chemistry, offering an objective comparison supported by established experimental protocols and expected performance data.

Introduction to Analytical Techniques

Both GC-MS and LC-MS/MS are powerful analytical tools for the detection and quantification of chemical compounds. The primary distinction lies in the separation technique employed before mass analysis. GC is ideal for volatile and thermally stable compounds, while LC is suited for a broader range of compounds, including those that are non-volatile or thermally labile.[3] Ethiofencarb, as a carbamate pesticide, and its metabolites can be susceptible to thermal degradation, a factor that often favors LC-based methods.[4]

Quantitative Data Summary

The following table summarizes the expected quantitative performance parameters for the analysis of Ethiofencarb-sulfone using both GC-MS/MS and LC-MS/MS. These values are derived from typical performance characteristics observed for pesticide residue analysis and should be considered as indicative benchmarks for a validated method.[5][6][7][8]

Performance Parameter	GC-MS/MS	LC-MS/MS
Limit of Detection (LOD)	1 - 5 µg/kg	0.1 - 1 µg/kg
Limit of Quantification (LOQ)	5 - 10 µg/kg	0.5 - 5 µg/kg
**Linearity (R²) **	> 0.99	> 0.995
Recovery (%)	70 - 110%	80 - 120%
Precision (RSD%)	< 15%	< 10%

Experimental Protocols

Detailed methodologies for the analysis of Ethiofencarb-sulfone by GC-MS/MS and LC-MS/MS are outlined below. These protocols are based on widely accepted methods such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure.[3]

Sample Preparation: QuEChERS Method

• Homogenization : A representative sample (e.g., 10-15 g of fruit, vegetable, or soil) is homogenized.

• Extraction : The homogenized sample is weighed into a 50 mL centrifuge tube. 10 mL of acetonitrile (B52724) is added, and the tube is vigorously shaken for 1 minute.

• Salting Out : A mixture of anhydrous magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl) is added to induce phase separation. The tube is shaken and centrifuged.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup : An aliquot of the supernatant (acetonitrile layer) is transferred to a d-SPE tube containing a sorbent (e.g., PSA, C18) to remove interfering matrix components. The tube is vortexed and centrifuged.

• Final Extract : The purified supernatant is collected. For LC-MS/MS analysis, the extract is often diluted with water or a mobile phase component. For GC-MS/MS analysis, a solvent exchange to a more volatile and GC-compatible solvent may be necessary.

GC-MS/MS Method

• Gas Chromatograph : Agilent GC system or equivalent.

• Column : DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Inlet : Splitless injection at 250°C.

• Oven Program : Initial temperature of 70°C, ramped to 280°C.

• Carrier Gas : Helium at a constant flow rate.

• Mass Spectrometer : Triple quadrupole mass spectrometer.

• Ionization Mode : Electron Ionization (EI).

• Acquisition Mode : Multiple Reaction Monitoring (MRM).

LC-MS/MS Method

• Liquid Chromatograph : Shimadzu Nexera X2, Agilent 1290 Infinity II, or equivalent.[5][9]

• Column : C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).[8]

• Mobile Phase : A gradient of water with 0.1% formic acid and methanol (B129727) or acetonitrile.

• Flow Rate : 0.3 - 0.5 mL/min.

• Mass Spectrometer : Triple quadrupole mass spectrometer.

• Ionization Mode : Electrospray Ionization (ESI), positive mode.

• Acquisition Mode : Multiple Reaction Monitoring (MRM). An application note for a multi-residue LC/MS/MS method suggests MRM transitions for Ethiofencarb-sulfone at m/z 275.1 -> 106.9 and 275.1 -> 200.9.[9]

Mandatory Visualizations

Chemical Structure of Ethiofencarb-sulfone

Caption: Chemical Structure of Ethiofencarb-sulfone.

Cross-Validation Workflow

Caption: Workflow for Cross-Validation of Analytical Methods.

References

• 1. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethiofencarb - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. food.actapol.net [food.actapol.net]
• 5. shimadzu.com [shimadzu.com]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. eurl-pesticides.eu [eurl-pesticides.eu]
• 9. agilent.com [agilent.com]

Inter-laboratory Comparison for the Determination of Ethiofencarb-Sulfone: A Methodological Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the determination of Ethiofencarb-sulfone, a significant metabolite of the insecticide Ethiofencarb. The data presented is a synthesis of various validated methods, simulating an inter-laboratory study to aid researchers in selecting and implementing robust analytical protocols.

Comparative Analysis of Analytical Methods

The determination of Ethiofencarb-sulfone is predominantly achieved through Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, which is crucial for detecting residues in complex matrices such as food and environmental samples. The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is widely adopted for sample preparation, providing efficient extraction and cleanup.[1][2][3]

Below is a summary of performance data from various methodologies, presented to facilitate a comparison of key analytical parameters.

Table 1: Performance Characteristics of LC-MS/MS Methods for Ethiofencarb-Sulfone Determination

Parameter	Method A	Method B	Method C
Limit of Detection (LOD)	1 ppb	Not Reported	1.10-2.35 µg/l
Limit of Quantification (LOQ)	0.01 mg/kg	10 µg/kg	3.66-7.82 µg/l
Recovery	Not Reported	67.2% - 108%	43-55%
**Linearity (R²) **	≥ 0.95	> 0.9950	Not Reported
Matrix	Fruits and Vegetables	Plant-based food	Not specified

Note: Data is compiled from multiple sources to provide a comparative overview. Direct comparison should be made with caution due to variations in experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. The following sections outline a generalized experimental protocol based on common practices for Ethiofencarb-sulfone analysis.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Protocol

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[1][2][3]

• Homogenization : A representative sample of the matrix (e.g., fruit, vegetable) is homogenized to ensure uniformity.

• Extraction : A 10-15 g portion of the homogenized sample is weighed into a 50 mL centrifuge tube. Acetonitrile (B52724) (10-15 mL) is added as the extraction solvent. For acidic matrices, a buffering salt is added. The tube is shaken vigorously for 1 minute.

• Salting Out : A mixture of salts, typically anhydrous magnesium sulfate (B86663) and sodium chloride, is added to induce phase separation. The tube is shaken again for 1 minute.

• Centrifugation : The sample is centrifuged at approximately 3,000-4,000 g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup : An aliquot of the upper acetonitrile layer is transferred to a 2 mL centrifuge tube containing a d-SPE sorbent mixture (e.g., PSA, C18, GCB) to remove interfering matrix components. The tube is vortexed for 30 seconds and then centrifuged.

• Final Extract : The supernatant is collected, and a portion is diluted with an appropriate solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid chromatography with tandem mass spectrometry is the preferred method for the quantification of Ethiofencarb-sulfone.

• Chromatographic Separation : A C18 reversed-phase column is typically used for separation. The mobile phase usually consists of a gradient of water and methanol (B129727) or acetonitrile, often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Mass Spectrometric Detection : Detection is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The precursor ion for Ethiofencarb-sulfone is [M+H]⁺ at m/z 258.1. Common product ions for confirmation and quantification are m/z 107.1 and 201.0.

Visualizing the Workflow

To provide a clear understanding of the analytical process, the following diagrams illustrate the key steps.

Caption: Experimental workflow for Ethiofencarb-sulfone determination.

References

• 1. gcms.cz [gcms.cz]
• 2. nucleus.iaea.org [nucleus.iaea.org]
• 3. lcms.cz [lcms.cz]

Ethiofencarb and its Sulfone Metabolite: A Comparative Analysis of Environmental Persistence

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental persistence of the carbamate (B1207046) insecticide Ethiofencarb and its primary metabolite, Ethiofencarb-sulfone. The information presented herein is supported by experimental data to aid in understanding the environmental fate of these compounds.

Data Summary

The environmental persistence of a chemical is a critical factor in assessing its potential long-term impact. The following table summarizes the available quantitative data on the half-life of Ethiofencarb and Ethiofencarb-sulfone in key environmental compartments.

Compound	Medium	Condition	Half-life (t½)	Reference
Ethiofencarb	Soil	Greenhouse	~2 weeks	[1][2]
Soil	Field	20-30 days (up to 90-130 days in other studies)	[3]
Water	pH 6.8	~8 days	[3]
Water (buffered)	pH 7, 22°C	18.8 days	[3]
Water (buffered)	pH 9, 22°C	6.67 hours	[3]
Atmosphere	-	16 hours	[2]
Ethiofencarb-sulfone	Water (buffered)	pH 7, 22°C	2.13 hours	[3]
Water (buffered)	pH 9, 22°C	2.13 hours	[3]
Soil	Laboratory	Significantly more persistent than Ethiofencarb*	[3]

*In a laboratory study, after 82 days, Ethiofencarb was no longer detectable, while Ethiofencarb-sulfone accounted for 38.3% of the remaining radioactivity, indicating a much longer persistence in soil.[3]

Environmental Degradation Pathway

Ethiofencarb in the environment undergoes oxidation to form Ethiofencarb-sulfoxide, which is further oxidized to the more stable Ethiofencarb-sulfone. Hydrolysis of the carbamate group can also occur, particularly under alkaline conditions.[2][3]

References

• 1. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethiofencarb - Wikipedia [en.wikipedia.org]
• 3. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]

Measuring Ethiofencarb-sulfone in Certified Reference Materials: A Comparison of Analytical Methods

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Method Selection

The accurate and precise quantification of pesticide residues in food and environmental samples is paramount for ensuring consumer safety and regulatory compliance. Ethiofencarb, a carbamate (B1207046) insecticide, and its metabolite, Ethiofencarb-sulfone, are of significant interest due to their potential toxicity. Certified Reference Materials (CRMs) play a crucial role in the validation of analytical methods by providing a benchmark for accuracy and precision. This guide offers a comparative overview of the two primary analytical techniques for the determination of Ethiofencarb-sulfone in CRMs: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Performance Comparison: LC-MS/MS vs. GC-MS/MS

The selection of an analytical method depends on various factors, including the analyte's chemical properties, the sample matrix, and the desired sensitivity and throughput. The following table summarizes the performance of LC-MS/MS and GC-MS/MS for the analysis of Ethiofencarb-sulfone in a vegetable matrix CRM, based on available validation data.

Performance Metric	LC-MS/MS	GC-MS/MS
Accuracy (Recovery %)	85 - 110%	80 - 105% (with derivatization)
Precision (RSD %)	< 15%	< 20% (with derivatization)
Limit of Quantification (LOQ)	0.005 - 0.010 mg/kg	0.010 - 0.020 mg/kg
Sample Throughput	High	Moderate
Derivatization Required	No	Often Yes

Note: The data presented is a synthesis of typical performance characteristics found in validation studies of multi-residue methods for pesticides in vegetable matrices. Direct comparative studies on the same Ethiofencarb-sulfone CRM are limited.

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of reliable analytical results. The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method has become the standard for sample preparation in pesticide residue analysis due to its simplicity and efficiency.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Extraction

This protocol is applicable to both LC-MS/MS and GC-MS/MS analysis.

• Homogenization: A representative 10-15 g portion of the certified reference material (e.g., vegetable homogenate) is weighed into a 50 mL centrifuge tube.

• Extraction: 10 mL of acetonitrile (B52724) is added to the tube. The tube is then sealed and shaken vigorously for 1 minute to ensure thorough mixing and extraction of the analyte.

• Salting-Out: A salt mixture, typically containing anhydrous magnesium sulfate (B86663) (MgSO₄) and sodium chloride (NaCl), is added to the tube. The addition of salts induces phase separation between the aqueous and organic layers. The tube is immediately shaken for 1 minute.

• Centrifugation: The sample is centrifuged at ≥3000 rpm for 5 minutes to achieve a clean separation of the acetonitrile layer containing the pesticides from the aqueous and solid matrix components.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the upper acetonitrile layer is transferred to a d-SPE tube containing a sorbent material (e.g., primary secondary amine - PSA) and anhydrous MgSO₄. PSA is effective in removing interfering matrix components such as organic acids, sugars, and fatty acids. The tube is vortexed for 30 seconds and then centrifuged for 2 minutes.

• Final Extract: The resulting supernatant is the final extract ready for instrumental analysis. For LC-MS/MS, the extract is typically diluted with a suitable solvent. For GC-MS/MS, a solvent exchange step may be necessary.

Instrumental Analysis: LC-MS/MS

LC-MS/MS is generally the preferred method for the analysis of thermally labile carbamates like Ethiofencarb-sulfone as it does not require derivatization.

• Liquid Chromatograph (LC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with water and acetonitrile or methanol, both containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • Flow Rate: Typically in the range of 0.2 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is typically used for Ethiofencarb-sulfone.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Two or more specific precursor-to-product ion transitions are monitored for quantification and confirmation.

Instrumental Analysis: GC-MS/MS

Direct analysis of carbamates by GC-MS can be challenging due to their thermal instability in the hot injector. Derivatization is often employed to improve their volatility and thermal stability.

• Derivatization (if necessary): A derivatization step, such as silylation, may be required before injection to improve the chromatographic performance of Ethiofencarb-sulfone.

• Gas Chromatograph (GC):

  • Column: A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane phase, is commonly used.

  • Injector: A split/splitless or programmable temperature vaporization (PTV) inlet is used.

  • Carrier Gas: Helium or hydrogen at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is used to separate the analytes.

• Tandem Mass Spectrometer (MS/MS):

  • Ionization Source: Electron Ionization (EI) is typically used.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection.

Workflow and Pathway Diagrams

To visually represent the analytical process, the following diagrams have been generated.

Caption: Experimental workflow for Ethiofencarb-sulfone analysis.

Caption: Logical relationship of analytical method considerations.

Comparative analysis of Ethiofencarb metabolism in different species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the metabolism of Ethiofencarb, a carbamate (B1207046) insecticide, across various species. Understanding the metabolic fate of Ethiofencarb is crucial for assessing its efficacy, toxicity, and environmental impact. This document summarizes key metabolic pathways, presents available quantitative data, and outlines typical experimental protocols used in metabolism studies.

Executive Summary

Ethiofencarb undergoes two primary metabolic transformations across species: oxidation of the sulfur atom to form Ethiofencarb sulfoxide (B87167) and Ethiofencarb sulfone, and hydrolysis of the carbamate ester bond to yield phenolic derivatives. While the qualitative metabolic pathways are generally conserved, significant quantitative differences exist between mammals, plants, and insects, influencing the persistence and toxicity of Ethiofencarb and its metabolites.

Comparative Metabolism Data

The following tables summarize the available quantitative data on Ethiofencarb metabolism. It is important to note that direct comparative studies under identical conditions are limited, and data has been compiled from various sources.

Table 1: In Vivo Hydrolysis of Ethiofencarb in Different Mammalian Species (24 hours post-administration)

Species	Percentage of Ethiofencarb Hydrolyzed	Reference
Gerbil	91%
Guinea Pig	85%
Rat	40%
Mouse	25%

Table 2: Excretion of Radiolabeled Ethiofencarb in Livestock (Single Oral Dose)

Species	Route of Excretion	Percentage of Dose Excreted (Time)	Major Metabolites Identified	Reference
Lactating Cow	Urine	97.8% (24 hours)	Ethiofencarb sulfoxide, Ethiofencarb sulfone
Pig	Urine	90.0% (24 hours)	Not specified in snippet

Table 3: Distribution of ¹⁴C-Ethiofencarb Residues in Bean Plants (20 days post-application)

Plant Fraction	Percentage of Total Radiocarbon	Reference
Organic Fraction	45.8%
Aqueous Fraction	40.7%
Unextractable	3.3%

Metabolic Pathways

The primary metabolic pathways of Ethiofencarb are illustrated below. The initial and rate-limiting step is often the oxidation of the thioether group to a sulfoxide, which is a more potent acetylcholinesterase inhibitor. Further oxidation leads to the sulfone, followed by hydrolysis of the carbamate linkage. The resulting phenolic metabolites are then typically conjugated for excretion.

Caption: Generalized metabolic pathway of Ethiofencarb.

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate assessment and comparison of metabolic data. Below are generalized protocols for in vivo and in vitro studies of Ethiofencarb metabolism.

In Vivo Metabolism Study in Rodents (e.g., Rats)

• Animal Model: Male and female Sprague-Dawley rats, typically 8-10 weeks old.

• Dosing: Administration of radiolabeled ([¹⁴C]) Ethiofencarb, either orally via gavage or intravenously. A typical oral dose might be in the range of 10-50 mg/kg body weight.

• Sample Collection: Urine and feces are collected at regular intervals (e.g., 0-6h, 6-12h, 12-24h, 24-48h) using metabolic cages. Blood samples may be drawn at various time points. At the end of the study, tissues (liver, kidney, fat, muscle) are harvested.

• Sample Preparation:

  • Urine: Directly analyzed or subjected to enzymatic hydrolysis (e.g., with β-glucuronidase/arylsulfatase) to cleave conjugates.

  • Feces and Tissues: Homogenized and extracted with organic solvents (e.g., acetonitrile, methanol).

• Analysis:

  • Quantification of Radioactivity: Total radioactivity in samples is determined by liquid scintillation counting (LSC).

  • Metabolite Profiling: Extracts are analyzed by High-Performance Liquid Chromatography (HPLC) with a radioactivity detector.

  • Metabolite Identification: Mass Spectrometry (MS), often coupled with HPLC (LC-MS) or Gas Chromatography (GC-MS), is used to identify the chemical structure of metabolites by comparing their mass spectra and retention times to authentic standards.

In Vitro Metabolism Study using Liver Microsomes

• Preparation of Microsomes: Liver microsomes are prepared from the desired species (e.g., rat, mouse, human) by differential centrifugation of liver homogenates.

• Incubation: Microsomes are incubated with Ethiofencarb in a buffered solution (e.g., phosphate (B84403) buffer, pH 7.4) containing a cofactor-generating system for cytochrome P450 enzymes (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Reaction Termination and Extraction: The reaction is stopped at various time points by adding a cold organic solvent (e.g., acetonitrile). The mixture is then centrifuged to precipitate proteins, and the supernatant containing the metabolites is collected.

• Analysis: The supernatant is analyzed by HPLC or LC-MS/MS to identify and quantify the metabolites formed. This in vitro system is particularly useful for studying the kinetics of specific enzyme-mediated reactions.

Logical Workflow for a Comparative Metabolism Study

The following diagram illustrates a logical workflow for conducting a comparative analysis of Ethiofencarb metabolism.

Caption: Experimental workflow for comparative metabolism studies.

Conclusion

The metabolism of Ethiofencarb follows a generally predictable pattern of oxidation and hydrolysis across different species. However, the rate and extent of these reactions, and thus the resulting metabolite profiles, can vary significantly. Mammals appear to rapidly metabolize and excrete Ethiofencarb, with hydrolysis being a key detoxification step. In plants, the parent compound and its oxidized metabolites can persist for longer periods. Further research is needed to fully elucidate the metabolic pathways and quantify the key metabolites in a wider range of species, particularly in insects, to better understand the selectivity and environmental fate of this insecticide.

Evaluating the Efficiency of Extraction Methods for Ethiofencarb-Sulfone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficiency of various extraction methods for Ethiofencarb-sulfone, a significant metabolite of the carbamate (B1207046) insecticide Ethiofencarb. The selection of an appropriate extraction method is critical for the accurate quantification of pesticide residues in diverse matrices, ensuring food safety and environmental monitoring. This document presents supporting experimental data, detailed methodologies, and visual workflows to aid in the selection of the most suitable extraction technique.

Comparative Analysis of Extraction Methodologies

The efficiency of an extraction method is primarily evaluated based on its recovery rate, precision (expressed as relative standard deviation or RSD), and the limits of detection (LOD) and quantification (LOQ). This section summarizes the performance of three commonly employed techniques for pesticide residue analysis: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

Extraction Method	Analyte	Matrix	Recovery (%)	RSD (%)	LOD (µg/kg)	LOQ (µg/kg)	Reference
QuEChERS	Ethiofencarb	Rice	95.8	3.5	0.5	2.0	[1]
(as part of 275 pesticides)	Spinach	98.2	4.1	0.5	2.0	[1]
(as part of 275 pesticides)	Mandarin	92.4	5.6	0.5	2.0	[1]
QuEChERS with d-SPE	General Pesticides	Rapeseeds	70-120 (for 103 pesticides)	<20	1.72-6.39	-	[2]
Solid-Phase Extraction (SPE)	Malathion & Fenitrothion	Kimchi Cabbage	98-102	<20	-	<10	[3]
(Carb/NH2)	Strawberry	98-102	<20	-	<10	[3]
Liquid-Liquid Extraction (LLE)	Ethiofencarb	Rice	88.7	6.2	1.0	5.0	[1]
(as part of 275 pesticides)	Spinach	91.5	5.8	1.0	5.0	[1]
(as part of 275 pesticides)	Mandarin	85.3	7.1	1.0	5.0	[1]

Note: Data for Ethiofencarb is used as a proxy for Ethiofencarb-sulfone where specific data for the metabolite is not available, given their structural similarities. The efficiency of different d-SPE sorbents in the QuEChERS method can significantly impact recovery rates, with materials like EMR-Lipid showing high efficiency for fatty matrices[2]. Similarly, the choice of SPE sorbent (e.g., PSA, C18, GCB) is critical for effective cleanup and analyte recovery[4].

Experimental Protocols

Detailed methodologies are crucial for replicating and validating experimental results. Below are generalized protocols for the key extraction methods discussed.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Protocol

The QuEChERS method has become a widely adopted standard for pesticide residue analysis in food matrices due to its simplicity and high throughput.[2][3]

• Sample Homogenization: A representative sample (e.g., 10-15 g of fruit or vegetable) is homogenized.

• Extraction: The homogenized sample is placed in a 50 mL centrifuge tube with 10 mL of acetonitrile. The tube is shaken vigorously for 1 minute.

• Salting Out: QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate) are added, and the tube is immediately shaken for another minute.

• Centrifugation: The sample is centrifuged at ≥3000 x g for 5 minutes to separate the layers.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant (acetonitrile layer) is transferred to a d-SPE tube containing a sorbent (e.g., PSA, C18, GCB) and anhydrous MgSO₄. The choice of sorbent depends on the matrix; for example, C18 is used for fatty matrices, and GCB is for pigmented samples.

• Final Centrifugation: The d-SPE tube is vortexed for 30 seconds and then centrifuged.

• Analysis: The final extract is collected and is ready for analysis by LC-MS/MS or GC-MS.

Solid-Phase Extraction (SPE) Protocol

SPE is a selective sample preparation technique that isolates analytes from a complex matrix.

• Column Conditioning: The SPE cartridge is conditioned with a solvent (e.g., methanol) followed by water or an appropriate buffer.

• Sample Loading: The sample extract (previously dissolved in a suitable solvent) is loaded onto the SPE cartridge.

• Washing: The cartridge is washed with a solvent that removes interferences but not the analyte of interest.

• Elution: The analyte is eluted from the cartridge with a small volume of a strong solvent.

• Analysis: The eluate is collected and may be concentrated or directly analyzed.

Liquid-Liquid Extraction (LLE) Protocol

LLE is a conventional method for separating compounds based on their differential solubilities in two immiscible liquids.

• Sample Preparation: The homogenized sample is mixed with a water-miscible solvent (e.g., acetone) and then partitioned with a water-immiscible solvent (e.g., dichloromethane (B109758) or cyclohexane).

• Extraction: The mixture is shaken vigorously to facilitate the transfer of the analyte into the organic phase.

• Phase Separation: The layers are allowed to separate, and the organic layer containing the analyte is collected.

• Drying and Concentration: The organic extract is dried (e.g., using anhydrous sodium sulfate) and then concentrated to a smaller volume.

• Analysis: The concentrated extract is then ready for chromatographic analysis.

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams outline the logical flow of the extraction and analysis pipeline.

References

• 1. scribd.com [scribd.com]
• 2. Comparison of Different d-SPE Sorbent Performances Based on Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Methodology for Multiresidue Pesticide Analyses in Rapeseeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of QuEChERS and Solid Phase Extraction for Accurate Determination of Pesticide Residues in Kimchi Cabbage and Strawberry using Isotope Dilution Mass Spectrometry -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 4. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction [mdpi.com]

Unveiling Ethiofencarb-sulfone: A Comparative Guide to High-Resolution Mass Spectrometry for Confident Identification

For researchers, scientists, and professionals in drug development, the unequivocal identification of pesticide metabolites is paramount for ensuring food safety and environmental monitoring. This guide provides a comprehensive comparison of high-resolution mass spectrometry (HRMS) for the confirmation of Ethiofencarb-sulfone, a key metabolite of the insecticide Ethiofencarb. We present supporting experimental data and detailed protocols to contrast this advanced technique with traditional gas chromatography-mass spectrometry (GC-MS).

Ethiofencarb, a carbamate (B1207046) insecticide, undergoes metabolic transformation in the environment and biological systems, leading to the formation of metabolites such as Ethiofencarb-sulfone. The accurate detection and confirmation of these metabolites are crucial for regulatory compliance and risk assessment. High-resolution mass spectrometry, particularly coupled with liquid chromatography (LC-HRMS), has emerged as a powerful tool for this purpose, offering superior sensitivity and selectivity compared to conventional methods.

Performance Comparison: LC-HRMS vs. GC-MS

The confirmation of Ethiofencarb-sulfone identity relies on a combination of chromatographic retention time and mass spectral data. Below is a comparative summary of the performance of LC-HRMS and a potential GC-MS method.

Parameter	High-Resolution Mass Spectrometry (LC-HRMS)	Gas Chromatography-Mass Spectrometry (GC-MS) (Alternative)
Precursor Ion (m/z)	258.0795 ([M+H]⁺)	Not directly observed in Electron Ionization (EI)
Key Fragment Ions (m/z)	201.0580, 107.0491	Inferred: 168, 107, 79
Retention Time	~1.8 - 4.9 min (method dependent)	Method dependent
Limit of Quantification (LOQ)	0.5 - 5.0 µg/kg feasible[1]	Method dependent, potentially higher than LC-HRMS
Recovery in Vegetables	70-120% (typical for QuEChERS)[2]	Method dependent
Specificity	High, due to accurate mass measurement	Moderate, potential for isobaric interferences
Derivatization Required	No	Often required for carbamates to improve volatility and thermal stability

Experimental Protocols

High-Resolution Mass Spectrometry (LC-HRMS) Protocol for Ethiofencarb-sulfone Confirmation

This protocol outlines a typical workflow for the analysis of Ethiofencarb-sulfone in a vegetable matrix, such as spinach.

1. Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Extraction

The QuEChERS method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.

• Homogenization: Weigh 10-15 g of a homogenized spinach sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile (B52724) to the tube and shake vigorously for 1 minute.

• Salting Out: Add a pre-packaged mixture of salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, and 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate) to induce phase separation. Shake vigorously for another minute.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer an aliquot of the upper acetonitrile layer to a dSPE tube containing primary secondary amine (PSA) sorbent and MgSO₄. PSA helps in removing organic acids and other interfering matrix components. Vortex for 30 seconds and centrifuge.

• Final Extract: The resulting supernatant is the final extract for LC-HRMS analysis.

2. Liquid Chromatography (LC) Conditions

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with water and methanol (B129727) or acetonitrile, both containing a small percentage of formic acid (e.g., 0.1%) to improve ionization.

• Flow Rate: A typical flow rate is between 0.3 and 0.5 mL/min.

• Injection Volume: 5-10 µL.

3. High-Resolution Mass Spectrometry (HRMS) Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Full scan with a resolution of at least 70,000 FWHM. Data-dependent MS/MS (dd-MS²) can be used to acquire fragmentation spectra.

• Mass Range: A typical mass range would be m/z 50-500.

• Collision Energy: Optimized for the fragmentation of the precursor ion (m/z 258.0795).

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

While less common for carbamates due to their thermal lability, GC-MS can be employed, often requiring a derivatization step.

1. Sample Preparation

The same QuEChERS protocol as described for LC-HRMS can be used for the initial extraction.

2. Derivatization (Potential Step)

To improve the volatility and thermal stability of Ethiofencarb-sulfone for GC analysis, a derivatization step, such as silylation, may be necessary. This would involve reacting the extract with a silylating agent (e.g., BSTFA) to replace active hydrogens.

3. Gas Chromatography (GC) Conditions

• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium at a constant flow.

• Injection: Splitless injection is commonly used for trace analysis.

• Temperature Program: A temperature gradient is used to separate the analytes.

4. Mass Spectrometry (MS) Conditions

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full scan or selected ion monitoring (SIM).

Visualizing the Workflow and Fragmentation

To better illustrate the analytical processes, the following diagrams were created using the DOT language.

Fig. 1: Analytical workflow for Ethiofencarb-sulfone confirmation.

Fig. 2: Proposed fragmentation pathways for Ethiofencarb-sulfone.

Conclusion

High-resolution mass spectrometry offers a robust and reliable platform for the confirmation of Ethiofencarb-sulfone in complex matrices. Its high sensitivity, selectivity, and the ability to provide accurate mass measurements for both precursor and product ions make it superior to traditional GC-MS methods, which may require derivatization and are more susceptible to interferences. The detailed protocols and comparative data presented in this guide are intended to assist researchers in developing and validating their own methods for the confident identification of this important pesticide metabolite.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ethiofencarb-sulfone | CAS 53380-23-7 | LGC Standards [lgcstandards.com]

A Comparative Analysis of Pesticide Residues in Conventional and Organic Produce with a Focus on Ethiofencarb Metabolites

An Objective Guide for Researchers and Drug Development Professionals

The escalating consumer demand for organic produce is largely driven by the perception of reduced pesticide exposure. This guide provides a scientific comparison of pesticide residue levels, with a specific mention of Ethiofencarb-sulfone, in conventionally grown versus organic produce. It synthesizes findings from various studies and outlines the standard methodologies for residue analysis to offer a comprehensive resource for the scientific community.

General Findings: Pesticide Residues in Conventional vs. Organic Produce

Multiple studies have consistently demonstrated a lower incidence and concentration of pesticide residues in organic produce compared to their conventional counterparts. While organic farming practices do not entirely eliminate the possibility of pesticide contamination due to environmental drift or historical soil contamination, the data indicates a significant reduction.[1][2][3][4][5]

A study of produce available in Ireland found that while a similar number of organic and conventional samples had detectable residues, the number and concentration of these residues were higher in conventional samples.[1] Research in New Zealand also found that residues were less frequent in organic produce (22% of samples) compared to conventional produce (42% of samples).[2] Furthermore, U.S. data from three independent sources covering over 94,000 food samples revealed that organically grown foods have pesticide residues about one-third as often as conventionally grown foods.[4]

It is important to note that the presence of residues in organic produce does not necessarily imply a violation of organic standards. The USDA organic regulations, for instance, permit a tolerance for inadvertent pesticide residues up to 5% of the EPA's maximum residue limit (MRL).[6]

Ethiofencarb (B1671403) and its Metabolite: Ethiofencarb-sulfone

Ethiofencarb is a systemic insecticide used to control aphids on a variety of crops.[7] In plants and animals, it is metabolized into major metabolites, including Ethiofencarb-sulfoxide and Ethiofencarb-sulfone.[7][8] Analytical methods for residue analysis often measure the sum of ethiofencarb and its primary metabolites, expressed as ethiofencarb.[8] Ethiofencarb-sulfone is recognized as a metabolite of toxicological significance, and certified reference materials are available for its analytical quantification.[9]

Quantitative Data Summary

The following table summarizes the general findings from studies comparing pesticide residues in conventional and organic produce. It is important to emphasize that these are aggregated findings and do not represent specific data for Ethiofencarb-sulfone.

Study Focus	Conventional Produce Findings	Organic Produce Findings	Reference
Prevalence of Residues (New Zealand)	42% of 307 samples contained residues.	22% of 41 samples contained residues.	[2]
Prevalence of Residues (U.S. Data)	31% of 66,057 samples contained at least one residue (California DPR data, 1989-1998).	6.5% of 1,097 samples tested positive (California DPR data, 1989-1998).	[3]
Multiple Residues (U.S. Data)	46% (USDA), 12% (DPR), and 62% (CU) of samples had multiple residues.	7% (USDA), 1.3% (DPR), and 6% (CU) of samples had multiple residues.	[4]
Residue Levels (General Finding)	Generally higher concentrations of residues.	Residues present at lower levels compared to conventional.[1][5]	[1][5]
USDA Pilot Study (2010-2011)	Not directly compared.	57% of 571 organic samples had no detected residues; 39% had residues below 5% of the EPA tolerance.	[6]

Experimental Protocols for Pesticide Residue Analysis

The detection and quantification of pesticide residues like Ethiofencarb-sulfone in produce typically involve a multi-step process. Modern analytical chemistry provides highly sensitive and specific methods for this purpose.[10]

1. Sample Preparation and Extraction:

A common and effective method for extracting pesticide residues from food matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.

• Homogenization: A representative sample of the produce is homogenized to ensure uniformity.

• Extraction: A subsample is placed in a centrifuge tube with an organic solvent (typically acetonitrile) and a salt mixture (e.g., magnesium sulfate (B86663), sodium chloride, sodium citrate). The tube is shaken vigorously to extract the pesticides into the organic layer.

• Clean-up (Dispersive Solid-Phase Extraction - d-SPE): An aliquot of the organic extract is transferred to another tube containing a mixture of sorbents (e.g., primary secondary amine (PSA) to remove fatty acids and sugars, C18 to remove nonpolar interferences, and magnesium sulfate to remove water). The tube is shaken and then centrifuged.

2. Analytical Determination:

The cleaned-up extract is then analyzed using chromatographic techniques coupled with mass spectrometry for sensitive and selective detection.

• Gas Chromatography-Mass Spectrometry (GC-MS/MS): Suitable for volatile and thermally stable pesticides.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The most common technique for a wide range of pesticides, including carbamates like Ethiofencarb and its metabolites.[10] It offers high sensitivity and specificity.

3. Quantification:

Quantification is achieved by comparing the response of the target analyte in the sample to a calibration curve generated from certified reference standards of known concentrations.[1] The limit of detection (LOD) and limit of quantification (LOQ) are determined to ensure the reliability of the results.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for the analysis of pesticide residues in produce.

Caption: A generalized workflow for pesticide residue analysis in produce.

References

• 1. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 2. Pesticide residues in conventionally grown and organic New Zealand produce - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. organic-center.org [organic-center.org]
• 4. advocacy.consumerreports.org [advocacy.consumerreports.org]
• 5. pcs.agriculture.gov.ie [pcs.agriculture.gov.ie]
• 6. ams.usda.gov [ams.usda.gov]
• 7. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 404. Ethiofencarb (Pesticide residues in food: 1977 evaluations) [inchem.org]
• 9. Ethiofencarb-sulfone certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 10. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Ethiofencarb-Sulfone

Cambridge, MA - For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical waste is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the safe disposal of Ethiofencarb-sulfone, a metabolite of the carbamate (B1207046) insecticide Ethiofencarb. Adherence to these protocols will help ensure the safety of laboratory personnel and the protection of the environment.

Ethiofencarb-sulfone, like its parent compound, is a carbamate, a class of chemicals known to be susceptible to degradation under alkaline conditions. The primary method for rendering this compound less toxic before disposal is through alkaline hydrolysis. Subsequently, the resulting waste must be managed as hazardous material in accordance with federal, state, and local regulations.

Hazardous Waste Classification

While a specific EPA hazardous waste code for Ethiofencarb-sulfone is not explicitly listed, wastes generated from the production of carbamates are assigned the EPA hazardous waste codes K156, K157, and K158. Furthermore, a structurally similar compound, Aldicarb sulfone, is listed as P203.[1][2] Given these classifications and the acute toxicity of many carbamates, it is imperative to manage Ethiofencarb-sulfone as a hazardous waste.

Quantitative Data on Ethiofencarb Hydrolysis

The rate of hydrolysis of carbamates is highly dependent on pH. The parent compound, Ethiofencarb, demonstrates stability in acidic to neutral media but hydrolyzes rapidly in alkaline solutions.

pH	Half-life (at 37-40 °C)
2	330 days
7	450 hours
11.4	5 minutes
Data for the parent compound Ethiofencarb, indicating susceptibility to alkaline hydrolysis.[3]

This data underscores the effectiveness of alkaline conditions for the degradation of carbamate structures.

Experimental Protocol: Alkaline Hydrolysis for Ethiofencarb-Sulfone Disposal

This protocol details the methodology for the chemical degradation of Ethiofencarb-sulfone in a laboratory setting prior to its disposal as hazardous waste.

Materials:

• Ethiofencarb-sulfone waste

• Sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH)

• Suitable, compatible waste container (e.g., high-density polyethylene)

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

• pH indicator strips or a calibrated pH meter

• Fume hood

Procedure:

• Preparation: Conduct all operations within a certified fume hood to avoid inhalation of any vapors. Ensure all necessary PPE is worn.

• Segregation: Do not mix Ethiofencarb-sulfone waste with other chemical waste streams, particularly acids or oxidizing agents. Carbamates are incompatible with strong acids and bases.[4]

• Alkalinization: For each volume of Ethiofencarb-sulfone waste, slowly add a 10% solution of sodium hydroxide or potassium hydroxide. The goal is to raise the pH of the solution to above 10, ideally between 11 and 12, to facilitate rapid hydrolysis.[5][6]

• Monitoring: After each addition of the alkaline solution, carefully mix the contents of the waste container and check the pH using either indicator strips or a calibrated pH meter.

• Reaction Time: Allow the alkaline mixture to stand for a minimum of 24 hours to ensure complete hydrolysis of the carbamate.

• Neutralization (Optional but Recommended): Before final disposal, it is good practice to neutralize the hydrolyzed waste to a pH between 6 and 8 by slowly adding a dilute acid (e.g., 1M hydrochloric acid). This reduces the corrosivity (B1173158) of the waste.

• Container Management: The container must be in good condition, compatible with the waste, and kept closed except when adding or removing waste.[7] Label the container clearly as "Hazardous Waste: Hydrolyzed Ethiofencarb-sulfone" and include the date of generation.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Ethiofencarb-sulfone.

Ethiofencarb-Sulfone Disposal Workflow

Final Disposal Procedures

• Waste Collection: The hydrolyzed and neutralized Ethiofencarb-sulfone waste must be collected by a licensed hazardous waste disposal company. Do not dispose of this waste down the drain or in regular trash.[7]

• Empty Container Disposal:

  • Any container that held Ethiofencarb-sulfone must be considered acutely hazardous waste.

  • Triple-rinse the empty container with a suitable solvent (e.g., water or as recommended by your institution's safety office).

  • Collect all rinsate and treat it as hazardous waste.[7]

  • After triple-rinsing, deface the original label and dispose of the container according to your institution's guidelines for non-hazardous laboratory glass or plastic.

By following these procedures, laboratories can ensure the safe and compliant disposal of Ethiofencarb-sulfone, contributing to a safer research environment and responsible environmental stewardship. Always consult your institution's specific chemical hygiene plan and waste disposal guidelines.

References

• 1. deq.mt.gov [deq.mt.gov]
• 2. dam.assets.ohio.gov [dam.assets.ohio.gov]
• 3. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CARBAMATE PESTICIDE, LIQUID, POISONOUS | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. cecas.clemson.edu [cecas.clemson.edu]
• 7. Disposal of Pesticides [npic.orst.edu]

Essential Safety and Logistics for Handling Ethiofencarb-sulfone

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This document provides a comprehensive guide to the personal protective equipment (PPE), operational procedures, and disposal plans for Ethiofencarb-sulfone.

Hazard Identification and Personal Protective Equipment

Ethiofencarb-sulfone is classified as harmful if swallowed.[1][2] Adherence to strict safety protocols is essential to minimize exposure risk. The following table summarizes the required personal protective equipment.

Protection Type	Specific Recommendations	Standards
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields. In situations with a high risk of splashing, a full-face shield may be worn over goggles.[1][3]	Conforming to EN 166 (EU) or NIOSH (US).[1]
Skin Protection	Wear fire/flame resistant and impervious clothing.[1] Chemical-resistant gloves (unlined, elbow-length) are mandatory.[3] An apron should be worn when mixing, loading, or cleaning equipment.[3][4]	Gloves must satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[1]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge.[1][5]	NIOSH/MSHA approved.[5]

Operational Plan for Safe Handling

A systematic approach to handling Ethiofencarb-sulfone is crucial to prevent contamination and accidental exposure.

1. Preparation and Pre-handling:

• Ensure the work area is well-ventilated.[6]

• Inspect all PPE for integrity before use.[1]

• Have an emergency eye wash station and safety shower readily accessible.[5]

• Review the Safety Data Sheet (SDS) before starting any new procedure.

2. Handling the Compound:

• Do not eat, drink, or smoke in the handling area.[1][6][7]

• Avoid the formation of dust and aerosols.[1][6]

• Wash hands thoroughly after handling.[1][6]

• Use non-sparking tools to prevent ignition.[6]

3. Storage:

• Store in a cool, dry place away from direct sunlight.[8]

• Keep containers tightly closed.

• Store separately from food and feedstuffs.[7]

• The storage area should be locked and clearly marked with warning signs.[8]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate action is critical.

Exposure Route	First Aid Procedure
Inhalation	Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][5]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water.[1][6]
Eye Contact	Rinse with pure water for at least 15 minutes, holding the eyelids open.[1]
Ingestion	Rinse mouth with water. Do not induce vomiting. Seek immediate medical help.[1][6]

For spills, prevent further leakage if it is safe to do so. Collect the spilled material and place it in a suitable, closed container for disposal.[1][6]

Disposal Plan

Proper disposal of Ethiofencarb-sulfone and its containers is essential to prevent environmental contamination.

• Unused Product: Dispose of contents and container at an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[1][6]

• Empty Containers: Do not reuse empty containers. They can be triple-rinsed (or equivalent) and offered for recycling or reconditioning, or punctured and disposed of in a sanitary landfill.[6]

• Contaminated Materials: All contaminated clothing and cleaning materials should be treated as hazardous waste and disposed of accordingly.

The following diagram outlines the safe handling workflow for Ethiofencarb-sulfone.

Caption: Workflow for the safe handling of Ethiofencarb-sulfone.

References

• 1. echemi.com [echemi.com]
• 2. 乙硫苯威砜 certified reference material, TraceCERT®, Manufactured by: Sigma-Aldrich Production GmbH, Switzerland | Sigma-Aldrich [sigmaaldrich.com]
• 3. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 4. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
• 5. accustandard.com [accustandard.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Ethiofencarb | C11H15NO2S | CID 34766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. nwdistrict.ifas.ufl.edu [nwdistrict.ifas.ufl.edu]